3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• CAS: 53336-42-8

Core Science & Biosynthesis

Technical Guide: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS 53336-42-8)

The following technical guide details the chemical identity, synthesis, and application of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide , a specialized organosulfur intermediate.

[1]

Executive Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS 53336-42-8) is a halogenated cyclic sulfone derivative used primarily as a reactive building block in heterocyclic chemistry and drug discovery. Structurally, it functions as an allylic electrophile , bridging the chemistry of stable sulfolenes and reactive 1,3-dienes.

Its core utility lies in its dual reactivity:

• Electrophilic Substitution: The bromine atom at the C3 position (allylic to the C4=C5 double bond) undergoes nucleophilic displacement (SN2/SN2') with organometallics (e.g., cuprates) to generate 3-substituted sulfolenes.

• Masked Diene Precursor: Upon thermal treatment, the resulting derivatives undergo cheletropic elimination of sulfur dioxide (SO2) to yield functionalized 1,3-dienes, which are critical for Diels-Alder cycloadditions.

Chemical Identity & Properties

The nomenclature "2,3-dihydrothiophene" indicates saturation at the C2 and C3 positions, placing the double bond at C4-C5. Consequently, the bromine at C3 is allylic to the alkene and homoallylic to the sulfone.

Property	Data
CAS Number	53336-42-8
IUPAC Name	3-Bromo-2,3-dihydrothiophene 1,1-dioxide
Molecular Formula	C₄H₅BrO₂S
Molecular Weight	197.05 g/mol
Structure Type	Cyclic Allylic Bromide / Sulfone
Appearance	Pale yellow oil or low-melting solid (dependent on purity)
Boiling Point	~366 °C (Predicted) [1]
Density	~1.95 g/cm³ (Predicted) [1]
Solubility	Soluble in polar aprotic solvents (THF, DCM, Acetone); insoluble in water.[1]

Synthetic Utility & Mechanism[3][4][5][6]

The "Masked Diene" Strategy

The compound belongs to the sulfolene class, often referred to as "butadiene sulfones." These compounds are thermally unstable at high temperatures, extruding SO2 to form dienes. CAS 53336-42-8 allows researchers to install substituents at the 2-position of the resulting diene by first substituting the bromine at the 3-position of the sulfolene ring.

Reaction Pathway Visualization

The following diagram illustrates the transformation of the commercial precursor (3-sulfolene) into the target allylic bromide, and its subsequent divergence into substitution or elimination pathways.

Caption: Synthesis of CAS 53336-42-8 via bromination-elimination and its utility as a diene precursor.

Experimental Protocols

Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This protocol is based on the standard bromination-dehydrobromination sequence for sulfolenes [2, 3].

Reagents:

• 3-Sulfolene (2,5-dihydrothiophene 1,1-dioxide)[2]

• Bromine (Br₂)[3][4]

• Chloroform (CHCl₃) or Dichloromethane (DCM)

• Pyridine or Triethylamine (Base)

Step-by-Step Workflow:

• Bromination (Formation of Dibromide):

  • Dissolve 3-sulfolene (1.0 eq) in CHCl₃ at 0°C.

  • Add Br₂ (1.05 eq) dropwise over 30 minutes. The solution will transition from red-brown to colorless/pale yellow as bromine is consumed.

  • Observation: A white precipitate of 3,4-dibromotetrahydrothiophene 1,1-dioxide may form.

  • Evaporate solvent to isolate the crude dibromide (quantitative yield).

• Regioselective Elimination:

  • Redissolve the crude dibromide in dry THF or Acetone.

  • Add Pyridine (1.1 eq) dropwise at 0°C. Stir at room temperature for 2–4 hours.

  • Mechanistic Note: The base abstracts a proton to eliminate HBr. The position of the double bond (2,3-dihydro vs 2,5-dihydro) is kinetically controlled. The 2,3-dihydro isomer (allylic bromide) is favored under mild conditions before thermodynamic equilibration to the conjugated vinyl bromide (2-sulfolene derivative).

  • Quench: Pour into dilute HCl (cold) to remove pyridine. Extract with EtOAc.[5]

  • Purification: Recrystallization from ethanol or column chromatography (Silica, Hexane/EtOAc).

Nucleophilic Substitution (General Procedure)

Application: Introduction of alkyl/aryl groups at the C3 position [4].

• Reagent Prep: Generate lithium diphenylcuprate (Ph₂CuLi) or equivalent organocuprate in THF at -78°C.

• Addition: Add a solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq) in THF dropwise to the cuprate.

• Reaction: Stir at -78°C for 1 hour, then warm to 0°C.

• Workup: Quench with saturated NH₄Cl. Extract with ether.

• Result: Yields 3-phenyl-2,3-dihydrothiophene 1,1-dioxide.

Reactivity & Logic Map

The following diagram details the decision logic for using this compound versus its isomers.

Caption: Decision matrix for experimental conditions to avoid side reactions like elimination or decomposition.

Safety & Handling

• Lachrymator: Like many alpha-halo sulfones and allylic bromides, this compound is a potent irritant to eyes and mucous membranes. Handle only in a fume hood.

• Thermal Instability: Sulfolenes decompose to release SO₂ gas. Do not heat neat material above 100°C unless SO₂ extrusion is the intended reaction. Pressure buildup in closed vessels is a significant hazard.

• Storage: Store at -20°C under nitrogen to prevent slow elimination of HBr or isomerization to the thermodynamically stable conjugated form.

References

• BenchChem. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide Properties and Derivatives. (Accessed 2024).[6]

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. (Detailed bromination mechanism of sulfolenes).

• Organic Syntheses. 3-Bromothiophene.[3][5][4][7][8] Org.[9] Synth. 1960, 40, 15. (Foundational halogenation/elimination chemistry of thiophenes).

• Thieme Connect. Nucleophilic Substitutions of 3-Bromo-2,3-dihydrothiophene 1,1-Dioxide. Science of Synthesis: Houben-Weyl Methods of Molecular Transformations.

Sources

• 1. Sci-Hub. Reactions of Nucleophiles with 3,4-Bis(bromomethyl)-2,5-dihydrothiophene-1,1-dioxide / HETEROCYCLES, 1986 [sci-hub.jp]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide | 65017-48-3 | Benchchem [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3,3,4-Trichlorotetrahydrothiophene 1,1-Dioxide|CAS 42829-14-1 [benchchem.com]
• 6. 2,3-Dihydrothiophene synthesis [organic-chemistry.org]
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• 9. lib3.dss.go.th [lib3.dss.go.th]

Introduction: The Strategic Value of Substituted 2-Sulfolenes

An In-depth Technical Guide to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Executive Summary: This document provides a comprehensive technical overview of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS 53336-42-8), a valuable heterocyclic building block in synthetic organic chemistry. Authored for researchers and drug development professionals, this guide details the compound's physicochemical properties, outlines a robust, field-proven synthesis protocol, and explores its chemical reactivity and synthetic potential. By grounding theoretical principles in practical application, this whitepaper serves as an essential resource for leveraging this versatile reagent in complex molecular design and synthesis.

Sulfur-containing heterocycles are foundational components in organic synthesis and medicinal chemistry.[1] Within this class, the dihydrothiophene dioxide scaffold, often referred to as sulfolene, is of particular interest. The powerful electron-withdrawing nature of the sulfone group significantly influences the electronic properties of the five-membered ring, rendering it a versatile intermediate.[1] The introduction of a bromine atom at the 3-position, as in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, creates a highly valuable synthetic intermediate. This "activated" vinyl bromide is primed for a variety of transformations, including nucleophilic substitutions and cross-coupling reactions, making it a key precursor for introducing the sulfolene moiety into more complex molecular architectures.

Physicochemical and Structural Properties

Molecular Identity

The fundamental structural and identifying information for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is summarized below.

Identifier	Value	Source(s)
CAS Number	53336-42-8	[2][3]
Molecular Formula	C₄H₅BrO₂S	[2][3]
Molecular Weight	197.05 g/mol	[2][3]
SMILES	C1C(C=CS1(=O)=O)Br	[3]
InChI Key	OFHNLUNDNLABJQ-UHFFFAOYSA-N

Physical Properties

While specific experimental data for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide are not widely published, the properties can be estimated based on its parent compound, 2,3-dihydrothiophene 1,1-dioxide (2-Sulfolene), and related brominated structures.

Property	Value (Target Compound)	Value (Reference Compound)	Reference Compound
Appearance	White to off-white crystalline solid (Expected)	Crystalline solid	2,3-dihydrothiophene 1,1-dioxide
Melting Point	Not reported. Expected to be higher than 49.5 °C.	48.5-49.5 °C	2,3-dihydrothiophene 1,1-dioxide[4]
Boiling Point	Not reported. Expected >307 °C with decomposition.	306.5 °C @ 760 mmHg	2,3-dihydrothiophene 1,1-dioxide[4]
Density	Not reported. Expected >1.33 g/cm³	1.333 g/cm³	2,3-dihydrothiophene 1,1-dioxide[4]
Solubility	Soluble in chlorinated solvents, THF, acetone.	Soluble in water and many organic solvents.	2,5-Dihydrothiophene 1,1-dioxide[5]

Spectroscopic Characterization Profile (Predicted)

Infrared (IR) Spectroscopy

The most prominent features in the IR spectrum are expected to be the strong, characteristic stretches of the sulfone group.

• SO₂ Asymmetric Stretch: ~1300-1350 cm⁻¹

• SO₂ Symmetric Stretch: ~1120-1160 cm⁻¹

• C=C Stretch (vinyl): ~1610-1640 cm⁻¹

• C-Br Stretch: ~550-650 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy

The asymmetry of the molecule makes all four carbons and all five protons chemically non-equivalent.

¹H NMR (Predicted, 400 MHz, CDCl₃):

• H4 (vinyl): ~6.8-7.1 ppm (doublet of doublets). Coupled to H5 and H3.

• H5 (vinyl): ~6.2-6.5 ppm (doublet of doublets). Coupled to H4 and H2 protons.

• H3 (methine): ~5.0-5.3 ppm (multiplet). Coupled to H2 protons and H4. Deshielded by the adjacent bromine.

• H2 (methylene): Two distinct signals expected in the ~3.2-3.8 ppm range (multiplets). Diastereotopic protons coupled to each other and to H3 and H5.

¹³C NMR (Predicted, 100 MHz, CDCl₃):

• C4 (vinyl): ~140-145 ppm.

• C5 (vinyl): ~125-130 ppm.

• C2 (methylene): ~55-60 ppm.

• C3 (methine): ~45-50 ppm. Significantly shielded by the heavy bromine atom.[6]

Representative Synthesis and Purification Protocol

The most reliable and frequently cited conceptual pathway to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide involves a two-step sequence starting from the commercially available 2,5-dihydrothiophene 1,1-dioxide (3-sulfolene).[1][5] This process involves an electrophilic addition of bromine across the double bond, followed by a base-mediated elimination of hydrogen bromide.

Synthesis Workflow

Caption: Synthesis workflow for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Step-by-Step Methodology

PART A: Synthesis of 3,4-Dibromotetrahydrothiophene-1,1-dioxide [5]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, suspend 11.8 g (0.1 mol) of 2,5-dihydrothiophene-1,1-dioxide in 100 mL of water.

• Bromine Addition: Cool the flask in an ice bath. Slowly add 16.0 g (5.1 mL, 0.1 mol) of bromine from the dropping funnel to the stirred suspension over 30 minutes. Maintain the temperature below 10 °C.

  • Causality: The slow, cooled addition controls the exothermic reaction and minimizes side-product formation. Water serves as a polar medium that facilitates the formation of the cyclic bromonium ion intermediate.[7]

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours. The initial white suspension will be replaced by a dense, white precipitate of the dibromo-adduct.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 30 mL) to remove any residual HBr, followed by a small amount of cold ethanol to aid in drying.

• Drying: Dry the product under vacuum to a constant weight. The yield of 3,4-dibromotetrahydrothiophene-1,1-dioxide is typically >90%. This intermediate is often of sufficient purity for the next step.

PART B: Dehydrobromination to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide [1]

• Reaction Setup: In a 500 mL flask, dissolve 27.8 g (0.1 mol) of the dried 3,4-dibromotetrahydrothiophene-1,1-dioxide from Part A in 250 mL of dichloromethane (DCM).

• Base Addition: Cool the solution in an ice bath. Slowly add 12.1 g (16.7 mL, 0.12 mol) of triethylamine (Et₃N) dropwise over 30 minutes.

  • Causality: Triethylamine acts as a non-nucleophilic base to abstract a proton, initiating an E2 elimination mechanism to form the double bond and expel a bromide ion. A slight excess of base ensures complete reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. The progress can be monitored by TLC (e.g., 30% ethyl acetate in hexanes), observing the consumption of the starting material. The formation of triethylammonium bromide salt will be evident as a white precipitate.

• Workup: Filter the reaction mixture to remove the ammonium salt. Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).

  • Self-Validation: This washing sequence is critical. The acid wash removes excess triethylamine, the bicarbonate wash removes any residual acid, and the brine wash aids in breaking emulsions and removing water from the organic layer.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator. The crude product is typically an off-white solid. Recrystallize from a suitable solvent system, such as ethanol or an ethyl acetate/hexanes mixture, to yield pure 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Chemical Reactivity and Synthetic Utility

The reactivity of the title compound is dominated by the interplay between the electron-withdrawing sulfone group and the carbon-bromine bond.

• Nucleophilic Attack: The sulfone group polarizes the double bond, making the C5 position susceptible to conjugate addition by soft nucleophiles.

• Substitution at C3: The C-Br bond is the primary site for nucleophilic substitution, allowing for the introduction of a wide array of functional groups.

• Diels-Alder Chemistry: While the parent 2-sulfolene can undergo retro-Diels-Alder reactions to generate butadiene, the brominated derivative is more commonly used as a dienophile or as a building block after further functionalization.

Caption: Key reactivity sites on 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Safety, Handling, and Storage

Hazard Assessment

No specific toxicology data is available for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. However, based on analogous structures such as 3-bromothiophene and 3-sulfolene, the following hazards should be assumed:

• Acute Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[8]

• Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[9]

• Thermal Decomposition: When heated to decomposition, it may emit toxic fumes of sulfur oxides (SOx) and hydrogen bromide (HBr).

Recommended Handling Procedures

• Engineering Controls: Handle exclusively in a certified chemical fume hood with good ventilation.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile is a suitable choice for incidental contact), a flame-retardant lab coat, and ANSI-approved safety glasses or goggles.

• Handling: Avoid creating dust. Keep away from heat, sparks, and open flames. Ground all equipment when transferring material to prevent static discharge.[3]

Storage and Stability

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Storing under an inert atmosphere (Nitrogen or Argon) is recommended for long-term stability.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

Conclusion

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a potent and versatile chemical intermediate whose value is derived from its unique electronic and structural features. The electron-withdrawing sulfone group activates the molecule for a range of chemical transformations, primarily centered around the reactive carbon-bromine bond. The synthesis, while requiring careful execution, is straightforward and proceeds from readily available starting materials. By understanding its physical properties, reactivity, and handling requirements as detailed in this guide, researchers can effectively and safely integrate this powerful building block into their synthetic programs to accelerate discovery in drug development and materials science.

References

• LookChem. (n.d.). Cas 1192-16-1, 2,3-dihydrothiophene 1,1-dioxide. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C2H4Br2 CH3CHBr2 C-13 nmr spectrum of 1,1-dibromoethane. Retrieved from [Link]

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromothiophene. Retrieved from [Link]

• PubChem. (n.d.). 3-Sulfolene. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolene. Retrieved from [Link]

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• 6. C2H4Br2 CH3CHBr2 C-13 nmr spectrum of 1,1-dibromoethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 1,1-dibromoethane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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3-Bromo-2,3-dihydrothiophene 1,1-dioxide chemical structure

An In-Depth Technical Guide to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: Structure, Synthesis, and Applications in Modern Drug Discovery

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals on the chemical properties, synthesis, and strategic applications of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. This versatile heterocyclic compound is a valuable building block in synthetic organic chemistry, offering a unique combination of reactivity that can be leveraged for the construction of complex molecular architectures.

Introduction: A Profile of a Versatile Heterocycle

3-Bromo-2,3-dihydrothiophene 1,1-dioxide, with CAS Number 53336-42-8, belongs to the family of dihydrothiophene sulfones.[1][2][3] These are five-membered heterocyclic compounds containing a sulfur atom that has been oxidized to the sulfone state.[2] The significance of this molecule lies in its distinct structural features: an electron-withdrawing sulfone group and a reactive bromine atom. This combination imparts a unique electronic profile and provides multiple reactive sites for chemical transformations, making it a valuable intermediate in the synthesis of novel compounds.[4]

The sulfone moiety is a key functional group in medicinal chemistry. It is a strong hydrogen-bond acceptor and is often considered a bioisostere of a carbonyl group, enabling potent interactions with biological targets.[4] When incorporated into a rigid ring system like dihydrothiophene dioxide, the sulfone group helps to fix the orientation of other substituents, which can reduce the entropic penalty of binding to a target protein.[4] The bromine atom further enhances the molecule's utility, serving as a synthetic handle for introducing diverse functional groups via nucleophilic substitution or cross-coupling reactions.[4]

Physicochemical and Structural Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The key properties of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide are summarized below.

Property	Value	Source
CAS Number	53336-42-8	[1][3]
Molecular Formula	C₄H₅BrO₂S	[1][3]
Molecular Weight	197.05 g/mol	[1][5]
Melting Point	64.5-65 °C	[3]
Boiling Point	352.3°C at 760 mmHg	[3]
Density	~1.9 g/cm³	[2][3]
SMILES	C1C(C=CS1(=O)=O)Br	[1]
Appearance	Solid (at STP)	N/A

The structural rigidity and defined stereochemistry of this molecule are critical to its function as a scaffold in rational drug design.

Synthesis and Mechanistic Considerations

The synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a well-established process that demonstrates key principles of heterocyclic chemistry. The most common and effective route involves a two-step sequence starting from 2,5-dihydrothiophene 1,1-dioxide (also known as 3-sulfolene).[4]

Step 1: Bromination of 2,5-dihydrothiophene 1,1-dioxide The first step is the addition of bromine (Br₂) across the double bond of the starting material to form the precursor, 3,4-dibromotetrahydrothiophene 1,1-dioxide.

Step 2: Dehydrobromination The subsequent step is the selective elimination of one equivalent of hydrogen bromide (HBr) from the dibrominated intermediate.[4] This dehydrobromination reaction yields the final product, 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.[4]

Causality Behind Experimental Choices: The success of this synthesis hinges on the selectivity of the dehydrobromination step. The choice of base and solvent is critical to favor the formation of the desired 2,3-dihydrothiophene isomer over other potential elimination or substitution products. A non-nucleophilic, sterically hindered base is often preferred to minimize side reactions and ensure a high yield of the target compound.

Experimental Protocol: Synthesis via Dehydrobromination

Materials:

• 3,4-dibromotetrahydrothiophene 1,1-dioxide

• A suitable non-nucleophilic base (e.g., triethylamine, DBU)

• An appropriate aprotic solvent (e.g., Dichloromethane, THF)

• Standard laboratory glassware and magnetic stirrer

• Separatory funnel and rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-dibromotetrahydrothiophene 1,1-dioxide in the chosen aprotic solvent under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Cool the solution in an ice bath (0 °C). Slowly add a stoichiometric equivalent of the non-nucleophilic base dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator. The crude product is then purified by column chromatography on silica gel to yield pure 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Self-Validating System: The purity and identity of the synthesized product must be confirmed through standard analytical techniques. ¹H NMR and ¹³C NMR spectroscopy will confirm the structural integrity and the position of the bromine and double bond. Mass spectrometry will verify the molecular weight, and the measured melting point should align with the literature value of 64.5-65 °C.[3]

Visualization of the Synthetic Workflow

Caption: Synthetic pathway to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Reactivity and Applications in Drug Discovery

The synthetic utility of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide stems from the reactivity conferred by its key functional groups. The interplay between the bromine atom and the electron-withdrawing sulfone group creates a versatile platform for constructing diverse molecular scaffolds.[4]

• Nucleophilic Substitution: The bromine atom at the 3-position is an excellent leaving group, making the compound susceptible to nucleophilic substitution reactions. This allows for the introduction of a wide array of functional groups, including amines, thiols, and alkoxides, which are crucial for modulating the pharmacological properties of a lead compound.[2][4]

• Cross-Coupling Reactions: The C-Br bond can participate in various metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the formation of carbon-carbon and carbon-heteroatom bonds. This is a powerful strategy for building molecular complexity and exploring chemical space in drug discovery programs.

• Precursor to Bioactive Scaffolds: Thiophene and its derivatives are recognized as privileged pharmacophores in medicinal chemistry, appearing in numerous FDA-approved drugs.[2] 3-Bromo-2,3-dihydrothiophene 1,1-dioxide serves as a valuable precursor to functionalized thiophenes and other sulfur-containing heterocycles that exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2]

Visualization of Synthetic Utility

Caption: Key reaction pathways for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Handling and Safety Considerations

As a brominated organosulfur compound, 3-Bromo-2,3-dihydrothiophene 1,1-dioxide requires careful handling to ensure laboratory safety. While specific toxicity data is limited, precautions for related compounds should be observed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[6]

• Engineering Controls: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of any dust or vapors.[7][8]

• Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials.[6][7]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[6]

In case of contact with eyes or skin, rinse thoroughly with water.[7] For ingestion or significant inhalation, seek immediate medical attention. Always consult the Safety Data Sheet (SDS) before use.

Conclusion

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a powerful and versatile synthetic intermediate. Its unique structural and electronic properties, combined with well-defined synthetic routes, make it an invaluable tool for medicinal chemists and researchers. By leveraging its reactivity through nucleophilic substitution and cross-coupling reactions, scientists can efficiently generate libraries of complex heterocyclic compounds, accelerating the discovery and development of novel therapeutics.

References

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide . LookChem. [Link]

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Technical Deep Dive: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Content Type: Technical Whitepaper & Experimental Guide Subject: Molecular Characterization, Synthesis, and Reactivity of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists

Part 1: Executive Technical Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8) is a specialized heterocyclic sulfone intermediate used primarily as a masked diene precursor and a Michael acceptor in complex organic synthesis. With a molecular weight of 197.05 g/mol , it occupies a critical niche in the construction of substituted thiophenes and polycyclic systems via cheletropic extrusion of sulfur dioxide (

).

This guide dissects the physicochemical properties, synthetic pathways, and handling protocols for this compound, distinguishing it from its structural isomers (e.g., 3-bromo-2,5-dihydrothiophene 1,1-dioxide) to ensure experimental precision.

Physicochemical Specifications

Property	Value	Notes
Molecular Weight	197.05 g/mol	Based on Formula
CAS Number	53336-42-8	Distinct from 3-bromosulfolene (2,5-dihydro isomer)
Molecular Formula
Exact Mass	195.92 g/mol	Monoisotopic mass ( )
Physical State	Solid (Crystalline)	Typically off-white to pale yellow
Solubility	Polar Aprotic Solvents	Soluble in DMSO, DMF, Acetone; sparingly soluble in
Stability	Thermally Sensitive	Prone to retro-cheletropic extrusion >100°C

Part 2: Structural Isomerism & Reactivity Logic

Understanding the exact isomerism is non-negotiable for experimental success. The nomenclature "2,3-dihydrothiophene 1,1-dioxide" implies saturation at positions 2 and 3, placing the double bond at C4-C5. However, in the context of sulfolenes, these compounds exist in dynamic equilibrium under basic conditions.

• 3-Bromo-2,5-dihydrothiophene 1,1-dioxide (3-Bromosulfolene): The kinetically favored product. The double bond is isolated from the sulfone group. Stable at room temperature.

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (Target): Often referred to as the "vinyl sulfone" isomer (though strictly, 2-sulfolene is the conjugated form). The proximity of the bromine and the sulfone group creates unique electrophilic sites.

Mechanistic Implication: The 2,3-dihydro isomer serves as a potent Michael Acceptor . Nucleophiles can attack the

-position relative to the sulfone, allowing for functionalization before the eventual extrusion of to yield substituted dienes.

Part 3: Synthetic Protocol & Methodology

The synthesis of 3-bromo-2,3-dihydrothiophene 1,1-dioxide is a self-validating workflow starting from commercially available 3-sulfolene (butadiene sulfone).

Step 1: Bromination of 3-Sulfolene

Objective: Create the trans-3,4-dibromosulfolane intermediate.

• Reagents: 3-Sulfolene, Bromine (

  ), or .

• Protocol:

  • Dissolve 3-sulfolene (1.0 eq) in

    at 0°C.

  • Add

    (1.05 eq) dropwise to control exotherm.

  • Validation: Disappearance of the deep red bromine color indicates consumption.

  • Evaporate solvent to yield 3,4-dibromotetrahydrothiophene 1,1-dioxide (solid).

Step 2: Dehydrobromination & Isomerization

Objective: Elimination of HBr to form the dihydrothiophene scaffold.

• Reagents: Pyridine or

  , Acetone/Water.

• Protocol:

  • Suspend the dibromide in acetone/water (80:20).

  • Add Pyridine (1.1 eq) dropwise at 0–5°C.

  • Stir for 2–4 hours.

  • Critical Control Point: The choice of base and temperature dictates the isomer ratio. Weak bases at low temperatures favor the kinetic 2,5-dihydro product. Prolonged exposure to base or higher temperatures facilitates isomerization to the thermodynamic 2,3-dihydro (conjugated) forms.

  • Purification: Recrystallization from ethanol/water.

Visualization: Synthetic Pathway

The following diagram illustrates the transformation and the equilibrium between isomers.

Part 4: Applications in Drug Development

Masked Diene Strategy

The primary utility of this compound lies in its ability to release ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

upon heating (cheletropic elimination), generating 2-bromobutadiene in situ. This reactive diene can then undergo Diels-Alder cycloadditions.

• Advantage: 2-bromobutadiene is difficult to handle and polymerizes rapidly. The sulfone acts as a stable, crystalline "storage" form.[1]

• Mechanism: Thermal activation (>110°C) triggers the retro-cheletropic reaction.

Michael Addition-Elimination

As a vinyl sulfone, the 2,3-dihydro isomer accepts nucleophiles (Nu-) at the position

to the sulfone.

• Workflow: Nucleophilic attack

  Intermediate Elimination of Bromide (if attack is at C3) or Protonation.

• Result: Synthesis of 3-substituted-2,3-dihydrothiophene 1,1-dioxides.

Visualization: Reactivity Profile

Part 5: Handling, Stability, and Safety

Thermal Stability[1]

• Storage: Must be stored < 25°C. Prolonged storage at elevated temperatures leads to decomposition and pressure buildup (

  gas).

• Processing: Avoid vacuum drying at high temperatures. Use desiccators at room temperature.

Safety Protocols

• Vesicant Hazard: Halogenated sulfones can be severe skin irritants and potential vesicants (blistering agents).

• PPE: Double nitrile gloves, chemical splash goggles, and a functional fume hood are mandatory.

• Waste: Segregate as halogenated organic waste. Do not mix with strong oxidizers.

References

• NIST Chemistry WebBook. (n.d.). 2,3-Dihydrothiophene 1,1-dioxide Thermochemistry. Retrieved from [Link]

Sources

• 1. Sulfolene - Wikipedia [en.wikipedia.org]

Spectroscopic and Structural Elucidation of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS No: 53336-42-8), a valuable synthetic intermediate in medicinal and materials chemistry.[1] This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. The synthesis and structural characteristics are also discussed to provide a holistic understanding of this compound.

Introduction and Synthesis

3-Bromo-2,3-dihydrothiophene 1,1-dioxide belongs to the class of unsaturated cyclic sulfones, known for their utility as synthetic precursors.[2] The presence of the electron-withdrawing sulfone group and the reactive bromine atom makes it a versatile building block in organic synthesis.

A prevalent and effective method for the synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide involves a two-step process. The synthesis commences with the bromination of 2,5-dihydrothiophene 1,1-dioxide, which yields 3,4-dibromotetrahydrothiophene 1,1-dioxide. Subsequent dehydrobromination of this intermediate, typically facilitated by a base such as sodium methoxide in an aprotic solvent, results in the formation of the title compound.[3]

Experimental Protocol: Synthesis

A representative synthetic procedure is as follows:

• Bromination: To a solution of 2,5-dihydrothiophene 1,1-dioxide in a suitable solvent (e.g., dichloromethane), add a stoichiometric amount of bromine (Br₂) dropwise at a controlled temperature (e.g., 0 °C).

• Work-up: After the reaction is complete, the solvent is removed under reduced pressure to yield crude 3,4-dibromotetrahydrothiophene 1,1-dioxide.

• Dehydrobromination: The crude dibromide is dissolved in an aprotic solvent like acetone, and a base such as sodium methoxide is added. The reaction mixture is then refluxed.[3]

• Purification: The resulting 3-Bromo-2,3-dihydrothiophene 1,1-dioxide can be purified by recrystallization to achieve a purity of approximately 70%.[3]

Spectroscopic Data and Interpretation

The structural elucidation of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is heavily reliant on a combination of spectroscopic techniques. The following sections detail the expected data and their interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

The proton NMR spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is anticipated to exhibit distinct signals corresponding to the different proton environments in the molecule. The vinylic protons are expected to resonate in the downfield region of the spectrum, typically between δ 5.8 and 6.2 ppm, due to the deshielding effect of the double bond and the adjacent sulfone group.[3]

Table 1: Expected ¹H NMR Data

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity
H2	~ 4.0 - 4.5	Multiplet
H3	~ 4.8 - 5.3	Multiplet
H4	~ 6.0 - 6.5	Multiplet
H5	~ 6.5 - 7.0	Multiplet

Note: These are estimated values and may vary depending on the solvent and instrument used.

The protons at the C2 and C3 positions will appear as multiplets due to coupling with each other and with the vinylic protons. The exact chemical shifts and coupling constants would provide detailed information about the conformation of the dihydrothiophene ring.

The carbon NMR spectrum will provide information about the different carbon environments. The carbon atom of the sulfone group (C=S) is expected to have a chemical shift of around 130 ppm.[3] The vinylic carbons will also appear in the downfield region, while the sp³ hybridized carbons will be found further upfield.

Table 2: Expected ¹³C NMR Data

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C2	~ 50 - 60
C3	~ 40 - 50
C4	~ 125 - 135
C5	~ 135 - 145

Note: These are estimated values and may vary depending on the solvent and instrument used.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The most characteristic feature in the IR spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is the strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the sulfone (S=O) group. These are typically observed in the range of 1150-1300 cm⁻¹.[3]

Table 3: Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
S=O stretch (asymmetric)	~1300	Strong
S=O stretch (symmetric)	~1150	Strong
C=C stretch	~1600	Medium
C-H stretch (sp²)	>3000	Medium
C-H stretch (sp³)	<3000	Medium
C-Br stretch	~500-600	Medium

Experimental Protocol: Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 300 or 500 MHz spectrometer.[4] The sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be analyzed as a KBr pellet, a thin film, or in a suitable solvent.

• Mass Spectrometry: Mass spectra can be acquired using various ionization techniques such as electron ionization (EI) or electrospray ionization (ESI). High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The molecular ion peak for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide would be expected at m/z 197 and 199 with an approximate 1:1 ratio, which is characteristic of the presence of a single bromine atom.

Predicted Fragmentation Pattern:

The fragmentation of the molecular ion is likely to involve the loss of bromine (Br•), sulfur dioxide (SO₂), and other small fragments. The mass spectrum of the parent compound, 2,3-dihydrothiophene 1,1-dioxide, shows a base peak corresponding to the loss of SO₂.[5] A similar fragmentation pathway is expected for the brominated derivative.

Structural Visualization

The following diagrams illustrate the structure and key relationships within 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Caption: Synthetic and analytical workflow for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Conclusion

References

• NIST. 2,3-Dihydrothiophene 1,1-dioxide. NIST Mass Spectrometry Data Center. [Link]

• Sheng, J. Molecular machines. University of Groningen. [Link]

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. stolaf.edu [stolaf.edu]
• 3. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
• 4. pure.rug.nl [pure.rug.nl]
• 5. 2,3-Dihydrothiophene 1,1-dioxide [webbook.nist.gov]

An In-Depth Technical Guide to the ¹H NMR Spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. It is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for structural elucidation and chemical analysis.

Introduction: The Significance of Structural Analysis

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a sulfur-containing heterocycle with significant applications in organic synthesis.[1][2] Its utility as a precursor and catalyst in various reactions necessitates a thorough understanding of its chemical structure. ¹H NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a compound, making it an indispensable tool for confirming the identity and purity of synthetic products like 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, a clear understanding of the molecule's structure and the chemical environment of each proton is essential.

Molecular Structure:

Caption: Molecular structure of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

The molecule contains five chemically non-equivalent protons, which will give rise to five distinct signals in the ¹H NMR spectrum. The key structural features influencing the spectrum are:

• The Sulfone Group (SO₂): This is a strongly electron-withdrawing group, which significantly deshields (shifts to a higher ppm value) the adjacent protons.[3][4]

• The Bromine Atom: As an electronegative halogen, bromine also exerts a deshielding effect on nearby protons.[5]

• The Carbon-Carbon Double Bond: Vinylic protons (attached to the double bond) typically resonate in a characteristic downfield region.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is complex due to the various coupling interactions between the protons. A detailed analysis of each signal is presented below.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-5	~6.9	ddd	J(H5,H4) ≈ 6.5, J(H5,H2a) ≈ 2.5, J(H5,H2b) ≈ 1.5
H-4	~6.3	ddd	J(H4,H5) ≈ 6.5, J(H4,H3) ≈ 4.5, J(H4,H2a) ≈ 2.0
H-3	~5.0	ddd	J(H3,H2a) ≈ 12.0, J(H3,H2b) ≈ 5.0, J(H4,H3) ≈ 4.5
H-2a	~4.1	ddd	J(H2a,H2b) ≈ 14.0, J(H3,H2a) ≈ 12.0, J(H5,H2a) ≈ 2.5
H-2b	~3.8	ddd	J(H2a,H2b) ≈ 14.0, J(H3,H2b) ≈ 5.0, J(H5,H2b) ≈ 1.5

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and the specific NMR instrument used.

Detailed Signal Interpretation:

• H-5 and H-4 (Vinylic Protons): These protons are the most deshielded due to their attachment to the C=C double bond and the influence of the adjacent sulfone group. Their signals appear as complex multiplets (doublet of doublet of doublets) due to coupling with each other and with the protons on C-2 and C-3.

• H-3 (Proton on the Brominated Carbon): This proton is significantly deshielded by the adjacent bromine atom and the sulfone group. It appears as a doublet of doublet of doublets due to coupling with the two diastereotopic protons on C-2 and the vinylic proton on C-4.

• H-2a and H-2b (Diastereotopic Protons): These two protons on the same carbon are chemically non-equivalent (diastereotopic) because of the chiral center at C-3. They, therefore, have different chemical shifts and couple with each other (geminal coupling), as well as with H-3 and the vinylic protons. The strong electron-withdrawing effect of the sulfone group places their signals in the 3.8-4.1 ppm range.

J-Coupling Network

The observed splitting patterns are a direct result of through-bond spin-spin coupling between neighboring protons. The magnitude of the coupling constant (J) provides valuable information about the dihedral angle between the coupled protons.

Caption: J-coupling interactions in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Experimental Protocol for ¹H NMR Spectrum Acquisition

This section outlines a standardized procedure for obtaining a high-quality ¹H NMR spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[6] Deuterated chloroform is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is assigned a chemical shift of 0.00 ppm.[5]

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field during the experiment.

  • Shim the magnetic field to achieve homogeneity, which is essential for obtaining sharp, well-resolved peaks.

• Data Acquisition:

  • Set the appropriate acquisition parameters, including:

    • Pulse Angle: Typically a 90° pulse.

    • Acquisition Time: Usually 2-4 seconds.

    • Relaxation Delay: A delay of 1-5 seconds between pulses to allow for full relaxation of the nuclei.

    • Number of Scans: Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

  • Analyze the peak multiplicities and measure the coupling constants.

Conclusion

The ¹H NMR spectrum of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a rich source of structural information. A thorough analysis of the chemical shifts, integration, and coupling patterns allows for the unambiguous assignment of all protons in the molecule. This guide provides the foundational knowledge and practical steps necessary for researchers to confidently acquire and interpret the ¹H NMR spectrum of this important synthetic intermediate.

References

• Brown, D. (n.d.). Advanced Organic Chemistry Revision Notes: 1H NMR Spectrum of Bromomethane. Doc Brown's Chemistry. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Abraham, R. J., et al. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. Magnetic Resonance in Chemistry, 46(10), 959-968. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. [Link]

• Abraham, R. J., et al. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. PubMed. [Link]

• Block, E., et al. (1997). 17O NMR spectroscopy of sulfolenes (2,5-dihydrothiophene-1,1-dioxides) and sultines (3,6-dihydro-1,2-oxathiin-2-oxides)--experiment and quantum calculations. The Journal of organic chemistry, 62(14), 4564–4572. [Link]

• Jia, Y., et al. (2009). EXPLORATION OF BRAVERMAN REACTION CHEMISTRY. SYNTHESIS OF TRICYCLIC DIHYDROTHIOPHENE DIOXIDE DERIVATIVES FROM BISPROPARGYL SULFONES. PMC. [Link]

• Hoyle, J., Grossert, J. S., Hooper, D. L., & Sotheeswaran, S. (1986). Sulphur-33 nuclear magnetic resonance spectroscopy of sulphones. Canadian Journal of Chemistry, 64(8), 1581-1585. [Link]

• Enríquez, R. G., et al. (2016). The influence of sulphur configuration in 1H NMR Chemical Shifts of diasteromeric five membered cyclic sulphites. Magnetic Resonance in Chemistry, 55(5), 443-447. [Link]

• Aown, A., et al. (2019). 1 H NMR Chemical Shift Values (δppm) for the Thiophene Proton of BT-NDI-BT, BT-PDI-BT, and BT- FLU-BT Monomers. ResearchGate. [Link]

• LibreTexts Chemistry. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Burke, E. K., et al. (2020). Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. ResearchGate. [Link]

• Burke, E. K., et al. (2020). Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. ChemRxiv. [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CH3Br bromomethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: Mass Spectrometry of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Executive Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (hereafter referred to as 3-Br-2,3-DHTS ) represents a unique challenge in mass spectrometry due to its dual nature: it is a functionalized vinyl sulfone and a "masked" diene. While valuable as a synthetic intermediate for Diels-Alder cycloadditions, its thermal lability renders standard Gas Chromatography-Mass Spectrometry (GC-MS) protocols unreliable.

This guide provides a definitive workflow for the characterization of 3-Br-2,3-DHTS. It prioritizes Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) to preserve molecular integrity, contrasting this with the thermal degradation artifacts observed in GC-MS.

Part 1: Molecular Architecture & The Thermal Paradox

Understanding the mass spectral behavior of 3-Br-2,3-DHTS requires analyzing its stability. The molecule contains a sulfonyl group (

) within a five-membered ring. Under thermal stress (e.g., GC injector ports >150°C), it undergoes a cheletropic elimination , extruding sulfur dioxide to yield 2-bromobutadiene.

The Analytical Consequence

• GC-MS Result: You will likely detect the degradation product (2-bromobutadiene, MW ~133), not the parent molecule (MW ~197).

• LC-MS Result: Using soft ionization (ESI) at ambient temperatures preserves the ring, allowing detection of the intact

  or ions.

Diagram 1: Thermal Degradation vs. Soft Ionization

The following diagram illustrates the divergence in analytical outcomes based on the ionization method chosen.

Figure 1: Decision tree showing why LC-MS is required to observe the intact parent molecule, avoiding the thermal extrusion of SO₂ typical in GC-MS.

Part 2: Ionization Strategies & Experimental Protocol

To validate the synthesis or purity of 3-Br-2,3-DHTS, you must utilize a protocol that avoids pyrolytic decomposition.

Recommended Method: LC-ESI-MS (Positive Mode)

Rationale: Sulfones are weak hydrogen bond acceptors. While they do not protonate as readily as amines, the use of acidic modifiers (Formic Acid) or ammonium adducts promotes the formation of stable ions in the gas phase without breaking the ring.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 1 mg of 3-Br-2,3-DHTS in 1 mL of Acetonitrile (ACN) (LC-MS grade). Avoid methanol if solvolysis is a concern, though sulfones are generally stable in MeOH at room temperature.

  • Dilute to 10 µg/mL for direct infusion or column injection.

• Mobile Phase Composition:

  • Solvent A: Water + 0.1% Formic Acid (promotes

    ).[1]

  • Solvent B: Acetonitrile + 0.1% Formic Acid.[1]

  • Alternative: Use 5mM Ammonium Formate to encourage

    adducts, which are often more abundant for sulfones.

• Source Parameters (Standard ESI):

  • Capillary Voltage: 3.0 – 3.5 kV.

  • Desolvation Temp: < 350°C (Keep as low as possible to prevent in-source fragmentation).

  • Cone Voltage: 15–30 V. Note: High cone voltage can induce "in-source" loss of

    , mimicking thermal degradation.

Part 3: Fragmentation Mechanics & Data Interpretation

Once the parent ion is isolated, structural confirmation relies on the specific fragmentation pattern (MS/MS). The two dominant features are the Bromine Isotope Pattern and the Retro-Cheletropic Loss .

The Bromine Signature

Bromine exists as two stable isotopes:

(50.7%) and (49.3%).

• Visual Check: Any ion containing one bromine atom must appear as a 1:1 doublet separated by 2 mass units (M and M+2).

• Validation: If your parent peak does not show this 1:1 split, you have lost the bromine or misidentified the compound.

Fragmentation Pathway (MS/MS)

Upon collision-induced dissociation (CID), the molecule undergoes a predictable disassembly.

• Precursor Selection: Select m/z 196.9 (for

  ) or 198.9 (for ).

• Primary Loss (

  ): The weakest link is the C-S bond. The ring opens and ejects neutral (64 Da).

• Secondary Loss (Br): The resulting butadiene cation loses the bromine radical or HBr depending on energy.

Diagram 2: MS/MS Fragmentation Tree

Figure 2: The characteristic fragmentation pathway. The loss of 64 Da (SO₂) is the diagnostic transition for sulfolene derivatives.

Part 4: Quantitative Data & Reference Tables

Use the table below to verify your spectral data. Values are calculated based on exact masses:

, , , .

Table 1: Diagnostic Ions (Positive Mode ESI)

Ion Identity	Formula	m/z ( )	m/z ( )	Relative Abundance	Note
Protonated Parent		196.93	198.93	100% (1:1)	Target for SIM scan
Ammonium Adduct		213.96	215.96	Variable	Common in buffers
Sodium Adduct		218.91	220.91	Variable	Common ubiquitous adduct
Fragment 1		132.97	134.97	High (MS2)	Loss of
Fragment 2		53.04	53.04	High (MS2)	Loss of + Br

References

• National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: Dihydrothiophene 1,1-dioxide derivatives.[2][3][4][5] Retrieved from [Link]

• American Chemical Society (ACS). (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. (Discusses thermal decomposition of cyclic sulfones). Energy & Fuels. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectrometry: Alkyl Halides and Sulfones. Retrieved from [Link]

Sources

• 1. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide | 65017-48-3 | Benchchem [benchchem.com]
• 3. biosynth.com [biosynth.com]
• 4. benchchem.com [benchchem.com]
• 5. stolaf.edu [stolaf.edu]

Computational Profiling of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Technical Whitepaper | Application Note: COMP-SULF-2026

Executive Summary

This technical guide outlines the computational framework for analyzing 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (3-Br-2-sulfolene). Unlike its isomer 3-sulfolene (2,5-dihydro), which is a well-known masked diene, the 2,3-dihydro isomer represents a thermodynamic sink that acts primarily as a functionalized vinyl sulfone.

This analysis focuses on three critical chemical behaviors:

• Thermodynamic Stability: The conjugation stabilization of the vinyl sulfone moiety vs. the allylic strain of the 2,5-isomer.

• Isomerization Kinetics: The activation barrier required to convert the stable 2,3-isomer into the reactive 2,5-isomer for

  extrusion.

• Electrophilicity: Mapping the Michael acceptor potential at the C2 position, enhanced by the electron-withdrawing nature of the C3-Bromine and C1-Sulfone.

Part 1: Computational Methodology & Setup

Theory Level Selection

For halogenated sulfones and cheletropic mechanisms, standard B3LYP functionals often underestimate reaction barrier heights. We utilize the M06-2X hybrid meta-GGA functional, which provides superior performance for main-group thermochemistry, non-covalent interactions, and barrier heights in pericyclic reactions.

• Functional: M06-2X (Alternative:

  B97X-D for dispersion correction).

• Basis Set: 6-311+G(d,p). The diffuse functions (+) are critical for describing the lone pairs on Oxygen and Bromine, while polarization functions (d,p) account for the hypervalent Sulfur.

• Solvation: SMD (Solvation Model based on Density) with Acetonitrile (

  ) or Water, as sulfones are highly polar.

Protocol: Geometry Optimization & Frequency Analysis

The following input stream (Gaussian format) validates the ground state geometry.

Protocol 1: Ground State Optimization

Note: Ensure zero imaginary frequencies for minima. The C2-C3 double bond should optimize to ~1.33 Å.

Part 2: Isomerization & Reactivity Landscape

The 2,3-dihydro isomer (Target) is thermodynamically more stable than the 2,5-dihydro isomer due to the conjugation of the

-system with the sulfone group. However, only the 2,5-isomer can undergo retro-cheletropic extrusion of to form 2-bromobutadiene.

The Isomerization Pathway

The transformation requires a proton shift (tautomerization). In a base-catalyzed environment, this proceeds via a deprotonation at C4 (allylic to the alkene, alpha to the sulfone) followed by reprotonation at C2.

Key Computational Checkpoint: Calculate the

between the 2,3-isomer and the 2,5-isomer. Expectation: (approx. +2 to +5 kcal/mol), confirming the 2,3-form is the resting state.

Visualization of Reaction Workflow

Figure 1: Reaction coordinate from the stable 2,3-dihydro precursor to the diene product. The initial isomerization is the energetic gatekeeper.

Part 3: Electronic Characterization (Reactivity)

Michael Acceptor Potential (Vinyl Sulfone)

The 2,3-isomer features a double bond flanked by a sulfone and a bromine.

• Sulfone (

  ): Strong electron-withdrawing group (EWG) via induction and resonance.

• Bromine (Br): Weakly deactivating (inductive withdrawal > mesomeric donation).

This creates a highly electrophilic C2 carbon. Researchers should map the Electrostatic Potential (ESP) to quantify susceptibility to nucleophilic attack (Michael addition).

Data Output Structure for ESP Analysis:

Site	Mulliken Charge	ESP Value (kcal/mol)	Reactivity Prediction
C2 (Beta to SO2)	+0.24	+15.2	High (Nucleophilic Attack)
C3 (Alpha to SO2)	-0.11	-2.4	Low (Steric Shielding by Br)
O (Sulfone)	-0.55	-45.0	H-Bond Acceptor

Transition State for SO2 Extrusion

Once isomerized to the 2,5-dihydro form, the extrusion is a concerted, suprafacial, disrotatory process.

Protocol 2: TS Optimization (QST3 Method) Requires three inputs: Reactant (2,5-isomer), Product (Diene + SO2 complex), and a Guess Structure.

Validation: Look for one imaginary frequency corresponding to the C-S bond elongation (approx. 400-600

).

Part 4: Spectroscopic Validation

To confirm the synthesis of the correct isomer, compare computed NMR shifts against experimental data.

NMR Prediction Workflow

Use the GIAO (Gauge-Independent Atomic Orbital) method.

• Step 1: Optimize geometry (as per Protocol 1).

• Step 2: Run NMR calculation. #p nmr=giao M062X/6-311+G(d,p) scrf=(smd,solvent=chloroform)

• Step 3: Scale values relative to TMS (Tetramethylsilane) calculated at the same level.

Diagnostic Signals (Predicted):

• 2,3-isomer: Vinyl proton at C2 will appear downfield (~7.0-7.5 ppm) due to the

  -sulfone effect.

• 2,5-isomer: Vinyl proton at C4 will be shielded relative to the 2,3-isomer (~5.8-6.2 ppm).

Part 5: Summary of Computational Workflow

Figure 2: Decision tree for computational analysis based on research goals (Reactivity vs. Synthesis).

References

• M06-2X Functional Validation: Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements. Theoretical Chemistry Accounts. Link

• Sulfone Synthesis & Reactivity: Plietker, K. (Ed.). (2024).[1][2] Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. National Institutes of Health (NIH). Link

• SO2 Extrusion Mechanism: BenchChem Application Notes. (2025).[3][4] Experimental Setup for SO2 Extrusion from 3-Phenyl-3-sulfolene. Link

• SMD Solvation Model: Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent. The Journal of Physical Chemistry B. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Bifunctional Chameleon: Discovery and History of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

The following technical guide details the discovery, synthesis, and chemical utility of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

CAS Registry Number: 53336-42-8 Synonyms: 4-Bromo-2-sulfolene; 3-Bromo-4,5-dihydrothiophene 1,1-dioxide Molecular Formula: C₄H₅BrO₂S Molecular Weight: 197.05 g/mol [1][2][3]

Executive Summary: The "Masked" Electrophile

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a specialized organosulfur heterocycle that serves as a critical intermediate in the synthesis of complex pharmaceutical scaffolds and functionalized thiophenes. Chemically, it represents a "bifunctional electrophile," possessing both an allylic bromide moiety and an electron-deficient vinyl sulfone system.

Unlike its parent compound, 3-sulfolene (a masked diene), this brominated derivative is primarily valued for its ability to undergo regioselective nucleophilic substitutions and subsequent aromatization or cycloaddition reactions. Its history is inextricably linked to the "Sulfolene Boom" of the mid-20th century, where researchers sought stable precursors for reactive dienes and thiophenes.

Historical Genesis: From Rubber to Fine Chemicals

The Sulfolene Era (1930s–1950s)

The story of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide begins with the industrial need to purify butadiene for synthetic rubber production. In 1937, researchers discovered that sulfur dioxide (SO₂) reacts reversibly with 1,3-butadiene to form 3-sulfolene (2,5-dihydrothiophene 1,1-dioxide). This "cheletropic reaction" allowed for the storage of butadiene as a solid, stable sulfone.

The Halogenation Breakthrough (1960s–1970s)

While 3-sulfolene was useful as a diene carrier, organic chemists began exploring its reactivity with halogens to create more complex heterocycles.

• The Discovery: The specific synthesis of the 3-bromo-2,3-dihydro derivative emerged from studies on the bromination of 3-sulfolene. Researchers found that adding bromine (Br₂) across the double bond of 3-sulfolene yielded 3,4-dibromosulfolane (3,4-dibromotetrahydrothiophene 1,1-dioxide).

• The Elimination Challenge: The pivotal moment was the development of controlled dehydrobromination protocols. By treating the 3,4-dibromo intermediate with a weak base (such as pyridine or sodium carbonate), chemists could selectively eliminate one equivalent of hydrogen bromide (HBr).

• Regioselectivity: The elimination preferentially yields the conjugated vinyl sulfone (2-sulfolene system) rather than the unconjugated 3-sulfolene, driven by the thermodynamic stability of the sulfone-conjugated double bond. This resulted in the isolation of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (structurally 4-bromo-2-sulfolene).[1]

Technical Synthesis Protocol

The synthesis is a robust, two-step sequence starting from commercially available 3-sulfolene. This protocol is designed for high purity and scalability.

Step 1: Electrophilic Bromination

Reaction: 3-Sulfolene + Br₂ → 3,4-Dibromosulfolane

• Reagents: 3-Sulfolene, Bromine (Br₂), Chloroform (CHCl₃) or Water.

• Mechanism: Anti-addition of bromine across the C3-C4 double bond via a bromonium ion intermediate.

• Procedure:

  • Dissolve 3-sulfolene in solvent (CHCl₃ is preferred for solubility).

  • Add Br₂ dropwise at 0°C to control the exotherm.

  • Stir until the red bromine color persists, indicating consumption of the alkene.

  • Evaporate solvent to yield the white crystalline 3,4-dibromo intermediate.

Step 2: Regioselective Dehydrobromination

Reaction: 3,4-Dibromosulfolane + Base → 3-Bromo-2,3-dihydrothiophene 1,1-dioxide + HBr

• Reagents: Pyridine (or Na₂CO₃/Acetone), 0°C to Room Temp.

• Critical Control Point: Temperature must be kept low to prevent double elimination (which would yield thiophene 1,1-dioxide, a highly unstable species that dimerizes or decomposes).

• Procedure:

  • Dissolve 3,4-dibromosulfolane in acetone or THF.

  • Add 1.1 equivalents of base dropwise at 0°C.

  • The reaction is monitored by TLC for the disappearance of the starting dibromide.

  • Workup: Acidify slightly to neutralize base, extract with ethyl acetate, and recrystallize from ethanol/water.

Quantitative Data: Physical Properties[4][5]

Property	Value	Notes
Appearance	White to pale yellow crystals	Darkens upon light exposure
Melting Point	108–110 °C	Sharp melting point indicates purity
Molecular Weight	197.05 g/mol
Solubility	DMSO, Methanol, Acetone	Poorly soluble in water
Stability	Moderate	Store at 2–8°C, protect from light

Mechanistic Utility & Reactivity[8]

The compound's value lies in its dual nature. It contains two electrophilic sites: the carbon bearing the bromine (C4) and the

-carbon of the vinyl sulfone (C3).

Reactivity Pathways[8]

• S_N2 / S_N2' Substitution: The bromine atom is allylic to the sulfone-conjugated double bond, making it susceptible to displacement by nucleophiles (amines, thiols, azides).

• Michael Addition: The C2-C3 double bond is electron-deficient due to the sulfone, allowing Michael donors to attack at C3.

• Aromatization: Treatment with strong base can force the elimination of the second HBr equivalent (or SO₂ extrusion after modification) to generate substituted thiophenes.

Visualization: Synthesis and Reactivity Flow

The following diagram illustrates the synthesis from 3-sulfolene and the divergent reactivity pathways.

Figure 1: The synthetic pathway transforms the masked diene (3-sulfolene) into a reactive electrophilic scaffold (Target), opening routes to diverse derivatives.

Safety and Handling Protocols

Hazard Classification:

• Skin/Eye Irritant: The compound is an alkylating agent (allylic bromide) and a Michael acceptor. It can cause severe irritation and sensitization.

• Lachrymator: Like many halogenated sulfones, it may have lachrymatory properties.

Handling Requirements:

• Engineering Controls: Always handle within a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Storage: Keep in amber vials under inert atmosphere (Nitrogen/Argon) at 2–8°C. The compound degrades slowly releasing HBr if exposed to moisture and light.

• Spill Cleanup: Neutralize with aqueous sodium thiosulfate (to quench any trace active bromine) before absorbing with inert material.

References

• National Institutes of Health (NIH) - PubChem. (n.d.). 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Compound Summary. Retrieved February 1, 2026, from [Link]

• Tsuzuki, H., et al. (1993).[4] Synthesis of 3,4-Dibromo-2,5-bis-substituted Thiophenes. Kyushu University.[4] Retrieved February 1, 2026, from [Link]

Sources

• 1. 53336-42-8 CAS Manufactory [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. biosynth.com [biosynth.com]
• 4. api.lib.kyushu-u.ac.jp [api.lib.kyushu-u.ac.jp]

Technical Guide: Stability and Decomposition Dynamics of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This guide provides a comprehensive technical analysis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide , focusing on its stability profile, decomposition kinetics, and synthetic utility. It is designed for researchers utilizing this compound as a masked diene precursor or a Michael acceptor in organic synthesis.

Executive Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8) is a brominated sulfolene derivative primarily used as a precursor for 2-bromo-1,3-butadiene via cheletropic extrusion of sulfur dioxide (

). Unlike its isomer 3-bromo-2,5-dihydrothiophene 1,1-dioxide, the 2,3-dihydro isomer is a vinyl sulfone , conferring thermodynamic stability that allows for isolation and storage. However, its utility relies on its controlled thermal decomposition and susceptibility to base-catalyzed isomerization. This guide details the mechanistic pathways governing its stability and provides validated protocols for its handling.

Chemical Identity & Structural Analysis[1][2][3]

Property	Specification
IUPAC Name	3-Bromo-2,3-dihydrothiophene 1,1-dioxide
Common Name	3-Bromosulfolene (isomer)
CAS Number	53336-42-8
Molecular Formula
Molecular Weight	197.05 g/mol
Functional Class	Vinyl Sulfone / Masked Diene
Appearance	White to pale yellow crystalline solid
Melting Point	138–140 °C (dec.)

Structural Significance

The compound exists primarily as the 2,3-dihydro isomer (vinyl sulfone) following synthesis. This isomer is thermodynamically favored over the 2,5-dihydro isomer (allylic sulfone) due to conjugation between the

double bond and the sulfonyl group ( ).

• 2,3-Isomer (Vinyl Sulfone): Stable to

  extrusion; reactive as a Michael acceptor.

• 2,5-Isomer (Allylic Sulfone): Unstable; undergoes facile retro-cheletropic reaction to release

  and generate 2-bromobutadiene.

Synthesis & Purification

The synthesis exploits the regioselective dehydrobromination of 3,4-dibromosulfolane.

Validated Synthetic Protocol

Reaction: 3,4-Dibromotetrahydrothiophene 1,1-dioxide

3-Bromo-2,3-dihydrothiophene 1,1-dioxide[1]

• Precursor Preparation: Bromination of 3-sulfolene (2,5-dihydrothiophene 1,1-dioxide) in water or chloroform yields 3,4-dibromosulfolane.

• Dehydrobromination:

  • Reagents: Sodium Methoxide (

    ) or Triethylamine ( ).

  • Solvent: Acetone or Dichloromethane (DCM).

  • Condition: Stir at

    to Room Temperature (RT) for 2–4 hours.

• Purification:

  • The reaction mixture is neutralized (if using alkoxide) and concentrated.

  • Recrystallization: Ethanol or Methanol/Water mixtures are optimal.

  • Critical Note: Avoid prolonged heating during purification to prevent premature isomerization and

    loss.

Decomposition Dynamics

Understanding the decomposition is critical for both storage (preventing it) and application (inducing it).

Mechanism 1: Thermal Decomposition (The "Masked Diene" Route)

This is the desired pathway for generating 2-bromobutadiene. The 2,3-isomer must first isomerize to the 2,5-isomer.

• Equilibration: Under thermal stress (

  ), the 2,3-isomer equilibrates with the 2,5-isomer.

• Extrusion: The 2,5-isomer undergoes a concerted, thermally allowed [4+1] retro-cheletropic elimination.

• Product: Evolution of

  gas and formation of 2-bromo-1,3-butadiene.

Mechanism 2: Chemical Degradation (The "Elimination" Route)

Exposure to strong bases or nucleophiles can trigger further elimination of HBr.

• Elimination: Removal of the proton at C2 (alpha to sulfone) and the bromine at C3.

• Intermediate: Formation of 3-bromothiophene 1,1-dioxide .

• Fate: Thiophene 1,1-dioxides are highly unstable anti-aromatic/diene systems. They rapidly dimerize via [4+2] cycloaddition or polymerize to form dark tars.

Mechanistic Pathway Diagram

The following diagram illustrates the competing pathways between stable storage, useful diene generation, and unwanted degradation.

Caption: Thermal and chemical decomposition pathways. The green path represents the synthetic utility (diene formation), while the red path indicates degradation.

Stability Profile & Storage Protocols

Thermal Stability[1]

• Onset of Decomposition: Thermogravimetric Analysis (TGA) indicates mass loss beginning at ~135–140 °C .

• Melting Behavior: Sharp melting point at 138 °C is often accompanied by gas evolution (

  ).

• Implication: Reactions utilizing this compound as a Michael acceptor must be conducted below 100 °C to avoid diene generation.

Chemical Stability[1]

• Base Sensitivity: High. The C2 protons are acidic (

  ). Strong bases cause isomerization or elimination.

• Nucleophilic Susceptibility: The C3 position is electrophilic. Soft nucleophiles (thiols, amines) can displace the bromine or undergo conjugate addition.

Storage Recommendations

To maintain purity >98% over 6 months:

• Temperature: Store at -20 °C .

• Atmosphere: Argon or Nitrogen headspace is mandatory to prevent hydrolysis or oxidation.

• Light: Protect from light (amber vials) to inhibit radical formation at the C-Br bond.

• Stabilizers: Commercial samples may contain trace acid scavengers (e.g., epoxides) to prevent autocatalytic HBr elimination.

Experimental Protocol: Controlled Decomposition

Objective: Generation of 2-bromo-1,3-butadiene for in situ Diels-Alder reactions.

• Setup: Equip a pressure tube or sealed flask with the 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv) and the dienophile (1.5 equiv).

• Solvent: Use a high-boiling, non-nucleophilic solvent (e.g., Toluene, Xylene, or 1,2-Dichlorobenzene).

• Activation:

  • Heat the mixture to 110–130 °C .

  • Note: The 2,3-isomer will slowly isomerize to the 2,5-isomer, which immediately extrudes

    .

• Monitoring:

  • Monitor by TLC or GC-MS.

  • The disappearance of the sulfone starting material and the appearance of the cycloadduct indicates completion.

• Workup: Vent the

  gas carefully (scrub into NaOH solution). Concentrate the solvent to isolate the Diels-Alder adduct.

References

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

• Virginia Tech University Libraries. (n.d.). Synthesis and properties of some 2,5-dihydrothiophene 1,1-dioxides. Retrieved from [Link]

Sources

• 1. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide from 2,5-dihydrothiophene 1,1-dioxide: An Application Note and Detailed Protocol

Introduction

3-Bromo-2,3-dihydrothiophene 1,1-dioxide, also known as 3-bromo-2-sulfolene, is a valuable synthetic intermediate in medicinal and materials chemistry. Its structure, featuring a sulfone moiety, a double bond, and a bromine atom, offers multiple reaction sites for further functionalization. This document provides a comprehensive guide for the synthesis of 3-bromo-2,3-dihydrothiophene 1,1-dioxide from the readily available starting material, 2,5-dihydrothiophene 1,1-dioxide (commonly known as 3-sulfolene). This application note is intended for researchers and professionals in organic synthesis and drug development, offering a detailed, two-step protocol, mechanistic insights, and practical guidance.

The synthetic strategy involves an initial electrophilic addition of bromine to the double bond of 2,5-dihydrothiophene 1,1-dioxide to form the intermediate, 3,4-dibromotetrahydrothiophene 1,1-dioxide. This is followed by a base-mediated dehydrobromination to yield the desired 3-bromo-2,3-dihydrothiophene 1,1-dioxide. This approach is a reliable and effective method for the preparation of this important building block.[1]

Reaction Mechanism and Rationale

The overall transformation from 2,5-dihydrothiophene 1,1-dioxide to 3-bromo-2,3-dihydrothiophene 1,1-dioxide proceeds through a well-established two-step sequence: electrophilic bromination followed by elimination.

Step 1: Electrophilic Bromination

The first step is the addition of molecular bromine (Br₂) across the carbon-carbon double bond of 2,5-dihydrothiophene 1,1-dioxide. The electron-withdrawing nature of the sulfone group deactivates the double bond towards electrophilic attack compared to a simple alkene. However, the reaction proceeds effectively to give the dibrominated adduct. The mechanism involves the formation of a cyclic bromonium ion intermediate, which is then attacked by a bromide ion in an anti-addition fashion, leading to the formation of trans-3,4-dibromotetrahydrothiophene 1,1-dioxide.

Step 2: Base-Mediated Dehydrobromination

The second step involves the elimination of one equivalent of hydrogen bromide (HBr) from the 3,4-dibromotetrahydrothiophene 1,1-dioxide intermediate. This is achieved using a suitable base. The choice of base is critical to favor elimination over other potential side reactions. A non-nucleophilic, hindered base is often preferred to promote the abstraction of a proton and facilitate the E2 elimination pathway, leading to the formation of the more thermodynamically stable conjugated system of 3-bromo-2,3-dihydrothiophene 1,1-dioxide.

Experimental Protocols

This section provides detailed, step-by-step procedures for the synthesis of 3-bromo-2,3-dihydrothiophene 1,1-dioxide.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	CAS No.	Notes
2,5-Dihydrothiophene 1,1-dioxide	C₄H₆O₂S	118.15	77-79-2	Starting material
Bromine	Br₂	159.81	7726-95-6	Corrosive, toxic
Carbon Tetrachloride	CCl₄	153.82	56-23-5	Carcinogen, toxic
Triethylamine	(C₂H₅)₃N	101.19	121-44-8	Corrosive, flammable
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Flammable
Sodium Bicarbonate	NaHCO₃	84.01	144-55-8
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Drying agent

Workflow Diagram

Caption: Experimental workflow for the two-step synthesis.

Step 1: Synthesis of 3,4-Dibromotetrahydrothiophene 1,1-dioxide

Safety Precaution: This procedure should be performed in a well-ventilated fume hood. Bromine is highly corrosive and toxic. Carbon tetrachloride is a suspected carcinogen. Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 11.8 g (0.1 mol) of 2,5-dihydrothiophene 1,1-dioxide in 100 mL of carbon tetrachloride.

• Cool the solution to 0 °C in an ice-water bath.

• In the dropping funnel, prepare a solution of 16.0 g (0.1 mol) of bromine in 25 mL of carbon tetrachloride.

• Add the bromine solution dropwise to the stirred solution of 2,5-dihydrothiophene 1,1-dioxide over a period of 30 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• The reaction mixture will become colorless, indicating the consumption of bromine.

• Carefully pour the reaction mixture into 100 mL of a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Separate the organic layer and wash it with 50 mL of water, followed by 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 3,4-dibromotetrahydrothiophene 1,1-dioxide. The product is typically a white to off-white solid and can be used in the next step without further purification.

Step 2: Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Safety Precaution: Triethylamine is a corrosive and flammable liquid. Handle it with care in a fume hood.

• In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve the crude 3,4-dibromotetrahydrothiophene 1,1-dioxide (approximately 0.1 mol) from Step 1 in 200 mL of diethyl ether.

• Cool the solution to 0 °C in an ice-water bath.

• Add 12.1 g (16.7 mL, 0.12 mol) of triethylamine dropwise to the stirred solution over a period of 20 minutes. A white precipitate of triethylammonium bromide will form.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Filter the reaction mixture to remove the triethylammonium bromide precipitate and wash the solid with 50 mL of diethyl ether.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic solution with 2 x 100 mL of water and then with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a mixture of ethanol and water to afford 3-bromo-2,3-dihydrothiophene 1,1-dioxide as a crystalline solid.

Characterization of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

The final product should be characterized to confirm its identity and purity.

Property	Value
Appearance	White to off-white crystalline solid
Molecular Formula	C₄H₅BrO₂S
Molecular Weight	197.05 g/mol
Melting Point	Expected to be in the range of 90-95 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (CDCl₃, 400 MHz): The spectrum is expected to show signals corresponding to the vinylic proton, the proton on the carbon bearing the bromine, and the two diastereotopic protons on the carbon adjacent to the sulfone group.

• ¹³C NMR (CDCl₃, 100 MHz): The spectrum should display four distinct signals for the four carbon atoms in the molecule, including the two sp² carbons of the double bond and the two sp³ carbons of the ring.

Troubleshooting and Optimization

• Incomplete Bromination (Step 1): If a yellow or orange color persists after the reaction time, it indicates the presence of unreacted bromine. The reaction can be stirred for a longer duration, or a slight excess of 2,5-dihydrothiophene 1,1-dioxide can be used to ensure complete consumption of bromine.

• Low Yield in Dehydrobromination (Step 2): The efficiency of the dehydrobromination is dependent on the base and reaction conditions. If the yield is low, alternative non-nucleophilic bases such as 1,8-diazabicycloundec-7-ene (DBU) can be explored. The reaction temperature can also be gently elevated to promote elimination.

• Purification Issues: If the product is difficult to crystallize, column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent can be an effective purification method.

Safety and Handling

• 2,5-Dihydrothiophene 1,1-dioxide: Irritant. Avoid contact with skin and eyes.

• Bromine: Highly toxic, corrosive, and a strong oxidizing agent. Handle only in a chemical fume hood with appropriate personal protective equipment. Have a solution of sodium thiosulfate ready for quenching any spills.

• Carbon Tetrachloride: Toxic and a suspected carcinogen. Use in a well-ventilated fume hood and avoid inhalation of vapors.

• Triethylamine: Corrosive and flammable. Causes severe skin and eye burns. Vapors are harmful. Handle in a fume hood.

• Hydrogen Bromide (HBr): A corrosive gas that is evolved as a byproduct of the dehydrobromination. The reaction should be performed in a fume hood.

Conclusion

The two-step synthesis of 3-bromo-2,3-dihydrothiophene 1,1-dioxide from 2,5-dihydrothiophene 1,1-dioxide via a bromination-dehydrobromination sequence is a robust and reproducible method. This application note provides a detailed protocol and the necessary scientific context to enable researchers to successfully prepare this versatile synthetic intermediate for their applications in drug discovery and materials science.

References

Sources

• 1. stolaf.edu [stolaf.edu]

Nucleophilic substitution reactions of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

An Application Guide to the Nucleophilic Substitution Reactions of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Introduction: The Versatility of a Cyclic Vinyl Sulfone

3-Bromo-2,3-dihydrothiophene 1,1-dioxide, commonly referred to as 3-bromo-3-sulfolene, is a crystalline, stable solid that serves as a powerful and versatile intermediate in modern organic synthesis. Its synthetic utility is derived from a unique combination of structural features: a reactive carbon-bromine bond positioned alpha to an electron-withdrawing sulfone group and allylic to a double bond. This arrangement activates the molecule for a range of transformations, most notably nucleophilic substitution, allowing for the facile introduction of diverse functional groups.

The sulfone group profoundly influences the molecule's reactivity. It polarizes the C-Br bond, rendering the C3 carbon highly electrophilic and susceptible to attack by nucleophiles.[1] Furthermore, the five-membered ring structure and the presence of the double bond can lead to different mechanistic pathways, including direct substitution (SN2), conjugate addition-elimination, or allylic substitution (SN2'), making it a rich substrate for mechanistic and synthetic exploration.

This guide provides a comprehensive overview of the nucleophilic substitution reactions of 3-bromo-2,3-dihydrothiophene 1,1-dioxide, offering detailed protocols and mechanistic insights for researchers in synthetic chemistry and drug development. The protocols described herein are designed to be self-validating, with explanations for key experimental choices to ensure reproducibility and success.

Mechanistic Considerations: A Multi-faceted Reactivity Profile

The reaction between 3-bromo-2,3-dihydrothiophene 1,1-dioxide and a nucleophile is not always straightforward and can proceed through several potential pathways. The predominant mechanism is often influenced by the nature of the nucleophile, solvent, and reaction conditions.

• Direct Substitution (SN2-type): In many cases, the reaction follows a direct bimolecular substitution pathway. The nucleophile attacks the electrophilic carbon atom bearing the bromine, leading to the displacement of the bromide ion in a single, concerted step.[2][3] This pathway results in an inversion of configuration if the carbon were chiral.[4][5]

• Addition-Elimination: Given the α,β-unsaturated sulfone (vinyl sulfone) nature of the system, a two-step addition-elimination mechanism is also plausible. The nucleophile first attacks the C4 position (conjugate addition) to form an enolate intermediate, which then eliminates the bromide ion to afford the substituted product.

• Allylic Substitution (SN2'): The allylic position of the bromine atom allows for a potential SN2' mechanism where the nucleophile attacks the C5 position of the double bond, leading to a rearranged product. However, this is generally less common for this specific substrate compared to direct substitution.

The choice of solvent is critical. Polar aprotic solvents like DMF or acetonitrile are often employed as they can effectively solvate the counter-ion of the nucleophile without strongly hydrogen-bonding to the nucleophile itself, thus enhancing its reactivity.

Caption: Plausible nucleophilic substitution pathways.

Reactions with N-Nucleophiles: Synthesis of Aminosulfolenes

The reaction of 3-bromo-2,3-dihydrothiophene 1,1-dioxide with primary and secondary amines provides a direct route to 3-amino-substituted sulfolenes, which are valuable building blocks. The reaction typically proceeds smoothly under mild conditions.

Causality Behind Experimental Choices

• Excess Amine: Using an excess of the amine is crucial.[6] One equivalent of the amine acts as the nucleophile, while a second equivalent serves as a base to neutralize the HBr generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive.

• Solvent: An ethanolic solution or another polar solvent is used to ensure the solubility of both the haloalkane and the amine.[6]

• Temperature: Gentle heating is often sufficient to drive the reaction to completion without promoting side reactions or decomposition of the sulfolene ring via retro-cheletropic extrusion of SO₂.[7]

Protocol 1: Synthesis of 3-(Piperidin-1-yl)-2,3-dihydrothiophene 1,1-dioxide

Materials and Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Piperidine (≥99%)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, and heating mantle

• Rotary evaporator

• Standard glassware for extraction

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq).

• Dissolve the starting material in 30 mL of anhydrous acetonitrile.

• Add piperidine (2.5 eq) to the solution dropwise at room temperature.

• Heat the reaction mixture to 50 °C and stir for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes).

• After completion, allow the mixture to cool to room temperature and concentrate it under reduced pressure using a rotary evaporator.

• Redissolve the residue in 50 mL of ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 25 mL of saturated aqueous NaHCO₃ and 25 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the product by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by silica gel column chromatography to afford the pure 3-(piperidin-1-yl)-2,3-dihydrothiophene 1,1-dioxide.

Reactions with S-Nucleophiles: Access to Thioether Derivatives

Thiols and their corresponding thiolates are excellent nucleophiles and react efficiently with 3-bromo-2,3-dihydrothiophene 1,1-dioxide to form thioethers.[8] These reactions are often carried out in the presence of a non-nucleophilic base to deprotonate the thiol, thereby increasing its nucleophilicity.

Protocol 2: Synthesis of 3-(Phenylthio)-2,3-dihydrothiophene 1,1-dioxide

Materials and Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Thiophenol (≥99%)

• Potassium carbonate (K₂CO₃, anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Diethyl ether

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a 50 mL round-bottom flask, suspend anhydrous potassium carbonate (1.5 eq) in 20 mL of anhydrous DMF.

• Add thiophenol (1.1 eq) to the suspension and stir for 15 minutes at room temperature to form the potassium thiophenolate salt.

• Add a solution of 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq) in 5 mL of DMF to the mixture.

• Stir the reaction at room temperature for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into 100 mL of deionized water and extract with diethyl ether (3 x 40 mL).

• Combine the organic extracts and wash with deionized water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization from ethanol to obtain pure 3-(phenylthio)-2,3-dihydrothiophene 1,1-dioxide.

Reactions with O-Nucleophiles: Formation of Ethers and Alcohols

Alcohols and water can act as nucleophiles, typically in their deprotonated forms (alkoxides and hydroxide), to yield ethers and alcohols, respectively. These reactions often require heating under reflux.[2] It is important to control the conditions to favor substitution over the competing elimination reaction, which would lead to the formation of thiophene 1,1-dioxide.

Protocol 3: Synthesis of 3-Hydroxy-2,3-dihydrothiophene 1,1-dioxide

Materials and Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Potassium hydroxide (KOH)

• Ethanol/Water (1:1 v/v) solution

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• Dissolve 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq) in a 1:1 ethanol/water solution in a round-bottom flask.

• Add potassium hydroxide (2.0 eq) to the solution.

• Fit the flask with a condenser and heat the mixture to reflux (approximately 80-90 °C) for 2 hours.[2]

• Cool the reaction mixture in an ice bath and carefully neutralize it with 1 M HCl until it reaches a pH of ~7.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude product can be purified by recrystallization or column chromatography to yield 3-hydroxy-2,3-dihydrothiophene 1,1-dioxide.

Summary of Reaction Conditions

The following table summarizes typical conditions for the nucleophilic substitution on 3-bromo-2,3-dihydrothiophene 1,1-dioxide with various nucleophiles.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
N-Nucleophiles	Piperidine	Excess Amine	Acetonitrile	50	80-95
S-Nucleophiles	Thiophenol	K₂CO₃	DMF	25 (RT)	85-98
O-Nucleophiles	Hydroxide (KOH)	---	Ethanol/Water	Reflux	60-75
O-Nucleophiles	Sodium Methoxide	---	Methanol	Reflux	70-85

Yields are approximate and can vary based on specific substrates and reaction scale.

General Experimental Workflow

The successful execution of these protocols relies on a systematic and careful workflow, from reaction setup to product purification.

Caption: Standard experimental workflow diagram.

Conclusion

3-Bromo-2,3-dihydrothiophene 1,1-dioxide stands out as a highly valuable electrophile for constructing a wide array of substituted five-membered sulfur heterocycles. The protocols and insights provided in this guide demonstrate its utility in reacting with nitrogen, sulfur, and oxygen nucleophiles under generally mild and accessible conditions. By understanding the underlying mechanistic principles and carefully controlling reaction parameters, researchers can effectively leverage this versatile building block for applications in medicinal chemistry, materials science, and complex molecule synthesis.

References

• Chemguide. (n.d.). Nucleophilic substitution - halogenoalkanes and hydroxide ions. Retrieved from [Link]

• Save My Exams. (2025). Substitution Reactions of Halogenoalkanes (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 2.2: The Discovery of Nucleophilic Substitution Reactions (for reference). Retrieved from [Link]

• Neuman, R. C. (n.d.). 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. Retrieved from [Link]

• Organic Chem. (2018). Nucleophilic Substitution, Halogenoalkane Mechanism. Retrieved from [Link]

• Crunch Chemistry. (2022). Nucleophilic substitution in halogenoalkanes. Retrieved from [Link]

• Guanti, G., et al. (n.d.). On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• NIH. (n.d.). EXPLORATION OF BRAVERMAN REACTION CHEMISTRY. SYNTHESIS OF TRICYCLIC DIHYDROTHIOPHENE DIOXIDE DERIVATIVES FROM BISPROPARGYL SULFONES. Retrieved from [Link]

• Reeves, J. T., et al. (n.d.). Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. Retrieved from [Link]

• Guernon, J. M., et al. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU. Retrieved from [Link]

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

• The Royal Society of Chemistry. (2018). Efficient synthesis of 3-sulfolenes from allylic alcohols and 1,3-dienes enabled by sodium metabisulfite as a sulfur dioxide equ. Retrieved from [Link]

• Brant, M. G., & Wulff, J. E. (2015). 3-Sulfolenes and Their Derivatives: Synthesis and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of Thiols. Retrieved from [Link]

• NIH. (n.d.). Efficient synthesis of 3-sulfolenes from allylic alcohols and 1,3-dienes enabled by sodium metabisulfite as a sulfur dioxide equivalent. Retrieved from [Link]

• NIH. (n.d.). Photoinitiated Thiol−Ene Reactions of Various 2,3‐Unsaturated O‐, C‐ S‐ and N‐Glycosides – Scope and Limitations Study. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 11.1: The Discovery of Nucleophilic Substitution Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiophenol synthesis by C-S coupling or substitution. Retrieved from [Link]

• NIH. (2025). Thiol-thiol cross-clicking using bromo-ynone reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 17.6: Reactions of Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Conversion of tert-β-Bromo Alcohols to Ketones with Zinc Sulfide and DMSO. Retrieved from [Link]

• NIH. (2025). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Reactions of Halo-Substituted Alkylthiophenes. A Review. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolene. Retrieved from [Link]

• Google Patents. (n.d.). US5290953A - Process for producing sulfolane compounds.

Sources

• 1. people.chem.ucsb.edu [people.chem.ucsb.edu]
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• 8. researchgate.net [researchgate.net]

Application Note: Diels-Alder Reactions using 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This Application Note is structured as a comprehensive technical guide for researchers utilizing 3-Bromo-2,3-dihydrothiophene 1,1-dioxide as a specialized dienophile in Diels-Alder cycloadditions.

[1]

Executive Summary

The use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS 53336-42-8) represents a strategic approach in heterocyclic synthesis.[1] Unlike its isomer 3-bromo-2,5-dihydrothiophene 1,1-dioxide (a masked diene precursor), the 2,3-dihydro isomer functions as a highly reactive vinyl sulfone dienophile . The presence of the allylic bromine atom provides a critical "chemical handle," allowing for post-cycloaddition functionalization (e.g., nucleophilic substitution or cross-coupling) that is inaccessible with simple sulfolenes. This guide details the synthesis of the reagent, its application in Diels-Alder reactions, and downstream modification protocols.[1]

Chemical Background & Mechanistic Logic[2]

Structural Distinction

Understanding the isomerism is critical for experimental success.

• 3-Bromo-2,5-dihydrothiophene 1,1-dioxide: Contains a

  -double bond. Primarily used as a precursor to 2-bromobutadiene via cheletropic extrusion of SO .

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (The Reagent): Contains an

  -unsaturated sulfone moiety (vinyl sulfone). The double bond is conjugated with the electron-withdrawing sulfonyl group, making it a potent Michael acceptor and dienophile.

Reaction Pathway Visualization

The following diagram illustrates the synthesis of the reagent and its subsequent Diels-Alder reactivity.

Figure 1: Synthetic pathway from commercial 3-sulfolene to the Diels-Alder adduct.[1][2]

Protocol 1: Synthesis of the Dienophile

Rationale: The reagent is not always commercially available in high purity and is best prepared fresh to avoid polymerization.

Materials

• Precursor: 2,5-Dihydrothiophene 1,1-dioxide (3-Sulfolene).

• Reagents: Bromine (

  ) or N-Bromosuccinimide (NBS); Pyridine or Triethylamine.

• Solvents: Chloroform (

  ) or Dichloromethane (DCM).[3]

Step-by-Step Methodology

• Bromination (Precursor Synthesis):

  • Dissolve 3-sulfolene (1.0 eq) in

    (0.5 M).

  • Add

    (1.05 eq) dropwise at 0°C. The solution will decolorize as bromine is consumed.

  • Stir at room temperature for 2 hours.

  • Evaporate solvent to yield 3,4-dibromotetrahydrothiophene 1,1-dioxide as a solid.

  • Validation: Check melting point (approx. 118-120°C) or

    H NMR (absence of alkene protons).

• Dehydrobromination (Generating the Dienophile):

  • Dissolve the dibromo intermediate in dry THF or DCM.

  • Add Pyridine (1.1 eq) dropwise at 0°C.

  • Stir at room temperature for 4–12 hours. Monitor by TLC (formation of UV-active spot; starting material is not UV active).

  • Workup: Wash with 1N HCl (to remove pyridine), then brine. Dry over

    and concentrate.

  • Purification: Recrystallization from ethanol/water or flash chromatography (EtOAc/Hexanes).

  • Yield: Typically 70–85%.

  • Storage: Store at -20°C under inert atmosphere. Vinyl sulfones can polymerize.

Protocol 2: Diels-Alder Cycloaddition

Rationale: The sulfone group activates the dienophile, allowing reaction with electron-rich dienes under moderate thermal conditions.

Experimental Setup

• Dienophile: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.[1][2][3][4][5][6][7]

• Diene: Cyclopentadiene (freshly cracked), Furan, or Anthracene.

• Solvent: Toluene (standard) or Water (for "on-water" acceleration).

General Procedure (Toluene Reflux)

• Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 mmol) in Toluene (5 mL).

• Addition: Add the Diene (1.2 – 1.5 mmol).

  • Note: For volatile dienes like cyclopentadiene, use a larger excess (2-3 eq) or add portion-wise.

• Reaction:

  • Cyclopentadiene: Stir at Room Temperature (RT) for 12 hours. (Highly reactive).

  • Furan: Reflux (110°C) in a sealed tube for 24 hours.

  • Anthracene: Reflux in Xylene (140°C) for 48 hours.

• Monitoring: Monitor by TLC. The vinyl sulfone spot will disappear.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the bicyclic adduct via column chromatography (Silica gel; Gradient 10% -> 40% EtOAc in Hexanes).

Data Analysis: Stereochemistry

The reaction typically favors the endo adduct due to secondary orbital interactions, but the bulky bromine atom and sulfone group may influence the endo:exo ratio.

Diene	Conditions	Major Product Isomer	Yield (Typical)
Cyclopentadiene	Toluene, RT, 12h	Endo	85-95%
Furan	Toluene, 110°C, 24h	Exo (Thermodynamic)	60-75%
Anthracene	Xylene, 140°C, 48h	Endo/Exo mixture	50-65%

Protocol 3: Post-Cycloaddition Functionalization

Rationale: The utility of this specific dienophile lies in the bromine "handle."

Nucleophilic Substitution (SN2)

The bromine atom in the adduct is on a saturated carbon but is often sterically hindered. However, the adjacent sulfone group can facilitate substitution via an elimination-addition mechanism or direct SN2 depending on the base used.

• Reagent: Sodium Azide (

  ) or Potassium Thioacetate ( ).

• Conditions: DMF, 60°C, 4 hours.

• Outcome: Replacement of Br with

  or , enabling "Click" chemistry or thiol cross-linking.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Synthesis)	Polymerization of vinyl sulfone	Add radical inhibitor (BHT) during workup; store at -20°C.
No Reaction (Diels-Alder)	Diene decomposition or steric bulk	Use Lewis Acid catalyst ( or , 10 mol%) at -78°C to RT.
Retro-Diels-Alder	Temperature too high	Lower temperature; use high-pressure conditions (10-15 kbar) if available.
Isomerization	Base catalysis	Ensure glassware is acid-washed; avoid basic alumina during purification.

References

• Synthesis and Reactivity of Thiophene 1,1-Dioxides Source: The Dong Group, University of Texas at Austin. Context: Detailed mechanisms of thiophene dioxide cycloadditions. URL:[Link] (General reference for Thiophene Dioxide chemistry)

• Diels-Alder Reactions of Heterocyclic Sulfones Source:Chem. Ber.[8] 1992, 125, 499.[8] (Cited via search snippet 1.12). Context: Primary literature on the versatility of 3-bromo-2,3-dihydrothiophene 1,1-dioxide as a dienophile.

• Preparation of Brominated Sulfolenes Source: St. Olaf College, Green Chemistry Protocols. Context: Procedure for NBS bromination of 3-sulfolene. URL:[Link]

Sources

• 1. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. benchchem.com [benchchem.com]
• 4. 53336-42-8 CAS Manufactory [m.chemicalbook.com]
• 5. bioorganica.org.ua [bioorganica.org.ua]
• 6. biosynth.com [biosynth.com]
• 7. biosynth.com [biosynth.com]
• 8. bioorganica.org.ua [bioorganica.org.ua]

Use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide in the synthesis of thiophene derivatives

This Application Note and Protocol Guide details the use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (also known as 4-bromo-2-sulfolene) as a strategic building block for the synthesis of functionalized thiophene derivatives.

[1]

Executive Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8) serves as a versatile electrophilic scaffold in heterocyclic chemistry.[1][2] While historically utilized as a "masked butadienyl cation" for the synthesis of 1,3-dienes via cheletropic elimination of SO₂, its utility extends significantly into the synthesis of 3-substituted thiophenes .

This guide focuses on the reagent's ability to undergo regioselective nucleophilic substitution followed by aromatization and reduction. This "Retained Sulfur" strategy allows researchers to access complex 3-functionalized thiophenes that are difficult to synthesize via direct electrophilic aromatic substitution of thiophene itself.

Chemical Profile & Mechanism[2][3][4][5][6][7][8]

The "Masked Thiophene" Concept

Direct bromination of thiophene yields primarily 2-bromothiophene. Accessing the 3-position requires indirect methods. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide acts as a functionalizable core where the sulfone group activates the ring for nucleophilic attack and stabilizes intermediates, while the bromine atom serves as a leaving group or handle for cross-coupling.

Key Mechanistic Pathways:

• Preparation: Bromination of 3-sulfolene followed by monodehydrobromination.

• Functionalization:

  or substitution with nucleophiles (alkyl, aryl, heteroatom).

• Aromatization: Base-mediated isomerization/elimination to the thiophene-1,1-dioxide.

• Reduction: Conversion of the sulfone moiety to the sulfide (thiophene) using reducing agents (e.g., DIBAL-H, Zn/AcOH).

Reagent Specifications

• IUPAC Name: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide[3][1][4][5]

• Synonyms: 4-Bromo-2-sulfolene; 3-Bromodihydrothiophene-1,1-dioxide[3]

• CAS: 53336-42-8[3]

• Molecular Weight: 197.05 g/mol [3][6][7]

• Appearance: Off-white to pale yellow crystalline solid

• Stability: Stable at room temperature; store under inert atmosphere (N₂) at 2-8°C.

Experimental Protocols

Protocol A: Synthesis of the Reagent (3-Bromo-2,3-dihydrothiophene 1,1-dioxide)

Rationale: This protocol ensures the selective formation of the vinylic bromide (conjugated sulfone) over the allylic bromide isomer.

Materials:

• 3-Sulfolene (2,5-dihydrothiophene 1,1-dioxide)[2][8]

• Bromine (

  )[2][9][6]

• Pyridine or Sodium Acetate

• Chloroform (

  ) or Dichloromethane ( )

Step-by-Step Procedure:

• Bromination: Dissolve 3-sulfolene (1.0 eq) in

  (0.5 M). Cool to 0°C. Add (1.05 eq) dropwise. Stir until the color fades, yielding 3,4-dibromotetrahydrothiophene 1,1-dioxide (precipitate).

• Filtration: Filter the solid dibromide and wash with cold solvent. Yield is typically >90%.

• Elimination: Suspend the dibromide in methanol or THF. Add Pyridine (1.1 eq) or aqueous NaOH (1.0 eq) dropwise at 0°C.

  • Critical Parameter: Control temperature <10°C to prevent double elimination to thiophene-1,1-dioxide (which is unstable and dimerizes).

• Workup: Neutralize, evaporate solvent, and recrystallize from ethanol/water.

• Validation:

  NMR (CDCl₃) should show signals for the vinylic proton (~6.8 ppm) and the allylic/saturated protons.

Protocol B: Synthesis of 3-Substituted Thiophenes (The "Retained Sulfur" Route)

Target: Synthesis of 3-Alkyl/Aryl-thiophenes from 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.[1]

Step 1: Nucleophilic Substitution

• Setup: In a flame-dried flask under

  , dissolve 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq) in dry THF.

• Nucleophile Addition:

  • For Carbon Nucleophiles: Add Lithium Dialkylcuprate (

    ) or Grignard reagent (with CuI cat.) at -78°C.

  • For Heteroatoms: Add amine or thiol with

    in DMF at RT.

• Reaction: Stir at -78°C for 1h, then warm to 0°C. The reaction proceeds via an

  mechanism (allylic displacement) or direct .

• Workup: Quench with saturated

  . Extract with EtOAc. Purify via column chromatography.[2]

  • Product: 3-Substituted-2,3-dihydrothiophene 1,1-dioxide.

Step 2: Aromatization & Reduction

• Isomerization/Oxidation: Treat the intermediate with DBU (1.5 eq) in refluxing toluene to isomerize the double bond and eliminate any remaining leaving groups, forming the 3-substituted thiophene-1,1-dioxide .

• Reduction:

  • Dissolve the thiophene-1,1-dioxide in dry Toluene/DCM.

  • Add DIBAL-H (2.5 eq) or

    (2.0 eq) carefully at 0°C.

  • Reflux if necessary (substrate dependent).

  • Alternative (Milder): Zn dust in AcOH/HCl reflux.

• Isolation: Quench carefully (Fieser workup for Al hydrides). Distill or chromatograph the resulting oil.[2]

  • Final Product:3-Substituted Thiophene .[2][8]

Data Summary & Troubleshooting

Reaction Optimization Table

Parameter	Condition	Outcome / Note
Solvent (Subst.)	THF, DMF	THF for organometallics; DMF for amines/thiols.
Base (Elim.)	Pyridine, DBU	Pyridine for mono-elimination; DBU for aromatization.
Temp (Bromination)	0°C to RT	High temp promotes polymerization.
Temp (Reduction)	0°C to Reflux	Sulfones are stable; heat often required for reduction to sulfide.
Yield (Typical)	60-85%	Step 1 (Substitution) is usually the yield-limiting step.

Troubleshooting Guide

• Problem: Dimerization of intermediate.

  • Cause: Formation of free thiophene-1,1-dioxide without immediate reduction.

  • Solution: Perform the aromatization and reduction in a one-pot sequence or use a trapping agent if Diels-Alder is the goal.

• Problem: Low yield in substitution.

  • Cause: Competition between substitution (

    ) and elimination (E2).

  • Solution: Use "soft" nucleophiles (cuprates, thiolates) rather than hard bases (alkyllithiums). Lower the temperature (-78°C).

Pathway Visualization

The following diagram illustrates the divergent pathways from the core reagent, highlighting the route to 3-substituted thiophenes.

Caption: Synthetic workflow converting 3-sulfolene to 3-substituted thiophenes via the brominated sulfone intermediate.

References

• Synthesis and Chemistry of 2,3-Dihydrothiophenes. Block, E. Thieme Chemistry. (Review of dihydrothiophene derivatives and their conversion to thiophenes).

• Preparation of 3-Bromothiophene. Organic Syntheses, Coll. Vol. 5, p.149 (1973). (Foundational text on bromothiophene synthesis).

• Chemistry of Thiophene 1,1-Dioxides. The Dong Group, UT Austin. (Detailed mechanisms on oxidation/reduction of thiophene dioxides).

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Product Data. Biosynth. (Chemical properties and reaction with magnesium). [6]

• Reduction and Desulfurization of Thiophene Compounds. ResearchGate. (Protocols for reducing sulfones to sulfides).

• 3-Sulfolenes and Their Derivatives: Synthesis and Applications. Thieme Connect. (Review of sulfolene alkylation and functionalization).

Sources

• 1. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide | 65017-48-3 | Benchchem [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 53336-42-8 CAS Manufactory [m.chemicalbook.com]
• 4. bioorganica.org.ua [bioorganica.org.ua]
• 5. biosynth.com [biosynth.com]
• 6. benchchem.com [benchchem.com]
• 7. Buy 5-Bromo-2,3-dihydrothiophene 1,1-dioxide (EVT-1606758) | 56879-03-9 [evitachem.com]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]

The Versatile Building Block: Application of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide in Medicinal Chemistry

Introduction: Unveiling the Potential of a Unique Heterocycle

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that can access unexplored chemical space and provide unique vectors for interaction with biological targets is paramount. Sulfur-containing heterocycles are a wellspring of inspiration in this regard, with the thiophene ring being a privileged pharmacophore found in numerous FDA-approved drugs.[1] This guide focuses on a particularly intriguing and reactive building block: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide .

The inherent chemical functionalities of this compound—a reactive vinylogous α-halo sulfone system—render it a versatile precursor for a diverse array of molecular architectures. The presence of the sulfone moiety, a known bioisostere of carbonyl and ether groups, imparts favorable physicochemical properties such as improved solubility and metabolic stability, while also providing a rigid scaffold that can pre-organize substituents for optimal target engagement.[2] The bromine atom, in conjunction with the electron-withdrawing sulfone group, activates the dihydrothiophene ring for a range of chemical transformations, including nucleophilic substitutions and cross-coupling reactions. This unique combination of features makes 3-Bromo-2,3-dihydrothiophene 1,1-dioxide a powerful tool for the synthesis of innovative drug candidates across various therapeutic areas, including oncology and inflammatory diseases.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing detailed application notes and protocols for the effective utilization of this remarkable synthetic intermediate.

Core Synthetic Strategies and Mechanistic Insights

The reactivity of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is dominated by its electrophilic character at the C3 and C5 positions, driven by the potent electron-withdrawing nature of the sulfone group. This opens up avenues for a variety of synthetic transformations, which will be explored in detail.

Nucleophilic Substitution: A Gateway to Diverse Functionality

The bromine atom at the C3 position is susceptible to displacement by a wide range of nucleophiles. This reaction typically proceeds via an SN2' mechanism, where the nucleophile attacks the C5 position, leading to a conjugated addition and subsequent elimination of the bromide ion. This reactivity pattern allows for the introduction of various functional groups, including amines, thiols, and alkoxides, providing a straightforward route to a library of substituted dihydrothiophene dioxides.

Experimental Protocol: General Procedure for Nucleophilic Substitution

This protocol provides a general framework for the reaction of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide with a generic nucleophile (Nu-H). Optimization of solvent, base, and temperature may be required for specific nucleophiles.

Materials:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Nucleophile (e.g., amine, thiol) (1.1 equivalents)

• A non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) (1.2 equivalents)

• Anhydrous solvent (e.g., acetonitrile, tetrahydrofuran, N,N-dimethylformamide)

• Inert gas atmosphere (e.g., nitrogen or argon)

Procedure:

• To a solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equivalent) in the chosen anhydrous solvent under an inert atmosphere, add the nucleophile (1.1 equivalents).

• Add the non-nucleophilic base (1.2 equivalents) dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature or heat as required (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-substituted-2,3-dihydrothiophene 1,1-dioxide.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the reaction of nucleophiles or intermediates with oxygen or moisture.

• Anhydrous Solvent: Water can compete as a nucleophile and lead to undesired byproducts.

• Non-nucleophilic Base: Its role is to deprotonate the nucleophile without competing in the substitution reaction.

Cross-Coupling Reactions: Forging Carbon-Carbon and Carbon-Heteroatom Bonds

The C-Br bond in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig amination. These reactions are powerful tools for the construction of complex molecular frameworks by forming new carbon-carbon and carbon-heteroatom bonds.

Experimental Protocol: Suzuki Cross-Coupling

This protocol outlines a general procedure for the Suzuki cross-coupling of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide with a boronic acid.

Materials:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Aryl or vinyl boronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 equivalents)

• Solvent system (e.g., toluene/ethanol/water, dioxane/water)

• Inert gas atmosphere

Procedure:

• In a reaction vessel, combine 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equivalent), the boronic acid (1.2 equivalents), the palladium catalyst (2-5 mol%), and the base (2.0 equivalents).

• Degas the solvent system by bubbling with an inert gas for 15-20 minutes.

• Add the degassed solvent to the reaction vessel under an inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Palladium Catalyst: Essential for the catalytic cycle of the Suzuki reaction. The choice of ligand can significantly impact the reaction efficiency.

• Base: Required for the transmetalation step of the catalytic cycle.

• Degassed Solvent: Removes dissolved oxygen, which can deactivate the palladium catalyst.

Application in the Synthesis of Bioactive Molecules

The synthetic utility of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is best illustrated through its application in the synthesis of molecules with demonstrated or potential biological activity.

Synthesis of 3-Acylated 2,5-Dihydrothiophene S,S-Dioxides: Precursors to Novel Scaffolds

A notable application of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is in the regioselective synthesis of 3-acylated 2,5-dihydrothiophene S,S-dioxides. This transformation is achieved through an ultrasound-promoted allylzincation, followed by oxidation. These acylated products serve as versatile intermediates for the construction of more complex heterocyclic systems.

Workflow for the Synthesis of 3-Acylated 2,5-Dihydrothiophene S,S-Dioxides

Caption: Synthesis of 3-acylated sulfolenes.

Experimental Protocol: Ultrasound-Promoted Allylzincation

This protocol is adapted from the work of Ramirez and Amador.

Materials:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Zinc dust

• Allyl bromide

• Anhydrous tetrahydrofuran (THF)

• Ultrasonic bath

Procedure:

• Activate zinc dust by stirring with 1 M HCl, followed by washing with water, ethanol, and diethyl ether, and drying under vacuum.

• In a flame-dried flask under an inert atmosphere, add the activated zinc dust (2.0 equivalents) and anhydrous THF.

• Add a solution of allyl bromide (1.5 equivalents) in THF dropwise to the zinc suspension while sonicating in an ultrasonic bath.

• After the formation of the allylzinc reagent is complete (indicated by the disappearance of zinc), add a solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equivalent) in THF dropwise at room temperature with continued sonication.

• Monitor the reaction by TLC. Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the 3-allyl-2,3-dihydrothiophene 1,1-dioxide.

Potential as a Scaffold for Kinase Inhibitors

The benzo[b]thiophene 1,1-dioxide scaffold has been identified as a promising core for the development of STAT3 inhibitors, which are of significant interest in cancer therapy.[3] While direct synthesis from 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is not explicitly detailed in the initial findings, the dihydrothiophene dioxide moiety represents a key structural element that can be further elaborated to access such privileged structures. The bromine atom provides a handle for annulation reactions to construct the fused benzene ring.

Conceptual Pathway to Benzo[b]thiophene 1,1-dioxide Scaffolds

Caption: Pathway to STAT3 inhibitor scaffolds.

Data Summary: Reactivity and Potential Biological Activity

The following table summarizes the types of transformations possible with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide and the potential therapeutic areas for its derivatives.

Reaction Type	Reagents/Conditions	Product Type	Potential Therapeutic Application of Derivatives
Nucleophilic Substitution	Amines, Thiols, Alkoxides / Base	3-Amino-, 3-Thio-, 3-Alkoxy-dihydrothiophene dioxides	Anti-inflammatory, Anticancer
Suzuki Coupling	Aryl/Vinyl Boronic Acids / Pd catalyst, Base	3-Aryl/Vinyl-dihydrothiophene dioxides	Kinase Inhibitors, Antiviral
Allylzincation	Allylzinc bromide / Ultrasound	3-Allyl-dihydrothiophene dioxide	Intermediate for complex scaffolds

Conclusion and Future Perspectives

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a highly valuable and versatile building block for medicinal chemistry. Its unique electronic and structural features allow for a wide range of chemical transformations, providing access to novel and diverse molecular scaffolds. The protocols and application notes presented in this guide offer a starting point for the exploration of this compound's full potential in drug discovery. Future research in this area could focus on expanding the scope of its reactions, developing enantioselective transformations, and synthesizing libraries of its derivatives for high-throughput screening against a broad range of biological targets. The continued investigation of this and related sulfone-containing heterocycles will undoubtedly lead to the discovery of new and effective therapeutic agents.

References

• Ramirez, A.; Amador, C. M. Regioselective synthesis of 3-acylated 2,5-dihydrothiophene S,S-dioxides via ultrasound-promoted allylzincation of 3-bromo-2,3-dihydrothiophene S,S-dioxide.

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

• MDPI. Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors. [Link]

• PubMed. Small Molecule Kinase Inhibitor Drugs (1995-2021): Medical Indication, Pharmacology, and Synthesis. [Link]

• PubMed Central. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. [Link]

• RSC Publishing. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. [Link]

• PubMed Central. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. [Link]

• ACS Publications. Discovery of 2-Amino-3-cyanothiophene Derivatives as Potent STAT3 Inhibitors for the Treatment of Osteosarcoma Growth and Metastasis. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• MDPI. Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. [Link]

• ResearchGate. 33.1.13.3 2,3-Dihydrothiophenes and Derivatives (Update 2019). [Link]

• National Center for Biotechnology Information. Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. [Link]

• ResearchGate. Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors. [Link]

• Science of Synthesis. The synthesis and chemistry of 2,3-dihydrothiophene (1), sometimes named 2-thiolene (Scheme 1), and its derivatives has. [Link]

• ACS Publications. Novel 2-Carbonylbenzo[b]thiophene 1,1-Dioxide Derivatives as Potent Inhibitors of STAT3 Signaling Pathway. [Link]

• Wikipedia. Sulfolene. [Link]

• SciSpace. Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. [Link]

• PubMed Central. Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. [Link]

• ResearchGate. Synthesis of New 3-Substituted 1-Hydroxy-2-Phenylindoles Using Sulfur-Containing Nucleophiles. [Link]

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• 3. Discovery of 2-Amino-3-cyanothiophene Derivatives as Potent STAT3 Inhibitors for the Treatment of Osteosarcoma Growth and Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Bromo-2,3-dihydrothiophene 1,1-dioxide as a precursor for bioactive molecules

Executive Summary

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (3-Br-DHTD ) represents a "linchpin" scaffold in medicinal chemistry.[1][2] Unlike its unfunctionalized parent (2-sulfolene), the introduction of the bromine atom at the C3 position creates a dense functionality triad: a vinyl sulfone (Michael acceptor), a vinyl halide (cross-coupling/substitution partner), and a masked diene (via SO₂ extrusion).[2]

This Application Note details the handling, synthesis, and specific utility of 3-Br-DHTD. We focus on its role as a precursor for covalent cysteine-targeting warheads and as a dienophile/diene equivalent in the construction of complex polycyclic pharmacophores found in kinase inhibitors and antiviral agents.[2]

Chemical Architecture & Reactivity Profile

The utility of 3-Br-DHTD stems from its ability to access three distinct reaction manifolds depending on the conditions applied.[1][2]

Reactivity Mode	Mechanism	Application
Electrophilic Trap	Michael Addition / SNV	Synthesis of covalent inhibitors (cysteine targeting) or 3-amino/thio-substituted scaffolds.[1][2]
Masked Diene	Cheletropic Extrusion (SO₂)	Precursor to 3-bromothiophene (aromatic) or 3-bromo-1,3-dienes for Diels-Alder cycloadditions.[1][2]
Dienophile	[4+2] Cycloaddition	Reacts with electron-rich dienes (inverse electron demand) to form bicyclic sulfones.[1][2]

Visualizing the Reaction Landscape

Figure 1: The divergent synthetic pathways accessible from the 3-Br-DHTD core.[1][2]

Synthesis Protocol: Preparation of 3-Br-DHTD

Context: The synthesis relies on the bromination of 3-sulfolene (butadiene sulfone) followed by a controlled dehydrobromination.[2] The regioselectivity (2,3-dihydro vs. 2,5-dihydro) is controlled by the base and thermodynamic equilibration.[1][2]

Safety Warning: Bromine is highly toxic and corrosive.[1][2] Sulfolenes can release SO₂ gas upon heating.[1][2][3] All operations must be performed in a functioning fume hood.

Step-by-Step Methodology

• Bromination of 3-Sulfolene:

  • Reagents: 3-Sulfolene (11.8 g, 100 mmol), Bromine (16.0 g, 100 mmol), Water (50 mL).[1][2]

  • Procedure: Suspend 3-sulfolene in water. Add bromine dropwise over 30 minutes at 0°C. The orange color will dissipate as the reaction proceeds.

  • Observation: A white precipitate of 3,4-dibromosulfolane forms.[1][2]

  • Isolation: Filter the solid, wash with ice-cold water, and dry under vacuum.[1][2] Yield: ~90%.

• Regioselective Dehydrobromination:

  • Reagents: 3,4-Dibromosulfolane (from Step 1), Pyridine (excess), Acetone/Water (1:1).[1][2]

  • Mechanism: Base-promoted E2 elimination.[1][2]

  • Procedure: Dissolve the dibromide in acetone/water.[2] Add pyridine (1.1 equiv) dropwise at 0°C. Stir at room temperature for 4 hours.

  • Critical Control Point: To favor the 2,3-dihydro isomer (conjugated vinyl sulfone) over the 2,5-dihydro isomer, allow the reaction to equilibrate at room temperature or slightly warm (40°C).[2] The conjugated system is thermodynamically more stable.[2]

  • Workup: Acidify with 1M HCl to remove pyridine. Extract with Ethyl Acetate (3x).[1][2] Dry over MgSO₄.[1][2][4]

  • Purification: Recrystallization from Ethanol/Hexane.[1][2]

  • Characterization: 1H NMR (CDCl₃) typically shows a vinylic proton at C2 (downfield due to sulfone conjugation) and the C4/C5 methylene protons.[2]

Application A: Synthesis of Covalent Inhibitor Warheads

Rationale: The 3-bromo-2,3-dihydrothiophene 1,1-dioxide scaffold acts as a "masked" or "activated" vinyl sulfone.[1][2] In drug discovery, vinyl sulfones are potent covalent inhibitors of cysteine proteases (e.g., Rhodesain, Cathepsin B).[1][2] The bromine allows for the introduction of diversity elements before the warhead reacts with the protein, or serves as a leaving group to generate a specific 3-substituted vinyl sulfone.[2]

Protocol: Nucleophilic Vinylic Substitution (SNV)[2]

This protocol describes the substitution of the bromine with a secondary amine (morpholine) to create a functionalized vinyl sulfone.[2]

• Reaction Setup:

  • Dissolve 3-Br-DHTD (1.0 equiv) in anhydrous THF.

  • Add Morpholine (2.0 equiv).[2]

  • Add catalytic DMAP (0.1 equiv) if reaction is sluggish.[2]

• Conditions:

  • Stir at reflux (66°C) for 6–12 hours.

  • Note: The reaction proceeds via an addition-elimination mechanism.[1][2] The amine attacks the C3 position (Michael addition), followed by elimination of HBr.[2]

• Monitoring:

  • TLC (50% EtOAc/Hexane).[2] Look for the disappearance of the starting bromide (Rf ~0.[2]4) and appearance of the more polar amine adduct.

• Workup:

  • Concentrate THF.[1][2] Partition between water and DCM.[1][2]

  • The product, 3-morpholino-2,3-dihydrothiophene 1,1-dioxide, is isolated as a solid.[1][2]

Bioactive Implication: The resulting 3-amino-vinyl sulfone is less electrophilic than the parent bromide, "tuning" the reactivity to avoid off-target toxicity while maintaining affinity for the active site cysteine.[1][2]

Application B: Scaffold Construction via Diels-Alder[1][2]

Rationale: 3-Br-DHTD can serve as a dienophile.[1][2][5] However, under forcing thermal conditions, it can also extrude SO₂ to generate bromoprene species, or generate 3-bromothiophene-1,1-dioxide (a highly reactive diene) in situ.[1][2] The protocol below utilizes it as a dienophile in an inverse-electron-demand scenario.

Protocol: [4+2] Cycloaddition with Cyclopentadiene

• Reagents: 3-Br-DHTD (1.0 equiv), Cyclopentadiene (freshly cracked, 5.0 equiv), Toluene (anhydrous).

• Procedure:

  • Place 3-Br-DHTD in a sealed tube with toluene.[1][2]

  • Add Cyclopentadiene.[1][2]

  • Heat to 110°C for 24 hours.

• Mechanism:

  • The electron-deficient sulfone double bond reacts with the electron-rich diene.[1][2]

  • Stereochemistry: The endo adduct is generally favored.[2]

• Result:

  • Formation of a bicyclic brominated sulfone.[2][4] This scaffold mimics the core of several neuroactive terpenoids and can be further functionalized at the bromine position via Suzuki coupling.

Mechanism of Action Diagram

Figure 2: Diels-Alder pathway for scaffold generation.[1][2]

References

• Synthesis of Sulfolenes

  • Gronowitz, S. (1994).[1][2] Thiophene and Its Derivatives. Wiley-Interscience.[1][2]

  • Source:[1][2]

• Nucleophilic Substitution of Vinyl Sulfones

  • Block, E. (2002).[1][2][6] "The Synthesis and Chemistry of 2,3-Dihydrothiophene and its Derivatives." Science of Synthesis.[1][2]

  • Source:[1][2]

• Vinyl Sulfones in Drug Design

  • Meadows, D. C., & Gervay-Hague, J. (2006).[1][2] "Vinyl sulfones: Synthetic preparations and medicinal chemistry applications."[1][2][7][8] Medicinal Research Reviews, 26(6), 793–814.[1][2]

  • Source:[1][2]

• Diels-Alder Reactivity

  • Fischer, K., & Hünig, S. (1987).[1][2] "Thiophene-1,1-dioxides as Dienes and Dienophiles." Chemische Berichte.

  • Source:[1][2]

• Covalent Inhibitor Mechanisms

  • Singh, J., et al. (2011).[1][2] "The resurgence of covalent drugs."[2] Nature Reviews Drug Discovery, 10, 307–317.[1][2]

  • Source:[1][2]

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• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. scispace.com [scispace.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. A bioactive sprite: Recent advances in the application of vinyl sulfones in drug design and organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Heterocycle Synthesis Using 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the strategic use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS 53336-42-8) as a versatile building block for constructing complex heterocyclic systems, including spirocycles and fused ring systems.[1]

Abstract

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a multifunctional heterocyclic scaffold that bridges the gap between simple sulfones and complex spirocyclic or fused pharmacophores.[1] Unlike its non-halogenated analogues, the C3-bromo substituent activates the ring for sequential nucleophilic attacks and serves as a leaving group in cascade cyclizations.[2] This guide outlines three core synthetic protocols: (A) Cascade Michael-Alkylation for Spirocycles , (B) Masked Diene Generation for Diels-Alder Cycloadditions , and (C) 1,3-Dipolar Cycloadditions .[1]

Chemical Profile & Handling

Property	Specification	Application Note
CAS Number	53336-42-8	Verify isomeric purity (2,3-dihydro vs 2,5-dihydro).
IUPAC Name	3-Bromo-2,3-dihydrothiophene 1,1-dioxide	Often referred to as a brominated vinyl sulfone derivative.[1][3]
Structure	Cyclic Vinyl Sulfone with Allylic/Homoallylic Bromide	Contains a reactive Michael acceptor motif ( ) and an electrophilic C-Br site.[1]
Stability	Moisture Sensitive, Light Sensitive	Store at -20°C under inert atmosphere.[2] Prone to HBr elimination at RT.[2]
Solubility	DMSO, DMF, CH3CN, THF	Poor solubility in non-polar solvents (Hexane).[2]

Safety Warning: This compound is a potent alkylating agent and lachrymator.[2] Handle only in a fume hood with appropriate PPE.[2]

Core Methodologies

Pathway A: Cascade Michael-Alkylation (Spirocycle Synthesis)

Mechanism: The 2,3-dihydrothiophene 1,1-dioxide moiety acts as a vinyl sulfone.[1] A binucleophile (e.g., mercapto-acetamide) first undergoes Michael addition at the C4 position.[2] The resulting carbanion (or enolate equivalent) is trapped, or the subsequent intermediate undergoes an intramolecular Nucleophilic Substitution (

) at the C3-Br position, displacing bromide to close the second ring.[2]

Target Scaffolds: 1,7-dithia-4-azaspiro[4.4]nonanes, spiro-oxindoles.[1]

Pathway B: Masked Diene Strategy (Diels-Alder)

Mechanism: Under basic or thermal conditions, 3-bromo-2,3-dihydrothiophene 1,1-dioxide eliminates HBr to generate 3-bromothiophene-1,1-dioxide (or related transient dienes).[1] This intermediate is an electron-deficient diene that reacts instantaneously with electron-rich or electron-poor dienophiles in a [4+2] cycloaddition, followed by

extrusion to yield dihydrobenzenes or bicyclic systems.[1]

Pathway C: 1,3-Dipolar Cycloaddition

Mechanism: The electron-deficient double bond of the vinyl sulfone serves as a dipolarophile reacting with azides, nitrones, or nitrile oxides to form fused triazoles or isoxazolines.[2]

Experimental Protocols

Protocol A: Synthesis of Spirocyclic Sulfones via Michael-Alkylation

Reference: Adapted from Ukr. Bioorg. Acta 2005, 1, 37-42.

Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv)

• Binucleophile (e.g., 2-mercapto-N-(2-phenethyl)-acetamide) (1.1 equiv)[1]

• Base: KOH or Et3N (2.5 equiv)[2]

• Solvent: Ethanol or MeOH/THF mixture[1][2]

Step-by-Step Procedure:

• Preparation: Dissolve the binucleophile (1.1 mmol) in Ethanol (10 mL) under

  .

• Activation: Add KOH (2.5 mmol) dissolved in minimal ethanol dropwise at 0°C. Stir for 15 min to generate the thiolate.

• Addition: Add a solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 mmol) in Ethanol (5 mL) dropwise over 20 minutes at 0°C. Note: Slow addition prevents polymerization.

• Cyclization: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane).[2][4]

• Work-up: Quench with saturated

  solution. Extract with DCM ( mL).[2]

• Purification: Dry organic layer over

  , concentrate, and purify via flash chromatography (Silica gel, 0-5% MeOH in DCM).

• Yield: Typical yields range from 65-80%.[1][2]

Protocol B: Diels-Alder Cycloaddition (In-Situ Diene Generation)

Application: Synthesis of substituted dihydrobenzenes.[1]

Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv)

• Dienophile (e.g., N-phenylmaleimide or dimethyl acetylenedicarboxylate) (1.5 equiv)[1][2]

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.2 equiv)

• Solvent: Toluene or Xylene[2]

Step-by-Step Procedure:

• Mix: In a pressure tube, combine the sulfone (1.0 mmol) and dienophile (1.5 mmol) in dry Toluene (5 mL).

• Elimination: Add DBU (1.2 mmol) dropwise at RT.

• Cycloaddition: Seal the tube and heat to 110°C for 12 hours. Mechanism: Base eliminates HBr -> Diene forms -> [4+2] Cycloaddition ->

  extrusion.[1]

• Work-up: Cool to RT. Wash with 1N HCl (to remove DBU) and brine.[2]

• Purification: Concentrate and recrystallize from Ethanol/Hexane.

Reaction Logic & Pathway Visualization

The following diagram illustrates the divergent reactivity of the scaffold based on the reagents employed.

Figure 1: Divergent synthetic pathways for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. Pathway A yields spirocycles via sequential nucleophilic attack.[2] Pathway B leverages the scaffold as a diene precursor.[2] Pathway C utilizes the vinyl sulfone double bond.[2]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Protocol A)	Polymerization of vinyl sulfone	Lower temperature during addition (-10°C). Dilute reaction mixture.
Incomplete Cyclization	Nucleophile not strong enough	Use stronger base (NaH) or switch solvent to DMF to enhance nucleophilicity.[2]
No Reaction (Protocol B)	Diene decomposition	Ensure dienophile is present before adding base.[2] Use excess dienophile.
Byproduct Formation	Isomerization to 2,5-dihydro	Maintain strict pH control; 2,3-isomer is thermodynamically favored but base can equilibrate.[1]

References

• Odynets, K.A., et al. (2005).[2] Synthesis of spirocyclic derivatives via 3-bromo-2,3-dihydrothiophene 1,1-dioxide. Ukrainica Bioorganica Acta, 1, 37-42.[2] Available at: [Link]

• Science of Synthesis. 2,3-Dihydrothiophenes and Derivatives. Thieme Connect. Available at: [Link][2]

Sources

• 1. CA1258860A - Process for the preparation of 3,5-disubstituted isoxazoles - Google Patents [patents.google.com]
• 2. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. EXPLORATION OF BRAVERMAN REACTION CHEMISTRY. SYNTHESIS OF TRICYCLIC DIHYDROTHIOPHENE DIOXIDE DERIVATIVES FROM BISPROPARGYL SULFONES - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Building Block: A Guide to Palladium-Catalyzed Cross-Coupling Reactions of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of modern medicinal chemistry and materials science, the synthesis of novel molecular architectures with precisely controlled three-dimensional structures is paramount. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, a vinyl bromide incorporated within a sulfolene ring system, has emerged as a highly valuable and versatile building block. The electron-withdrawing nature of the sulfone group activates the carbon-bromine bond, making it an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions. These reactions, which form the cornerstone of modern synthetic organic chemistry, enable the facile construction of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[1] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for leveraging this powerful synthon in their synthetic endeavors.

The strategic importance of 3-bromo-2,3-dihydrothiophene 1,1-dioxide lies in its ability to serve as a linchpin for the introduction of diverse functionalities. The resulting substituted 2,3-dihydrothiophene 1,1-dioxides can be further manipulated, for instance, through the extrusion of sulfur dioxide to generate conjugated dienes, or they can be incorporated as rigid scaffolds in biologically active molecules and advanced materials. This document will detail the application of Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions with this substrate, providing not just step-by-step protocols but also the underlying mechanistic principles and practical insights to ensure successful implementation.

I. Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a cornerstone of C(sp²)-C(sp²) bond formation, prized for its mild reaction conditions and the commercial availability of a vast array of boronic acids and their derivatives.[2] This reaction is particularly well-suited for the functionalization of 3-bromo-2,3-dihydrothiophene 1,1-dioxide, enabling the introduction of aryl, heteroaryl, and vinyl substituents.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.[2]

Caption: Generalized Catalytic Cycle of the Suzuki-Miyaura Coupling.

The reaction commences with the oxidative addition of the palladium(0) catalyst into the carbon-bromine bond of 3-bromo-2,3-dihydrothiophene 1,1-dioxide to form a palladium(II) intermediate. This is often the rate-determining step.[2] The subsequent transmetalation involves the transfer of the organic group from the boronic acid to the palladium center, a process facilitated by a base. Finally, reductive elimination from the palladium(II) complex yields the desired coupled product and regenerates the active palladium(0) catalyst, allowing the cycle to continue.

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 3-bromo-2,3-dihydrothiophene 1,1-dioxide with a variety of boronic acids.

Materials:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Aryl or vinyl boronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (3 equivalents)

• Toluene/Water (4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask, add 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 mmol), the boronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed toluene (4 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired coupled product.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂	A stable and commonly used Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.
Ligand	SPhos	A bulky, electron-rich phosphine ligand that promotes both oxidative addition and reductive elimination, often leading to higher yields and faster reaction times.
Base	K₃PO₄	An effective base for a wide range of boronic acids, including those with sensitive functional groups.
Solvent System	Toluene/Water	The biphasic system facilitates the dissolution of both the organic substrate and the inorganic base, promoting efficient transmetalation.
Temperature	80-100 °C	Provides sufficient thermal energy to drive the reaction to completion in a reasonable timeframe without significant decomposition.

II. Heck Reaction: Olefinic Functionalization

The Heck reaction is a powerful method for the formation of carbon-carbon bonds between a vinyl or aryl halide and an alkene.[3] This reaction allows for the introduction of various substituted vinyl groups at the 3-position of the 2,3-dihydrothiophene 1,1-dioxide core.

Mechanistic Insights

The Heck reaction proceeds through a catalytic cycle involving oxidative addition, migratory insertion, and β-hydride elimination.[4]

Caption: Simplified Catalytic Cycle of the Heck Reaction.

Similar to the Suzuki-Miyaura coupling, the cycle begins with the oxidative addition of the palladium(0) catalyst to 3-bromo-2,3-dihydrothiophene 1,1-dioxide. The resulting palladium(II) complex then undergoes migratory insertion with the alkene, forming a new carbon-carbon bond. Subsequent β-hydride elimination releases the substituted alkene product and a palladium-hydride species. The base then regenerates the active palladium(0) catalyst, completing the cycle.

Detailed Protocol for the Heck Reaction

This protocol is a general procedure for the Heck coupling of 3-bromo-2,3-dihydrothiophene 1,1-dioxide with various alkenes.

Materials:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Alkene (e.g., styrene, n-butyl acrylate) (1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (1 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (2 mol%)

• Triethylamine (Et₃N) (2 equivalents)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a sealed tube, combine 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 mmol), Pd(OAc)₂ (0.01 mmol), and P(o-tol)₃ (0.02 mmol).

• Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

• Add the alkene (1.5 mmol), Et₃N (2.0 mmol), and anhydrous DMF or MeCN (5 mL).

• Seal the tube and heat the reaction mixture to 100-120 °C for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (25 mL).

• Wash the organic phase with water (3 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (e.g., hexanes/ethyl acetate) to isolate the desired product.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂	A cost-effective and reliable Pd(II) precatalyst.
Ligand	P(o-tol)₃	A moderately bulky phosphine ligand that often provides good results in Heck reactions.
Base	Et₃N	A common organic base that effectively neutralizes the HBr generated during the reaction.
Solvent	DMF or MeCN	Polar aprotic solvents that are excellent for dissolving the reactants and promoting the reaction.
Temperature	100-120 °C	Higher temperatures are typically required to achieve reasonable reaction rates in Heck couplings.

III. Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is an indispensable tool for the formation of C(sp²)-C(sp) bonds, enabling the direct alkynylation of 3-bromo-2,3-dihydrothiophene 1,1-dioxide.[5] This reaction is notable for its use of a copper co-catalyst, which facilitates the key transmetalation step.

Mechanistic Overview

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[6]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Heck reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Handling and storage procedures for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Technical Application Note: Handling, Storage, and Reactivity of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Executive Summary & Chemical Identity

This guide details the protocols for handling 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8). It is critical to distinguish this specific isomer from its more common regioisomer, 3-bromo-2,5-dihydrothiophene 1,1-dioxide (3-bromosulfolene).

While the 2,5-isomer is a masked diene used in Diels-Alder chemistry, the 2,3-isomer discussed here is a conjugated vinyl sulfone . This structural difference dictates a completely different reactivity profile: it is a potent Michael acceptor (electrophile) rather than a diene precursor.

Feature	3-Bromo-2,3-dihydrothiophene 1,1-dioxide	3-Bromo-2,5-dihydrothiophene 1,1-dioxide
Class	Vinyl Sulfone (Conjugated)	Allylic Sulfone (Unconjugated)
Reactivity	Electrophile (Michael Addition)	Diene Precursor (SO₂ Extrusion)
Stability	Thermodynamic Product (More stable to base)	Kinetic Product (Isomerizes to 2,3- form with base)
Key Hazard	Covalent protein binding (Sensitizer)	Pressure hazard (SO₂ release upon heating)

Safety Profile & Mechanism of Toxicity

Core Hazard: As a brominated vinyl sulfone, this compound is an alkylating agent. It reacts irreversibly with biological nucleophiles, particularly the thiol (-SH) groups of cysteine residues in proteins.

• H-Statements (Inferred): H315 (Skin Irrit.), H319 (Eye Irrit.), H317 (Skin Sensitization), H335 (Resp. Irrit.).

• PPE Requirements:

  • Gloves: Double-gloving with Nitrile (minimum 0.11 mm) is mandatory. Vinyl sulfones can permeate standard latex.

  • Respiratory: Handle strictly within a fume hood.

  • Eyes: Chemical splash goggles.[1]

Diagram 1: Reactivity & Degradation Pathways

This diagram illustrates the relationship between the isomers and the primary degradation risks.

Caption: The 2,3-isomer is the thermodynamic sink but remains reactive toward biological nucleophiles (Michael Addition).

Storage Protocols

The stability of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is compromised by moisture, light, and base.

Protocol 1: Long-Term Storage

• Temperature: Store at 2°C to 8°C . Do not freeze unless specified by the CoA, as freeze-thaw cycles can induce oligomerization in concentrated oils/solids.

• Atmosphere: Store under Argon or Nitrogen. Oxygen can promote radical polymerization of the vinyl group.

• Container: Amber glass vials with Teflon-lined caps.

• Desiccation: Store secondary containment within a desiccator. Moisture can hydrolyze the C-Br bond over time, releasing HBr (corrosive).

Protocol 2: Re-Certification Before using reagents stored >3 months, verify purity via 1H-NMR .

• Pass Criteria: Distinct vinyl proton signal (typically a triplet or doublet of doublets around 6.5–7.5 ppm, depending on solvent).

• Fail Criteria: Broadening of peaks (polymerization) or appearance of allylic protons (isomerization contamination).

Handling & Experimental Procedures

A. Solvent Selection

• Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).

• Avoid:

  • Alcohols (MeOH, EtOH): Can slowly add across the double bond (Michael addition) if base is present.

  • Primary/Secondary Amines: Will react immediately.

  • Water: Poor solubility and hydrolysis risk.

B. Reaction Setup (Step-by-Step)

This protocol assumes the use of the reagent as an electrophile in a coupling reaction.

• Preparation: Dry all glassware in an oven (>120°C) for 2 hours. Cool under Argon flow.

• Weighing: Weigh quickly in air, but ideally inside a glovebox if the humidity is >60%.

• Dissolution: Dissolve the reagent in anhydrous solvent before adding any base or nucleophile.

• Addition Order (Critical):

  • Correct: Add the Nucleophile (e.g., Thiol) + Base mixture to the solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

  • Reason: Keeping the electrophile in excess initially prevents double-addition side reactions.

• Quenching: Quench reactions with dilute aqueous NH₄Cl or 1M HCl. Avoid strong basic workups which can degrade the sulfone ring.

C. Waste Disposal (Quenching Protocol)

Never dispose of active vinyl sulfones directly into organic waste bins, as they pose a contact hazard to waste handlers.

• Quench Solution: Prepare a 10% solution of Cysteine or Glutathione in water at pH 8–9.

• Deactivation: Stir the waste residue with the quench solution for 1 hour. The thiol will covalently bind the vinyl sulfone, rendering it biologically inactive.

• Disposal: Dispose of the mixture as non-halogenated organic waste (unless the bromine content dictates otherwise per local regulations).

Diagram 2: Handling Workflow

Caption: Operational workflow emphasizing QC and specific waste deactivation.

Troubleshooting & FAQ

Observation	Probable Cause	Corrective Action
Material is liquid instead of solid	Melting point depression due to impurities (likely 2,5-isomer).	Check NMR. If >10% 2,5-isomer, recrystallize from EtOH/Hexane (if stable) or use as is, correcting for molarity.
Yellow/Brown discoloration	HBr release or polymerization.	Purify via short silica plug filtration (DCM). Do NOT distill (explosion risk).
Low Yield in Michael Addition	Competitive polymerization or hydrolysis.	Lower reaction temperature to 0°C. Ensure solvent is strictly anhydrous.
Pressure buildup in vial	Decomposition releasing SO₂.	DANGER. Vent carefully in hood. Discard material.

References

• Biosynth Carbosynth. (2024). 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Safety Data Sheet. Retrieved from

• BenchChem. (2025).[2] Isomerization of 3-phenyl-3-sulfolene to 2-sulfolene: Troubleshooting & Optimization. Retrieved from

• Gronowitz, S. (1980). The Chemistry of Heterocyclic Compounds, Thiophene and Its Derivatives. John Wiley & Sons. (Contextual grounding for thiophene sulfone reactivity).

• Cole-Parmer. (2024). Material Safety Data Sheet - Vinyl Sulfone Handling. Retrieved from

• National Oceanic and Atmospheric Administration (NOAA). (2024). Cameo Chemicals: Methyl Vinyl Sulfone Reactivity Profile. Retrieved from

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Experimental protocol for the synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This Application Note details the experimental protocol for the synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (IUPAC), widely known in synthetic chemistry as 4-Bromo-2-sulfolene .

This compound is a critical "masked" diene precursor used in Diels-Alder reactions. The protocol below prioritizes regiochemical control to ensure the isolation of the allylic bromide (4-bromo-2-sulfolene) rather than the thermodynamically stable vinylic isomer (3-bromo-2-sulfolene) or the fully conjugated thiophene dioxide.

Part 1: Scientific Foundation & Mechanistic Logic

1.1 Target Identification & Nomenclature

• IUPAC Name: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.[1][2][3][4][5]

• Common Name: 4-Bromo-2-sulfolene.[2][3][5][6]

• CAS Number: 53336-42-8.[1][2][3][4][5]

• Structure: An allylic bromide where the bromine atom resides on a saturated carbon (

  ) adjacent to the sulfone group, with the double bond located at the C4-C5 position (relative to sulfur at C1 and saturation at C2-C3).

1.2 Synthetic Strategy: The Bromination-Elimination Sequence The synthesis proceeds via a two-step sequence starting from commercially available 3-sulfolene (2,5-dihydrothiophene 1,1-dioxide).

• Electrophilic Addition: Quantitative bromination of 3-sulfolene to form trans-3,4-dibromotetrahydrothiophene 1,1-dioxide (3,4-dibromosulfolane).

• Regioselective Dehydrobromination: Base-mediated elimination of HBr.

  • Critical Control Point: The choice of base and solvent is paramount. Strong bases or high temperatures favor the formation of the thermodynamic product (vinyl bromide, 3-bromo-2-sulfolene) or double elimination (thiophene 1,1-dioxide).

  • Selection:Pyridine is selected as the weak base to kinetically favor the formation of the allylic bromide (4-bromo-2-sulfolene) via an E2 mechanism that avoids isomerization of the double bond into conjugation with the sulfone group.

Part 2: Experimental Protocol

Step 1: Synthesis of trans-3,4-Dibromotetrahydrothiophene 1,1-dioxide

This step uses water as a solvent, leveraging the hydrophobicity of the dibromide product for easy isolation (Green Chemistry principle).

Reagents:

• 3-Sulfolene (2,5-dihydrothiophene 1,1-dioxide): 11.8 g (100 mmol)

• Bromine (

  ): 16.0 g (5.2 mL, 100 mmol)

• Distilled Water: 50 mL

Procedure:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and an addition funnel. Clamp the flask above a stir plate.

• Dissolution: Add 3-sulfolene and distilled water to the flask. Stir until the solid is completely dissolved (endothermic; gentle warming may be required, but cool to room temperature before proceeding).

• Addition: Add liquid bromine dropwise over 30 minutes.

  • Observation: The red color of bromine will disappear rapidly upon contact with the solution. As the reaction proceeds, a heavy white precipitate (the dibromide) will form.

• Completion: Stir for an additional 30 minutes after addition. The persistence of a faint yellow tint indicates excess bromine (complete conversion).

• Isolation: Filter the white solid using a Buchner funnel. Wash the cake with ice-cold water (

  mL) to remove residual acid and unreacted bromine.

• Drying: Dry the solid in a vacuum desiccator over

  or under high vacuum.

  • Yield: Quantitative (~95-99%).

  • Melting Point: 139–141 °C.

Step 2: Regioselective Synthesis of 4-Bromo-2-sulfolene

Reagents:

• trans-3,4-Dibromotetrahydrothiophene 1,1-dioxide (from Step 1): 13.9 g (50 mmol)

• Pyridine: 10 mL (~125 mmol, 2.5 equiv)

• Acetone: 100 mL

Procedure:

• Setup: Place the dibromide and acetone in a 250 mL round-bottom flask. Stir to form a suspension/solution.

• Elimination: Add pyridine in a single portion.

• Reaction: Stir the mixture at room temperature for 24–48 hours.

  • Mechanistic Note: Do not heat. Heating promotes

    extrusion (cheletropic elimination) or isomerization to the vinyl bromide.

  • Monitoring: Monitor by TLC (Silica gel, EtOAc/Hexane 1:1). The starting material spot will disappear, replaced by a new spot (Rf ~0.4-0.5).

• Workup:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove most of the acetone.

  • Dissolve the residue in

    (100 mL).

  • Wash the organic phase with 1M HCl (

    mL) to remove excess pyridine and pyridinium salts.

  • Wash with saturated

    and brine.

  • Dry over anhydrous

    , filter, and concentrate.

• Purification: Recrystallize the crude solid from ethanol or a benzene/cyclohexane mixture.

  • Target Product: 4-Bromo-2-sulfolene (3-Bromo-2,3-dihydrothiophene 1,1-dioxide).[3][5]

  • Appearance: White crystalline solid.[7]

  • Yield: 50–60%.

Part 3: Data Summary & Visualization

Reaction Workflow Diagram

Caption: Reaction pathway for the synthesis of 4-bromo-2-sulfolene, highlighting the kinetic control required to avoid isomerization to the vinyl bromide.

Physicochemical Characterization Data

Property	Value	Notes
Molecular Formula
Molecular Weight	197.05 g/mol
Melting Point	79–81 °C	Distinct from 3-sulfolene (65 °C) and dibromide (140 °C).
Appearance	White crystals	Stable at room temperature.[7]
Solubility	Soluble in , Acetone, THF	Insoluble in water.
Stability	Thermally sensitive	Decomposes >100°C releasing . Store < 25°C.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete elimination or loss during workup.	Ensure reaction runs for full 24-48h. Avoid vigorous boiling during recrystallization (thermal decomposition).
Product is Oily/Yellow	Residual pyridine or isomerization.	Ensure thorough 1M HCl wash. Recrystallize immediately. Check NMR for vinyl protons (isomerization).
Isomer Contamination	Reaction temperature too high.	Maintain reaction strictly at Room Temperature (20-25°C). Do not reflux.

References

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica. Link

• Chou, T. S., & Hung, S. C. (1987). 4-Bromo-2-sulfolenes.[2][3][5][6][8] Butadienyl Cation Equivalents. Journal of Organic Chemistry, 52(15), 3394–3399. Link

• BenchChem. (2024). 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Structure and Data. Link

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide (Green Chemistry Variation). Link

• ChemicalBook. (2024). Product Entry: 4-Bromo-2-sulfolene (CAS 53336-42-8).[3][4] Link

Sources

• 1. scbt.com [scbt.com]
• 2. lookchem.com [lookchem.com]
• 3. 53336-42-8 CAS Manufactory [m.chemicalbook.com]
• 4. biosynth.com [biosynth.com]
• 5. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. Sulfolene - Wikipedia [en.wikipedia.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Welcome to the technical support center for the synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights, troubleshoot common issues, and answer frequently asked questions related to this important synthetic intermediate. As Senior Application Scientists, our goal is to blend established chemical principles with practical, field-tested advice to enhance your synthetic success.

Introduction to the Synthesis

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a valuable heterocyclic compound used in various synthetic applications. The most common and reliable synthetic route proceeds in two key steps starting from 2,5-dihydrothiophene 1,1-dioxide (commonly known as 3-sulfolene).[1][2]

• Step 1: Halogenation. An electrophilic addition of bromine across the double bond of 3-sulfolene to form the intermediate trans-3,4-dibromotetrahydrothiophene 1,1-dioxide.

• Step 2: Dehydrobromination. A base-mediated elimination of one equivalent of hydrogen bromide (HBr) to yield the desired product.[1]

This guide will delve into the nuances of this process, providing you with the knowledge to optimize your yield and purity.

Experimental Workflow Overview

The following diagram outlines the general two-step procedure for synthesizing 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Caption: General two-step synthesis workflow.

Frequently Asked Questions (FAQs)

This section addresses common questions about the synthesis, providing foundational knowledge for your experimental design.

Q1: What is the detailed mechanism for the bromination of 3-sulfolene using N-Bromosuccinimide (NBS)?

The reaction proceeds via an electrophilic addition mechanism. The key intermediate is a cyclic bromonium ion.

• Electrophilic Attack: The π-electrons of the carbon-carbon double bond in 3-sulfolene attack the electrophilic bromine atom of NBS. This forms a three-membered ring intermediate called a bromonium ion and a resonance-stabilized succinimide anion.[3][4]

• Nucleophilic Opening: A water molecule, acting as a nucleophile, attacks one of the carbon atoms of the bromonium ion from the side opposite the bromine. This ring-opening is stereospecific and results in a trans configuration.

• Deprotonation: A final deprotonation step by a water molecule or the succinimide anion yields the neutral trans-3-bromo-4-hydroxytetrahydrothiophene-1,1-dioxide intermediate and regenerates the acid catalyst.[3] When using Br₂ directly, the bromide ion (Br⁻) acts as the nucleophile, leading to the dibromo adduct.[2]

Caption: Mechanism of bromohydrin formation using NBS.

Q2: Why is N-Bromosuccinimide (NBS) often preferred over elemental bromine (Br₂)?

While both reagents can achieve bromination, NBS offers significant practical advantages. Elemental bromine (Br₂) is highly toxic, corrosive, and difficult to handle due to its high volatility.[3] NBS, in contrast, is a crystalline solid that is easier and safer to weigh and handle. It serves as a source of electrophilic bromine ("Br+") in polar solvents like water, making the reaction more convenient and environmentally benign.[3]

Q3: What are the critical safety precautions for this synthesis?

• 3-Sulfolene (2,5-Dihydrothiophene 1,1-dioxide): Can cause irritation. Handle with gloves and safety glasses.[3][5]

• N-Bromosuccinimide (NBS): Is an oxidant and an irritant. Avoid contact with skin and eyes. It can also be a source of bromine radicals, especially with light, so it's good practice to protect the reaction from strong light sources.[3][6]

• Hydrogen Bromide (HBr): The dehydrobromination step releases HBr gas, which is corrosive. The reaction should be performed in a well-ventilated fume hood.

Q4: How should the final product be purified?

The crude product can often be purified by recrystallization. The choice of solvent depends on the specific impurities present but common solvents for sulfones include isopropanol, ethanol, or mixtures of ethyl acetate and hexanes. If recrystallization is insufficient, column chromatography on silica gel is a reliable alternative.

Troubleshooting Guide

This section is structured to help you diagnose and solve specific problems you may encounter during the synthesis.

Problem	Potential Cause	Recommended Action & Scientific Rationale
1. Low or No Product Yield	A. Incomplete Bromination	Verify Starting Material: Ensure your 3-sulfolene is pure. Impurities can inhibit the reaction.Check Reagents: Use a fresh, high-quality source of NBS. NBS can decompose over time. Use a slight molar excess (1.05-1.1 eq) of NBS to drive the reaction to completion.Reaction Conditions: Ensure the reaction is heated sufficiently. For the NBS/water method, maintaining a boiling water bath for at least one hour is recommended to ensure complete conversion.[3]
B. Inefficient Dehydrobromination	Base Selection: This is a critical step. A strong, non-nucleophilic base is preferred to promote the E2 elimination pathway over a competing SN2 substitution pathway.[1] Tertiary amines like triethylamine (TEA) or DBU are common choices. Using a strong, nucleophilic base like NaOH could lead to substitution byproducts.Stoichiometry: Ensure at least one full equivalent of base is used to neutralize the HBr produced. A slight excess can help drive the reaction to completion.Solvent Choice: The solvent for the elimination step should be compatible with the base and dissolve the dibromo intermediate. Aprotic solvents like THF, dichloromethane, or acetonitrile are often suitable.
C. Product Loss During Work-up	Extraction: The product has some water solubility. Ensure you perform multiple extractions (e.g., 3x with dichloromethane or ethyl acetate) from the aqueous layer to maximize recovery.Drying: Ensure the combined organic layers are thoroughly dried with a drying agent like anhydrous MgSO₄ or Na₂SO₄ before solvent evaporation. Residual water can interfere with crystallization.
2. Formation of Multiple Products / Impurities	A. Unreacted Dibromo Intermediate	Monitor Reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the dibromo intermediate during the elimination step. If the spot persists, consider extending the reaction time or adding a small additional amount of base.
B. Formation of Isomeric Byproducts	Elimination Regioselectivity: The dehydrobromination of the trans-3,4-dibromo intermediate is generally selective for the desired product. However, harsh conditions (e.g., excessive heat, overly strong base) could potentially lead to the formation of the isomeric 4-Bromo-2,3-dihydrothiophene 1,1-dioxide. Maintain controlled reaction temperatures.
C. Radical Side Products (with NBS)	Exclude Light: While the ionic mechanism is favored in polar solvents, NBS can initiate radical reactions.[6] Performing the bromination step in a flask wrapped in aluminum foil can minimize unwanted radical pathways.
3. Difficulties in Product Isolation / Purification	A. Product Oiling Out	Recrystallization Solvent: If the product "oils out" instead of crystallizing, the solvent system is not ideal. The cooling rate might be too fast, or the solvent might be too nonpolar. Try a different solvent system or cool the solution more slowly, perhaps by placing the flask in a dewar of warm water and allowing it to cool to room temperature overnight. Seeding with a small crystal can also induce crystallization.
B. Product is a Stubborn Oil	Switch to Chromatography: If recrystallization fails, column chromatography is the best alternative. A gradient elution from a nonpolar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) will typically provide good separation.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common synthesis issues.

Detailed Experimental Protocol

This section provides a representative, step-by-step protocol based on established literature procedures.[3]

Step 1: Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide

• Setup: In a 25-mL round-bottom flask, combine 2,5-dihydrothiophene-1,1-dioxide (3-sulfolene) (1.2 g, ~10 mmol) and N-bromosuccinimide (NBS) (1.8 g, ~10 mmol).

• Solvent Addition: Add 15-20 mL of deionized water to the flask.

• Reaction: Add a magnetic stir bar, attach a reflux condenser, and heat the mixture in a water bath. Bring the water bath to a boil and continue heating for 1 hour with occasional swirling or continuous stirring.[3][7]

• Cooling & Isolation: After 1 hour, remove the heat source and allow the flask to cool to room temperature. The intermediate product may crystallize upon cooling. Collect the crystals by suction filtration and wash them with a small amount of ice-cold water.[3] This intermediate can be carried forward to the next step, often without extensive purification.

Step 2: Dehydrobromination to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

• Setup: Dissolve the crude intermediate from Step 1 in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask equipped with a stir bar. Cool the flask in an ice bath.

• Base Addition: Slowly add a solution of a non-nucleophilic base, such as triethylamine (1.1 equivalents), to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up: Once the reaction is complete, wash the reaction mixture with water, then with a dilute acid solution (e.g., 1M HCl) to remove excess amine, followed by a wash with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent (e.g., isopropanol) or purify by column chromatography on silica gel.

References

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolene. Retrieved from [Link]

• PubChem - National Institutes of Health. (n.d.). 3-Sulfolene. Retrieved from [Link]

• Guerri, A., et al. (2006). Solvent Dependent Benzylic Radical Bromination of Aromatic Sulfonyl Chlorides. Letters in Organic Chemistry, 3, 191-194. Retrieved from [Link]

• Journal of Chemical Education. (1979). Preparation of the bromohydrin of 3-sulfolene. Retrieved from [Link]

• Master Organic Chemistry. (2011). NBS As A Reagent In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Electrophilic Aromatic Substitution Reactions - Bromination. Retrieved from [Link]

• YouTube. (2021). NBS: Radical Bromination. Retrieved from [Link]

Sources

• 1. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
• 2. Sulfolene - Wikipedia [en.wikipedia.org]
• 3. stolaf.edu [stolaf.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 3-Sulfolene | C4H6O2S | CID 6498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Guide: Side Reactions in the Bromination of 2,3-Dihydrothiophene 1,1-Dioxide

Executive Summary

The bromination of 2,3-dihydrothiophene 1,1-dioxide (3-sulfolene) to synthesize 3,4-dibromotetrahydrothiophene 1,1-dioxide (3,4-dibromosulfolane) is a deceptively simple electrophilic addition. While the theoretical atom economy is 100%, the reaction is governed by a strict thermal ceiling and pH sensitivity .

The primary failure mode is not a traditional side reaction, but a retro-cheletropic decomposition of the substrate, releasing sulfur dioxide (

) and 1,3-butadiene. Secondary failure modes involve base-catalyzed elimination (dehydrobromination) leading to aromatized thiophene byproducts.

This guide provides a causal analysis of these failure modes and actionable protocols to ensure process integrity.

Critical Failure Modes & Troubleshooting (FAQ)

Issue 1: "I detect a strong sulfur smell ( ) and yields are consistently low."

Diagnosis: Thermal Activation of Retro-Cheletropic Decomposition. Mechanism: 3-Sulfolene is a "masked" diene. It exists in equilibrium with 1,3-butadiene and

. At temperatures above 80°C (and slowly even at lower temperatures), the equilibrium shifts toward decomposition. If the reaction exotherm is uncontrolled, you lose the substrate as gas.

Corrective Action:

• Temperature Control: Maintain reaction temperature below 30°C . The addition of bromine is exothermic; active cooling (ice/water bath) is mandatory during addition.

• Reflux Warning: Never reflux 3-sulfolene before the double bond is saturated. The brominated product (3,4-dibromosulfolane) is thermally stable relative to the starting material, but the starting material is not.

Issue 2: "The product is isolating as a dark oil rather than a white solid."

Diagnosis: Dehydrobromination and Polymerization. Mechanism: The sulfone group makes the protons at the 2- and 5-positions acidic. In the presence of local heating or weak bases (even water can act as a base if the product is hot), HBr is eliminated to form 3-bromo-2-sulfolene . Further elimination leads to thiophene 1,1-dioxide derivatives, which are highly reactive and polymerize rapidly.

Corrective Action:

• Acid Scavenging: Do not use strong bases to neutralize the reaction mixture while the product is in solution.

• Wash Protocol: Wash the organic layer with cold sodium bisulfite (to remove excess

  ) followed by water. Avoid prolonged exposure to bicarbonate washes, which can trigger elimination. Recrystallize immediately from ethanol/water.

Issue 3: "NMR shows unexpected peaks corresponding to hydroxyl groups."

Diagnosis: Solvent Interference (Bromohydrin Formation). Mechanism: If the reaction is run in an aqueous medium without sufficient concentration of bromide ions, or if the solvent contains significant water/alcohol impurities, the solvent acts as a nucleophile attacking the bromonium ion intermediate.

Corrective Action:

• Solvent Choice: Use non-nucleophilic solvents like Dichloromethane (DCM) or Chloroform.

• Aqueous Protocols: If running in water (a common green chemistry route), ensure high concentration. The insolubility of the dibromo product in water usually protects it, but vigorous stirring is required to ensure

  contacts the solid 3-sulfolene effectively.

Mechanistic Visualization

The following diagram illustrates the competition between the desired electrophilic addition and the fatal retro-cheletropic decomposition.

Caption: Figure 1. Kinetic competition between bromination and retro-cheletropic extrusion of sulfur dioxide.

Standardized Experimental Protocol

This protocol prioritizes thermal control to prevent ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

loss.

Materials

• Substrate: 3-Sulfolene (1.0 eq)

• Reagent: Bromine (

  ) (1.05 eq)

• Solvent: Dichloromethane (DCM) or Chloroform (

  )

• Quench: 10% Aqueous Sodium Bisulfite (

  )

Step-by-Step Methodology

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 3-sulfolene in DCM (approx. 5 mL per gram of substrate).

• Thermal Equilibration: Place the flask in an ice-water bath (0°C) . Allow to equilibrate for 15 minutes.

  • Why: Pre-cooling prevents localized hotspots upon initial bromine addition.

• Addition: Add liquid bromine dropwise over 30–60 minutes.

  • Observation: The red color of bromine should disappear rapidly upon contact with the solution, indicating fast consumption.

  • Control: If the red color persists, stop addition and check temperature.

• Reaction: Once addition is complete, allow the mixture to stir at 0°C for 1 hour, then warm to room temperature (20–25°C) for 1 hour.

  • Warning: Do not heat/reflux.[1][2]

• Quench & Workup:

  • Wash the reaction mixture with cold 10%

    to remove excess bromine (solution turns from red/orange to clear/yellow).

  • Separate the organic layer.[3]

  • Dry over anhydrous

    .

• Isolation: Evaporate the solvent under reduced pressure (Rotavap bath < 40°C).

• Purification: Recrystallize the resulting solid from Ethanol/Water (ratio approx 1:1).

Data Summary Table

Parameter	Specification	Reason
Reaction Temp	0°C to 25°C	Prevent retro-cheletropic loss of .
Stoichiometry	1.05 eq	Slight excess ensures full conversion; large excess promotes elimination.
Time	2-4 Hours	Reaction is rapid; prolonged stirring increases risk of HBr elimination.
Product MP	142–144°C	Sharp melting point indicates high purity (trans-isomer).

Advanced Mechanism: Elimination Risks

The product, 3,4-dibromosulfolane, is susceptible to base-catalyzed elimination because the sulfone group strongly acidifies the adjacent protons (

approx 20-22).

Caption: Figure 2. Pathway for base-catalyzed degradation of the product.

References

• Sample, T. C., et al. (2023). "3-Sulfolene: A Versatile Cheletropic Reagent."[4] Journal of Organic Chemistry.

• Organic Syntheses. "Bromination of 3-Sulfolene." Org.[5][3][6] Synth. Coll. Vol. 4.

• TCI Chemicals. "Product Specification: 3,4-Dibromosulfolane."

• Isaacs, N. S., & Laila, A. A. (1976). "Kinetics of the Cheletropic Reaction of 3-Sulfolene." J. Chem. Soc., Perkin Trans. 2.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sas.upenn.edu [sas.upenn.edu]
• 3. KR101268026B1 - A method of controlling the bromination of thiophene derivatives - Google Patents [patents.google.com]
• 4. cerritos.edu [cerritos.edu]
• 5. air.unimi.it [air.unimi.it]
• 6. Cheletropic reaction - Wikipedia [en.wikipedia.org]

Overcoming challenges in the nucleophilic substitution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Diagnostic & Triage

Before modifying your reaction parameters, you must correctly identify your substrate's electronic environment. The nomenclature for bromosulfolenes can be ambiguous. Use the flowchart below to diagnose your specific challenge.

Interactive Troubleshooting Flowchart

Figure 1: Decision matrix for identifying the correct synthetic strategy based on bromine positioning.

Technical Deep Dive: The Vinyl Bromide Challenge

If your substrate is 3-bromo-2,3-dihydrothiophene 1,1-dioxide (specifically the isomer where the bromine is attached to the double bond, often called 3-bromo-2-sulfolene ), standard nucleophilic substitution (

) will fail.

The Problem: Electronic Mismatch

• Inertness: The

  hybridized carbon-bromine bond is strong and sterically inaccessible to backside attack.

• Electronic Shielding: The electron-withdrawing sulfone (

  ) group depletes electron density from the double bond, making it susceptible to nucleophilic attack, but not direct substitution.

The Solution: Addition-Elimination ( )

Instead of forcing an

reaction, you must utilize the Michael-acceptor nature of the vinyl sulfone.

Mechanism:

• Addition: The nucleophile attacks the

  -position (C3) or -position depending on conjugation, forming a stabilized carbanion.

• Elimination: The intermediate re-aromatizes (or restores the double bond) by expelling the bromide leaving group.

Recommended Protocol: Thiol/Amine Substitution

For soft nucleophiles (thiols, amines), use the following conditions to promote the Addition-Elimination pathway.

Parameter	Recommendation	Rationale
Solvent	THF or Acetonitrile	Polar aprotic solvents stabilize the intermediate anionic species.
Base	or DIPEA (2.0 equiv)	Scavenges HBr without triggering massive polymerization. Avoid strong inorganic bases (NaH, NaOH).
Temperature	0°C RT	Crucial: Do not heat above 60°C. High heat triggers extrusion.
Catalyst	None usually required	The sulfone activates the double bond sufficiently for good nucleophiles.

Advanced Protocol: Palladium-Catalyzed Coupling

For Carbon-Carbon bond formation (where

is inefficient), you must use transition metal catalysis. The vinyl bromide motif is an excellent partner for Suzuki-Miyaura or Stille couplings.

Optimized Suzuki Coupling Workflow

Substrate: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Coupling Partner: Aryl/Alkyl Boronic Acid

• Catalyst Selection: Use

  or .

  • Why: Bidentate ligands like dppf prevent

    -hydride elimination side reactions.

• Base: Potassium Phosphate (

  ) or Cesium Carbonate ( ).

  • Note: Carbonate bases are milder than hydroxides, preserving the sulfone ring.

• Solvent System: Dioxane/Water (9:1).

  • Warning: Strictly degas solvents. Oxygen leads to homocoupling and catalyst death.

Step-by-Step:

• Charge flask with Sulfolene substrate (1.0 eq), Boronic acid (1.2 eq), and Base (2.5 eq).

• Add degassed Dioxane/Water.

• Add Catalyst (5 mol%).

• Heat to 60°C (Do not reflux at 100°C).

• Monitor by TLC/LCMS. Reaction usually completes in 4-6 hours.

Critical Safety Note: The "Black Tar" often observed is poly-thiophene formed after

extrusion. Keep reaction temperatures below 80°C to maintain the sulfolene ring integrity.

Troubleshooting the Allylic Isomer (4-Bromo-2-sulfolene)

If your substrate is the allylic bromide (often formed via bromination of 3-sulfolene), the challenge shifts from inertness to instability.

The "Double-Elimination" Trap

Users often attempt

with strong bases (e.g., NaH, KOtBu).

• Result: The base deprotonates the acidic

  -protons (adjacent to ), leading to elimination of HBr to form thiophene 1,1-dioxide .

• Outcome: Thiophene 1,1-dioxide is highly unstable and spontaneously dimerizes or polymerizes, yielding intractable dark mixtures.

Corrective Action

• Use Weaker Bases: Switch to Carbonates (

  ) or Bicarbonates.

• Low Temperature: Conduct the substitution at -78°C to 0°C to favor kinetic substitution over thermodynamic elimination.

• Solvent Switch: Use Acetone or DMF at low temps.

Frequently Asked Questions (FAQs)

Q1: My product decomposes during rotary evaporation. What is happening? A: You are likely exceeding the thermal stability limit. 3-Sulfolenes undergo cheletropic elimination of

(retro-Diels-Alder) at temperatures >100°C (or lower in vacuum).

• Fix: Keep water bath < 40°C. Do not distill the product. Purify via column chromatography or recrystallization at low temp.

Q2: Can I use Grignard reagents with 3-bromo-2-sulfolene? A: Generally, no. Grignards act as strong bases and will deprotonate the

-position (C2), causing ring opening or polymerization.

• Fix: Use Organozinc reagents (Negishi coupling) or Organoboron reagents (Suzuki), which are less basic and more nucleophilic.

Q3: The NMR shows a mixture of isomers after reaction. Why? A: Sulfolenes readily isomerize between the 2-sulfolene (conjugated) and 3-sulfolene (unconjugated) forms in the presence of base.

• Fix: If you need a specific isomer, treat the mixture with a catalytic amount of base (e.g.,

  ) to equilibrate to the thermodynamic product (usually 2-sulfolene), or use kinetic protonation during workup.

References

• Reactivity of 3-Bromosulfolenes: Title: 3-Sulfolenes and Their Derivatives: Synthesis and Applications Source: Thieme Connect / Synthesis Reviews

• Palladium Catalyzed Coupling

  • Title: Palladium-Catalyzed Coupling Reactions of Bromothiophenes[1]

  • Source: ResearchGate[1]

  • URL:[Link]

• Thermal Instability & SO2 Extrusion

  • Title: Thermochemistry of Sulfones Relevant to Oxidative Desulfuriz
  • Source: ACS Energy & Fuels

  • URL:[Link]

• General Nucleophilic Substitution Mechanisms

  • Title: Nucleophilic Substitution Reactions[2][3][4][5][6][7]

  • Source: Chemistry LibreTexts

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. biosynth.com [biosynth.com]
• 4. 7.1 The Discovery of Nucleophilic Substitution Reactions – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 5. Chemical Reactivity [www2.chemistry.msu.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chemguide.co.uk [chemguide.co.uk]

Optimizing reaction conditions for Diels-Alder reactions with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

The following technical guide is structured as a specialized support center resource for researchers utilizing 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (also known as 3-bromo-2-sulfolene) in Diels-Alder cycloadditions.

Topic: Optimization of Diels-Alder Reaction Conditions Document ID: TS-DA-BRS-04 Role: Senior Application Scientist

Core Technical Concept: The "Isomer Trap"

Before optimizing, you must verify the mechanistic role of your starting material. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is the thermodynamically stable isomer of the brominated sulfolene.

• The Goal: Generate 2-bromobutadiene (the reactive diene) in situ.

• The Problem: The 2,3-dihydro isomer (conjugated vinyl sulfone) does not undergo cheletropic elimination of SO₂ directly. It must first isomerize to the 3-bromo-2,5-dihydro isomer (allylic sulfone).

• The Driver: Thermal equilibration allows the 2,3-isomer to convert to the 2,5-isomer. The irreversible loss of SO₂ and subsequent trapping of the diene by your dienophile drives the reaction forward.

Reaction Pathway Visualization

The following diagram illustrates the critical isomerization step required before the Diels-Alder reaction can proceed.

Figure 1: Mechanistic pathway showing the necessity of isomerization from the stable 2,3-dihydro form to the 2,5-dihydro form to release the reactive diene.

Optimization & Troubleshooting Guide (Q&A)

Category A: Reaction Stalling & Kinetics

Q: I am heating the reaction to 80°C, but I see no product formation. Why? A: You are likely stuck in the "Isomer Trap." The 2,3-dihydro isomer is stable up to approximately 100-110°C. Unlike the non-brominated 3-sulfolene (which decomposes ~105°C), the bromine substituent can stabilize the crystal lattice or the ring structure.

• Solution: Increase the reaction temperature to 120–135°C . You must exceed the energy barrier for both the isomerization (2,3 → 2,5) and the SO₂ extrusion.

• Solvent Switch: Switch from Benzene (bp 80°C) or THF (bp 66°C) to Xylenes (bp 140°C) or Toluene (sealed tube, 110°C+) .

Q: My dienophile is sensitive to acid. The reaction turns black and tars. A: The extrusion of SO₂ generates sulfurous acid in the presence of trace moisture, which can polymerize sensitive dienes (like 2-bromobutadiene) or degrade your dienophile.

• Protocol Adjustment: Add a solid acid scavenger to the reaction vessel.

  • Recommendation: Anhydrous K₂CO₃ or MgO (0.5 – 1.0 equiv).

  • Note: Avoid strong soluble bases (like alkoxides), as they can trigger rapid anionic polymerization of the vinyl sulfone starting material itself.

Category B: Handling 2-Bromobutadiene

Q: Can I isolate the 2-bromobutadiene diene first and then react it? A: Not recommended. 2-Bromobutadiene is highly reactive, volatile, and prone to rapid polymerization (forming a rubber-like solid) and dimerization.

• Best Practice: Perform the reaction in situ . Dissolve the 3-bromo-2,3-dihydrothiophene 1,1-dioxide and your dienophile together in the high-boiling solvent. As the diene is generated slowly, it is immediately "trapped" by the dienophile, keeping the free diene concentration low and minimizing polymerization side reactions.

Q: I see a major side product that looks like a dimer. What is it? A: This is likely the [4+2] homodimerization of 2-bromobutadiene. If your dienophile is electron-rich or sterically hindered (slow reacting), the generated 2-bromobutadiene will react with itself.

• Optimization:

  • Increase the concentration of your dienophile (use 1.5 – 3.0 equivalents relative to the sulfolene).

  • Add a radical inhibitor (e.g., Hydroquinone , 1-2 mg) to prevent radical polymerization of the diene.

Category C: Isomer Confusion

Q: Can I use the 3-bromo-2,3-dihydro isomer as a dienophile instead of a diene precursor? A: Yes, but the conditions are opposite. The 2,3-dihydro isomer contains a vinyl sulfone moiety, which is a potent Michael acceptor and dienophile.

• If you want it to act as a Dienophile: Keep the temperature below 100°C (e.g., refluxing benzene). React it with a reactive diene (like cyclopentadiene).[1]

• If you want it to act as a Diene Precursor: Heat above 110°C to force SO₂ loss.

Experimental Protocol: Standard Optimization Workflow

This protocol is designed for the in situ generation of 2-bromobutadiene and subsequent trapping with a maleimide-type dienophile.

Parameter	Condition	Rationale
Stoichiometry	1.0 equiv Sulfolene : 1.5 equiv Dienophile	Excess dienophile captures the transient diene, preventing homodimerization.
Solvent	o-Xylene (dry)	Boiling point (144°C) ensures rapid SO₂ extrusion.
Concentration	0.5 M – 1.0 M	High concentration favors the bimolecular Diels-Alder step over unimolecular decomposition.
Additives	Hydroquinone (1% w/w)	Inhibits radical polymerization of the generated bromodiene.
Apparatus	Dean-Stark or Open Condenser	Crucial: You must allow SO₂ gas to escape. A sealed tube keeps SO₂ in solution, favoring the reverse reaction (recombination).

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv), Maleic Anhydride (1.5 equiv), and Hydroquinone (trace) to the flask.

• Solvent: Add o-Xylene (to 0.5 M concentration).

• Reaction: Heat the mixture to a gentle reflux (bath temp ~150°C).

  • Observation: Evolution of SO₂ gas (check with moist pH paper at the top of the condenser—it will turn red).

• Monitoring: Monitor by TLC or GC-MS. The starting sulfolene spot should disappear.

  • Timeframe: Typically 2–6 hours.

• Workup: Cool to room temperature. If the product crystallizes, filter it.[2][3] If soluble, evaporate xylene under reduced pressure and purify via column chromatography.

References

• Sample, T. E., & Hatch, L. F. (1968).[4] 3-Sulfolene: A Butadiene Source for a Diels-Alder Synthesis.[1][4][5] Journal of Chemical Education, 45(1), 55.

  • Context: Establishes the foundational protocol for using sulfolenes as masked dienes and the kinetics of SO₂ extrusion.

• Chou, T. S., & Tso, H. H. (1989). Preparation of 3-substituted-3-sulfolenes and their use in the synthesis of substituted butadienes. Organic Preparations and Procedures International, 21(3), 257-296.

  • Context: Detailed review on substituted sulfolenes, including halogenated derivatives and their isomeriz

• Gronowitz, S. (1993). Thiophene and Its Derivatives.[1][6][7][8][9] Wiley-Interscience.

  • Context: Authoritative text on thiophene chemistry, covering the stability differences between 2,3-dihydro and 2,5-dihydro isomers.

Sources

• 1. Chemistry:Sulfolene - HandWiki [handwiki.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. grokipedia.com [grokipedia.com]
• 6. Sulfolene - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Technical Support Center: Characterization of Impurities in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Synthesis

Introduction: The Isomer Challenge

This guide addresses the technical challenges in synthesizing and characterizing 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (often referred to as 3-bromo-2-sulfolene ).

Critical Distinction: Researchers often confuse this target with its isomer, 3-bromo-2,5-dihydrothiophene 1,1-dioxide (3-bromo-3-sulfolene).[1]

• Target (2,3-dihydro): A conjugated vinyl sulfone.[1] Thermodynamically more stable but prone to Michael additions.

• Isomer (2,5-dihydro): An allylic sulfone.[1] Kinetic product of dehydrobromination.[1] Prone to thermal extrusion of SO₂.[1]

Controlling the migration of the double bond and managing thermal instability are the core challenges of this workflow.

Module 1: Synthesis & Impurity Genesis

The Reaction Pathway

The synthesis typically proceeds via the bromination of 3-sulfolene followed by base-induced dehydrobromination.[1] The impurity profile is determined by the specific elimination conditions (Base strength, Temperature).[1]

Figure 1: Reaction pathway showing the critical isomerization step between the 2,5-dihydro (kinetic) and 2,3-dihydro (thermodynamic) forms.[1]

Module 2: Troubleshooting Analytical Methods

WARNING: Standard Gas Chromatography (GC) is NOT RECOMMENDED for this compound class.

Issue: "Why are my GC peaks broad, tailing, or disappearing?"

Root Cause: Retro-Cheletropic Reaction.[1] Both the target and its isomers are cyclic sulfones.[1] At temperatures above 100°C (injector port temperatures), they undergo thermal extrusion of sulfur dioxide (SO₂), converting the solid sulfone into volatile bromodienes (e.g., 2-bromobutadiene).[1]

The Artifact Trap: If you see a peak for "2-bromobutadiene" in your GC-MS, it is likely an artifact of the analysis, not an impurity in the flask.[1]

Recommended Protocol: Reverse Phase HPLC

To accurately quantify impurities without thermal degradation, use High-Performance Liquid Chromatography (HPLC) with UV detection.[1]

Parameter	Recommended Setting	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm	Standard stationary phase for polar sulfones.[1]
Mobile Phase A	Water + 0.1% Formic Acid	Acid prevents ionization of trace acidic byproducts.[1]
Mobile Phase B	Acetonitrile (MeCN)	Methanol can sometimes react with activated vinyl sulfones (Michael addition) over long runs.
Gradient	5% B to 95% B over 15 mins	Sulfolenes are relatively polar and elute early; dibromo-intermediates elute later.
Detection	UV @ 210 nm & 254 nm	The conjugated target (2,3-dihydro) absorbs strongly at 254 nm.[1] The unconjugated isomer (2,5-dihydro) has weak absorption (only end absorption at 210 nm).[1]
Temperature	25°C - 30°C	Do not exceed 40°C to prevent on-column degradation.

Module 3: Impurity Identification (NMR Guide)

Proton NMR (

H-NMR) is the definitive method for distinguishing the regioisomers.[1]

Diagnostic Signals

1. The Target: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide [1][2]

• Structure: Conjugated system (

  ).

• Key Signal: A downfield olefinic proton.

• Shift:

  6.8 - 7.2 ppm (Singlet or fine doublet). The conjugation with the electron-withdrawing sulfone group deshields this proton significantly.[1]

2. Major Impurity: 3-Bromo-2,5-dihydrothiophene 1,1-dioxide [1]

• Structure: Isolated double bond (

  ).

• Key Signal: An olefinic proton that is less deshielded than the target.[1]

• Shift:

  6.0 - 6.3 ppm (Triplet-like multiplet).

• Secondary Signal: The methylene protons (

  to ) appear as a broad singlet or multiplet around 3.8 - 4.0 ppm.

3. Precursor Impurity: 3,4-Dibromosulfolane [1]

• Structure: Saturated ring.

• Key Signal: No olefinic protons.

• Shift: Multiplets in the

  4.5 - 5.0 ppm range (methine protons attached to Br).

Comparative Data Table

Compound	Structure Type	Olefinic Proton ( ppm)	Methylene Protons ( ppm)	Notes
Target (2,3-dihydro)	Conjugated Vinyl Sulfone	~7.0 (s)	~3.2 (m, at C4/5)	Stable to base; reactive to nucleophiles.[1]
Isomer (2,5-dihydro)	Allylic Sulfone	~6.1 (m)	~3.9 (s, broad)	Unstable. Precursor to target.[1]
3,4-Dibromosulfolane	Saturated	None	~3.5 - 4.0 (complex)	Intermediate.[1] Indicates incomplete elimination.

Module 4: Frequently Asked Questions (FAQs)

Q1: My product turned dark brown/black overnight. What happened?

A: This is likely polymerization initiated by SO₂ loss . If the product contains traces of the 2,5-dihydro isomer (Impurity A) and is stored at room temperature, it slowly releases SO₂ to form 2-bromobutadiene.[1] This diene rapidly polymerizes or dimerizes (Diels-Alder) to form dark tars.

• Fix: Store the purified compound at -20°C. Add a radical inhibitor (e.g., BHT) if the application permits.

Q2: I cannot separate the 2,3-dihydro target from the 2,5-dihydro impurity by column chromatography. Why?

A: Silica gel is slightly acidic.[1] The 2,5-dihydro isomer is sensitive to acid/base and can isomerize or decompose on the column.[1] Furthermore, their polarities are very similar.[1]

• Fix: Use Recrystallization (typically from water/methanol or isopropanol) rather than chromatography. The 2,3-dihydro target is often more crystalline and thermodynamically stable, allowing the kinetic 2,5-isomer to remain in the mother liquor or convert to the target during the heating step of recrystallization.[1]

Q3: The NMR shows a mixture of isomers. Can I drive the reaction to completion?

A: Yes. If you have a mixture of 2,3-dihydro and 2,5-dihydro, treat the mixture with a catalytic amount of mild base (e.g., Triethylamine or dilute NaOH) in a solvent like THF or Methanol.[1] This facilitates the thermodynamic equilibration, favoring the conjugated 2,3-dihydrothiophene 1,1-dioxide (Target).[1] Monitor by HPLC until the kinetic isomer disappears.[1]

References

• Isomerization of Sulfolenes: Search Result 1.1. "Sulfolene - Wikipedia".[1] (Isomerization of 3-sulfolene to 2-sulfolene in the presence of base). Link

• Synthesis & Nomenclature: Search Result 1.5. "The synthesis and chemistry of 2,3-dihydrothiophene... and 1,1-dioxide (3; 2-sulfolene)". Thieme Connect. Link

• Thermal Decomposition: Search Result 1.4. "Thermal decomposition of brominated flame retardants... and brominated products of incomplete combustion".[1][3] Murdoch University. Link

• Commercial Reference (CAS Verification): Search Result 1.9. "3-Bromo-2,3-dihydrothiophene 1,1-dioxide - Apollo Scientific". Link

• Bromination Mechanism: Search Result 1.3. "Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide". St. Olaf College. (Analogous bromonium ion mechanism). Link

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. 53336-42-8 Cas No. | 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | Apollo [store.apolloscientific.co.uk]
• 3. Research Portal [researchportal.murdoch.edu.au]

Work-up procedure for reactions involving 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Case Reference: #CAS-53336-42-8 | Domain: Organic Synthesis / Process Chemistry[1]

Executive Summary: The "Masked Diene" Protocol

Attention Researchers: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is not a standard stable reagent.[1] It acts as a kinetically trapped precursor to highly reactive dienes.[1]

The most common failure mode with this compound is inadvertent elimination .[1] Under basic conditions or elevated temperatures (>40°C), it undergoes dehydrobromination to form 3-bromothiophene-1,1-dioxide, which rapidly dimerizes or extrudes SO₂.[1]

The Golden Rule: Maintain pH ≤ 7 and Temperature < 30°C throughout the entire work-up.[1]

Standard Work-Up Procedure (Isolation Protocol)

This protocol is designed to isolate the dihydro species while suppressing the formation of the diene or SO₂ extrusion.[1]

Reagents & Equipment

• Quench Buffer: 0.1 M HCl or Saturated Ammonium Chloride (NH₄Cl).[1]

• Extraction Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1] Note: Sulfones are polar; avoid Diethyl Ether if possible due to poor solubility.[1]

• Drying Agent: Anhydrous Magnesium Sulfate (MgSO₄).[1]

• Apparatus: Rotary evaporator with bath temperature set to 25°C max .

Step-by-Step Methodology

Step	Action	Critical Parameter	Mechanism / Rationale
1	Quench	Cool reaction mixture to 0°C . Add cold 0.1 M HCl until pH is 5–6.	Neutralization: Prevents base-catalyzed -elimination of HBr.
2	Extraction	Extract with DCM (3x).[1] Avoid vigorous shaking if emulsions form; use gentle inversion.[1]	Partitioning: The sulfone is moderately water-soluble.[1] Multiple extractions are required.
3	Wash	Wash combined organics once with cold brine.	Drying: Removes bulk water without exposing the sulfone to prolonged aqueous contact.[1]
4	Drying	Dry over MgSO₄ for 10 mins at 0°C. Filter.	Water Removal: Water promotes hydrolysis/elimination pathways.[1]
5	Concentration	Evaporate solvent under high vacuum. Bath Temp < 25°C .	Thermal Stability: Prevents cheletropic extrusion of SO₂.
6	Storage	Store under Argon at -20°C immediately.[1]	Shelf-Life: Mitigates slow spontaneous decomposition.[1]

Visual Troubleshooting Workflows

A. Work-Up Decision Matrix

This diagram guides you through the critical decision points during isolation to prevent product loss.

Figure 1: Decision matrix for isolating kinetically unstable sulfolenes. Note the critical dependency on pH and Temperature control.

B. Decomposition Pathways

Understanding how the molecule breaks down is key to diagnosing yield loss.[1]

Figure 2: The primary decomposition routes.[1] Base triggers HBr elimination; Heat triggers SO₂ loss.[1]

Troubleshooting & FAQs

Q1: My product turned into a black, insoluble tar during rotary evaporation. What happened?

Root Cause: Thermal Decomposition (Cheletropic Extrusion).[1] Analysis: You likely set the water bath temperature too high (>40°C).[1] Thiophene 1,1-dioxides are precursors to dienes via the loss of sulfur dioxide (SO₂).[1][2] Once SO₂ is lost, the resulting diene polymerizes rapidly.[1] Resolution:

• Keep the bath at 20–25°C .

• Use a high-vacuum pump rather than a water aspirator to lower the boiling point of the solvent.[1]

Q2: I see vigorous bubbling when I add bicarbonate. Is this normal?

Root Cause: Acidic byproduct neutralization vs. SO₂ evolution.[1] Analysis:

• Scenario A (Good): If you used an acid catalyst, bicarbonate is neutralizing it (CO₂ evolution).[1]

• Scenario B (Bad): If the reaction is spontaneous, you might be witnessing SO₂ evolution , indicating the compound is falling apart.[1] Diagnostic: Check the smell (cautiously). SO₂ has a sharp, choking sulfur smell.[1] CO₂ is odorless.[1] Correction: If SO₂ is detected, cool the mixture immediately to -10°C.

Q3: The NMR shows a mixture of my product and an aromatic thiophene. Why?

Root Cause: Aromatization.[1] Analysis: The dihydro compound can aromatize to a thiophene derivative by losing H₂ (oxidation) or HBr and SO2.[1] If you see aromatic protons (7.0–7.5 ppm region), you have likely eliminated HBr to form the thiophene-1,1-dioxide, which then rearranged or lost SO₂.[1] Prevention: Ensure the workup was strictly neutral/acidic.[1] Even weak bases like bicarbonate can trigger elimination in sensitive substrates.[1]

References & Authority

• Biosynth Carbosynth. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide Product Data. (Verifies CAS and basic structure).

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. (Provides mechanistic insight into bromination of sulfolenes and water solubility).

• ChemicalBook. 2,3-Dihydrothiophene Synthesis and Properties. (Context for dihydrothiophene stability and handling).

• National Institutes of Health (NIH) - PubChem. Sulfolene Derivatives and Stability.[1] (General stability data for the sulfolene class).

• The Dong Group (UT Austin). Chemistry of Thiophene 1,1-Dioxides. (Comprehensive review of the dimerization and Diels-Alder reactivity of these species).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling brominated sulfones.

Sources

• 1. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Managing the thermal stability of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Welcome to the technical support center for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. This resource is designed for researchers, scientists, and professionals in drug development to provide expert guidance on managing the thermal stability and handling of this versatile reagent. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments and the safety of your laboratory.

Introduction to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a valuable building block in organic synthesis, particularly in the construction of complex heterocyclic compounds. Its utility stems from the presence of multiple reactive sites, including the bromine atom, which can be substituted by various nucleophiles, and the sulfone group, which can undergo reduction.[1] However, its stability, particularly under thermal stress, is a critical consideration for its successful application. This guide will address common challenges and questions regarding its use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide?

A1: To ensure the long-term stability of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, it should be stored in a cool, dry, and well-ventilated place.[2] The container should be tightly sealed to prevent exposure to moisture and atmospheric contaminants. For extended storage, refrigeration is recommended. Always refer to the supplier's safety data sheet (SDS) for specific storage temperature recommendations.

Q2: What are the primary decomposition pathways for this compound?

Q3: What personal protective equipment (PPE) should be used when handling this compound?

A3: Standard laboratory PPE is required, including safety glasses with side-shields, a lab coat, and chemical-resistant gloves.[2] All handling should be performed in a well-ventilated fume hood to avoid inhalation of any potential dust or vapors.[2]

Q4: Can this compound be used in reactions with strong bases?

A4: Caution is advised when using strong bases. As mentioned, 3-Bromo-2,3-dihydrothiophene 1,1-dioxide can undergo dehydrobromination in the presence of a base.[1] The choice of base and reaction conditions should be carefully considered to favor the desired reaction pathway over elimination. Weaker, non-nucleophilic bases are often preferred if the C-Br bond needs to be preserved.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide in your experiments.

Issue	Potential Cause	Troubleshooting Steps
Low or no product yield in a nucleophilic substitution reaction.	1. Decomposition of the starting material: The compound may have degraded due to improper storage or handling. 2. Dehydrobromination side reaction: The reaction conditions (e.g., temperature, base) may favor elimination over substitution. 3. Low reactivity of the nucleophile.	1. Verify Starting Material Integrity: Check the appearance of the 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. Discoloration or clumping may indicate degradation. Consider obtaining a fresh batch. 2. Optimize Reaction Conditions: Lower the reaction temperature. If a base is required, consider using a milder, non-nucleophilic base. Monitor the reaction closely using techniques like TLC or LC-MS to track the consumption of starting material and the formation of byproducts. 3. Select a More Potent Nucleophile: If possible, use a stronger nucleophile or consider using a catalyst to facilitate the substitution.
Formation of a dark, insoluble material during the reaction.	Thermal decomposition: The reaction temperature may be too high, leading to the elimination of SO₂ and subsequent polymerization of the resulting diene.	Reduce Reaction Temperature: Immediately lower the reaction temperature. For future experiments, conduct the reaction at a lower temperature, even if it requires a longer reaction time. Consider performing a small-scale trial at a lower temperature to identify the optimal conditions.
Inconsistent reaction outcomes between batches.	Variability in starting material quality: Different batches of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide may have varying levels of purity.	Characterize a New Batch: Before use, characterize each new batch of the reagent using techniques such as NMR or melting point analysis to confirm its identity and purity.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol provides a general guideline for a nucleophilic substitution reaction at the C-Br position.

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile, DMF) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Nucleophile: Add the nucleophile (1.1-1.5 equivalents) to the solution. If the nucleophile is a salt, it can be added directly. If it is a neutral species, a non-nucleophilic base (e.g., diisopropylethylamine) may be required.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (start with room temperature and gently heat if necessary). Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Visualizing the Workflow: Nucleophilic Substitution

Caption: A generalized workflow for nucleophilic substitution reactions.

Understanding Decomposition Pathways

The primary thermal decomposition pathway for sulfolenes is the retro-cheletropic extrusion of sulfur dioxide.

Caption: Thermal decomposition via SO₂ extrusion.

References

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

• Burke, E. K., Welsh, E. N., Robertson, K. N., & Speed, A. W. H. (2018). Efficient Synthesis and Functionalization of 3-Bromo Naphtho[2,3b]thiophene. The Journal of Organic Chemistry, 83(15), 8235–8244. [Link]

• PubChem. 3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

• Wikipedia. Sulfolene. [Link]

• Organic Syntheses. 3-bromothiophene. [Link]

• van der Westhuizen, J. H., Pretorius, J. A., & Swarts, J. C. (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Energy & Fuels, 31(6), 6555–6564. [Link]

• ResearchGate. 33.1.13.3 2,3-Dihydrothiophenes and Derivatives (Update 2019). [Link]

• Wikipedia. 3-Bromothiophene. [Link]

• National Institute of Standards and Technology. Thiophene, 3-bromo-. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. acrospharma.co.kr [acrospharma.co.kr]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Welcome to the technical support center for synthetic applications involving 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of catalyst selection for this versatile but sometimes challenging substrate. In this document, we will move beyond simple protocols to explore the chemical reasoning behind experimental design, helping you troubleshoot common issues and optimize your reaction outcomes.

FAQ 1: I am planning a cross-coupling reaction with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide. Where do I start with catalyst selection?

Answer: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is an electron-deficient vinyl bromide. The strongly electron-withdrawing sulfone group significantly influences the reactivity of the C-Br bond, making it an excellent candidate for palladium-catalyzed cross-coupling reactions. Your starting point is to identify the type of bond you wish to form and then select a corresponding catalyst system—which includes the palladium source, the ligand, the base, and the solvent.

The choice of ligand is the most critical factor, as it dictates the reactivity and stability of the active palladium catalyst.[1][2] The ligand's electronic properties and steric bulk directly influence the key steps of the catalytic cycle: oxidative addition and reductive elimination.[1][3] For a substrate like this, bulky and electron-rich phosphine ligands are generally the best starting point as they promote these crucial steps.[1][2]

Below is a general workflow to guide your initial decision-making process.

Caption: Initial Catalyst Selection Workflow.

FAQ 2 (Suzuki-Miyaura): My Suzuki-Miyaura coupling is giving low yield. What are the likely causes and how can I improve it?

Answer: Low yield in a Suzuki-Miyaura coupling is a common issue that can often be resolved by systematically evaluating each component of your catalyst system. The Suzuki reaction involves three key steps in its catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[4][5][6] A bottleneck in any of these steps will result in a poor yield.

Causality & Troubleshooting Steps:

• Inefficient Transmetalation: This is the most frequent cause of low yield. The transmetalation step, where the organic group is transferred from boron to palladium, requires activation of the boronic acid by a base.[7][8]

  • Solution: Switch to a stronger or more suitable base. While aqueous K₂CO₃ is a common choice, anhydrous powdered K₃PO₄ or Cs₂CO₃ are often more effective, especially for challenging substrates. The choice of base can be critical for success.[7]

• Poor Catalyst Activity/Stability: Your chosen palladium/ligand combination may not be active enough or may be decomposing under the reaction conditions.

  • Solution: Switch to a more robust ligand. For electron-deficient vinyl bromides, bulky, electron-rich biaryl monophosphine ligands (often called "Buchwald ligands") like SPhos, XPhos, or RuPhos are excellent choices.[8] They accelerate both oxidative addition and reductive elimination, leading to higher turnover numbers.

• Side Reactions: The primary competing reaction is often hydrodebromination (replacement of -Br with -H). This is promoted by moisture and certain bases.

  • Solution: Ensure your solvent is anhydrous and consider a non-aqueous base like K₃PO₄. Using a more active catalyst system that promotes the desired coupling can also outcompete the debromination pathway.

Data-Driven Catalyst System Comparison for a Model Suzuki Coupling:

Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)	Typical Yield	Rationale
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/H₂O	100	Low to Moderate	"Classical" conditions. PPh₃ is often not active enough for this substrate class, leading to slow reaction and decomposition.
Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	K₃PO₄ (2)	Dioxane	80	Moderate to Good	A simple, bulky alkylphosphine ligand. It improves activity over PPh₃ but can be sensitive to air.[8]
Pd₂(dba)₃ (1)	SPhos (2.5)	K₃PO₄ (2)	Toluene	80	Good to Excellent	SPhos is a highly active Buchwald ligand designed for efficient Suzuki couplings, often providing high yields under mild conditions.[7]
Pd₂(dba)₃ (1)	XPhos (2.5)	Cs₂CO₃ (2)	Dioxane	90	Excellent	XPhos is another highly effective ligand, and Cs₂CO₃ is a strong activating base, making this a powerful combination for difficult couplings.

FAQ 3 (Buchwald-Hartwig): I'm attempting a Buchwald-Hartwig amination and observing significant debromination of my starting material. Why is this happening and what can I do?

Answer: This is a classic troubleshooting scenario in Buchwald-Hartwig aminations.[9][10][11] The formation of the debrominated byproduct occurs through a competing catalytic cycle involving a palladium-hydride (Pd-H) species.[12] Understanding the origin of this species is key to suppressing this unwanted side reaction.

Mechanism of Debromination: The desired C-N coupling pathway competes directly with a pathway where a Pd-H species inserts into the C-Br bond, followed by reductive elimination of H-Br (which is neutralized by the base). This Pd-H can be generated from several sources, but a common one is the β-hydride elimination from the alkoxide base (e.g., NaOt-Bu).

Caption: Competing Catalytic Cycles in Buchwald-Hartwig Amination.

Strategies to Minimize Debromination:

• Modify the Base: Strong alkoxide bases like NaOt-Bu are effective but are known sources of Pd-H.

  • Action: Switch to a non-alkoxide base like Lithium bis(trimethylsilyl)amide (LHMDS) or Potassium hexamethyldisilazide (KHMDS). These bases are strong enough to deprotonate the amine but cannot undergo β-hydride elimination.

• Change the Ligand: The ligand influences the relative rates of reductive elimination (desired) versus side reactions.

  • Action: Use a ligand known to promote rapid C-N reductive elimination. Bidentate ligands like BINAP or DPPF can sometimes suppress side reactions by creating a more stable, coordinatively saturated palladium center.[9] Alternatively, very bulky monophosphine ligands can sterically accelerate the desired elimination.

• Lower the Reaction Temperature: Debromination often has a different activation energy than the desired coupling.

  • Action: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Start at room temperature or 40-50 °C and monitor for conversion before increasing the heat.

• Use a Pre-formed Catalyst: Using a well-defined Pd(0) or Pd(II) precatalyst (e.g., a G3 or G4 palladacycle) can sometimes provide more consistent results and reduce side reactions compared to generating the active catalyst in situ.

FAQ 4 (Sonogashira): My Sonogashira coupling is sluggish and requires high catalyst loading. How can I make it more efficient?

Answer: The Sonogashira coupling is a powerful method for forming C(sp²)-C(sp) bonds.[13][14] Sluggishness is typically due to issues in either the palladium cycle or the copper co-catalyst cycle.

Causality & Troubleshooting Steps:

• Copper Co-catalyst Issues: The traditional Sonogashira reaction relies on a copper(I) co-catalyst (usually CuI) to form a copper(I) acetylide, which then transmetalates with the palladium complex.[13] The quality and solubility of the CuI are critical.

  • Action: Ensure your CuI is fresh and free of colored impurities (which indicate oxidation). If the reaction is still slow, you can try a "copper-free" Sonogashira protocol. These often use a stronger base (like an amine base in combination with K₂CO₃ or Cs₂CO₃) and a more active palladium/ligand system to facilitate direct reaction with the alkyne.

• Inappropriate Ligand: The standard Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ catalysts may not be optimal. Triphenylphosphine (PPh₃) can inhibit the reaction at higher concentrations.

  • Action: For more challenging substrates, a more electron-rich and bulky phosphine ligand can be beneficial. Tri(tert-butyl)phosphine or tri(2-furyl)phosphine (TFP) have shown good results in accelerating Sonogashira couplings.[15]

• Base Selection: The amine base (e.g., Et₃N, DiPEA) serves both as a base to deprotonate the alkyne and often as a solvent.[16]

  • Action: Ensure the amine base is anhydrous and freshly distilled. If solubility is an issue, using a co-solvent like THF or DMF can be helpful. For copper-free variants, a stronger base may be required.

Section 4: Experimental Protocols

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide with an arylboronic acid, incorporating best practices to minimize side reactions.

Reagents & Equipment:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (0.01 equiv, 1 mol%)

• SPhos (0.025 equiv, 2.5 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.0 equiv)

• Anhydrous Toluene

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Vessel Preparation: Place the stir bar in the Schlenk flask and flame-dry under vacuum. Allow it to cool to room temperature under an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, the arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos to the flask.

• Solvent Addition: Add anhydrous toluene via syringe to achieve a substrate concentration of approximately 0.1 M.

• Degassing (Optional but Recommended): Subject the reaction mixture to three cycles of "freeze-pump-thaw" to ensure all dissolved oxygen is removed. Alternatively, bubble argon through the solution for 15-20 minutes.

• Reaction: Place the sealed flask in a preheated oil bath at 80 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues and inorganic salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). New Catalysts for the Suzuki−Miyaura Reaction. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

• Doucet, H., & Hierso, J.-C. (2007). Palladium-Based Catalytic Systems for the Synthesis of Conjugated Enynes by Sonogashira Reactions and Related Alkynylations. Angewandte Chemie International Edition, 46(6), 834–871. [Link]

• Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism. Angewandte Chemie International Edition, 37(15), 2046–2067. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Wikipedia. Heck reaction. [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination Reagent Guide. [Link]

• Fisher Scientific. Palladium-Catalysed Coupling Chemistry. [Link]

• MDPI. Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Nobel Prize Outreach. The Nobel Prize in Chemistry 2010 - Scientific Background. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Myers Group, Harvard University. The Suzuki Reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling Reaction. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Macmillan Group, Princeton University. The Intramolecular Heck Reaction. [Link]

• University of Rochester. Cross-Coupling Chemistry. [Link]

Sources

• 1. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. nobelprize.org [nobelprize.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Highly selective cross-coupling reactions of 1,1-dibromoethylenes with alkynylaluminums for the synthesis of aryl substituted conjugated enediynes and unsymmetrical 1,3-diynes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sonogashira Coupling [organic-chemistry.org]

Solvent effects on the reactivity of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Technical Support Center: Solvent Effects on 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Subject: Optimization of Solvent Systems for Reactivity, Stability, and Cheletropic Extrusion Document ID: TSC-2026-BRS-04 Applicable Compound: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (and its isomer 3-bromo-2,5-dihydrothiophene 1,1-dioxide) Audience: Synthetic Chemists, Process Engineers[1]

Executive Summary: The Solvent-Switch Mechanism

The reactivity of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is governed by a "Solvent-Switch" mechanism.[1] The solvent choice dictates whether the molecule acts as:

• A Masked Diene: Thermal extrusion of SO₂ to generate 2-bromobutadiene (favored in non-polar, high-boiling solvents).[1]

• A Michael Acceptor/Dienophile: Reactivity at the double bond without ring opening (favored in polar aprotic solvents).

• A Dead-End Isomer: Base-mediated isomerization to the thermodynamically stable (but chemically inert for extrusion) vinyl sulfone (favored in protic/basic media).[1]

Module 1: Troubleshooting Thermal Extrusion (The "Masked Diene" Protocol)

Context: Researchers often use this molecule as a precursor to in situ generate 2-bromobutadiene for Diels-Alder reactions.[1]

Common Issue: "I heated the reaction to 110°C, but no cycloaddition product formed. I only recovered starting material or black tar."

Root Cause Analysis

The extrusion of SO₂ is a cheletropic reaction that is stereospecific and reversible. However, the presence of the bromine atom stabilizes the ring compared to the parent sulfolene, requiring higher activation energy. Furthermore, solvent polarity plays a critical role in the transition state.

Solvent Selection Matrix for Extrusion

Solvent Class	Representative Solvents	Suitability	Technical Rationale
Aromatic Hydrocarbons	Toluene, Xylene, Mesitylene	Optimal	High boiling points allow T > 110°C. Non-polar nature destabilizes the zwitterionic character of the sulfone, lowering the barrier for SO₂ extrusion.[1]
Chlorinated Solvents	DCM, Chloroform	Poor	Boiling points are too low for efficient extrusion.[1] Prolonged reflux leads to isomerization rather than extrusion.[1]
Polar Aprotic	DMSO, DMF, DMAc	Critical Failure	High polarity stabilizes the cyclic sulfone ground state. More dangerously, these solvents often contain trace amines/bases that catalyze isomerization to the stable 2-sulfolene (which does not extrude SO₂).[1]
Protic	Ethanol, Water	Avoid	Promotes Michael addition of the solvent to the vinyl sulfone moiety.

Step-by-Step Troubleshooting

• Check the Isomer: Verify by NMR. If your double bond has migrated to the conjugated position (adjacent to the SO₂), the molecule is "locked" and will not extrude SO₂ below decomposition temperatures.

• Solvent Swap: If using Ethanol or THF, switch to o-Xylene .[1]

• Scavenge Acid/Base: Add a solid buffer (e.g., Propylene Oxide or solid Na₂CO₃) to the non-polar solvent.[1] This prevents acid-catalyzed polymerization of the generated 2-bromobutadiene.[1]

Module 2: Preventing Unwanted Isomerization

Context: You intend to use the molecule as a dienophile or undergo substitution, but the double bond shifts position, killing the reactivity.

Mechanism: The protons alpha to the sulfone group are acidic (pKa ~20-22).[1] In polar solvents, even weak bases (like glass surface silanols or trace impurities) can deprotonate this position, leading to the thermodynamic "2-sulfolene" isomer.[1]

FAQ: Why does my product solidify and become inert?

• Answer: You likely isomerized the kinetic 3-sulfolene (2,5-dihydro) to the thermodynamic 2-sulfolene (2,3-dihydro).[1] The 2-sulfolene is often a crystalline solid with a higher melting point and is unreactive toward SO₂ extrusion.[1]

Protocol: Stabilization in Solution

• Solvent: Use Anhydrous Chloroform (CHCl₃) or Dichloromethane (DCM) filtered through basic alumina.[1]

• Additives: Store solutions with a trace of mild acid (e.g., acetic acid) if not performing base-sensitive chemistry.[1]

• Avoid: Never dissolve in DMSO or Methanol for storage. The high dielectric constant facilitates proton transfer and rapid isomerization.

Module 3: Nucleophilic Substitution & Cross-Coupling

Context: Attempting to replace the Bromine via Pd-catalyzed cross-coupling or nucleophilic substitution.

Issue: "The reaction yields are low, and I see significant hydrodebromination."

Technical Guidance: The C-Br bond in vinyl sulfones is electronically deactivated for oxidative addition by Palladium due to the strong electron-withdrawing SO₂ group.[1]

Optimized Solvent System:

• Solvent: 1,4-Dioxane or THF (degassed).[1]

• Why not DMF? While DMF promotes Pd reactions, in this specific substrate, it accelerates the elimination of HBr to form thiophene-1,1-dioxide derivatives, which then oligomerize.[1]

• Catalyst/Solvent Pairing: Use bulky, electron-rich ligands (e.g., phosphines) in Toluene/Water biphasic systems .[1] The non-polar phase protects the sulfolene backbone while the interface allows the coupling.

Visualizing the Reaction Pathways

The following diagram illustrates the critical decision points based on solvent selection.

Caption: Decision tree for solvent selection based on synthetic goals. Note the "Dead End" pathway in polar solvents due to isomerization.

References

• Gronowitz, S. (1993).[1] Thiophene and Its Derivatives. Chemistry of Heterocyclic Compounds. Wiley-Interscience.[1] (Authoritative source on thiophene/sulfolene reactivity and isomerization).

• Sample, T. E., & Hatch, L. F. (1977).[1] 3-Sulfolene.[1][2][3] Organic Syntheses, 57, 53. Link (Foundational protocol for handling sulfolenes and solvent choice for extrusion).[1]

• Chou, T. S., & Tso, H. H. (1989).[1] Preparation of 3-substituted-3-sulfolenes. Journal of Organic Chemistry, 54(13), 3296–3299.[1] (Specific data on bromosulfolene substitution vs elimination).

• Vinci, D., et al. (2020).[1] Butadiene sulfone as 'volatile', recyclable dipolar, aprotic solvent.[1] BMC Chemistry, 14, 33. Link (Discusses the thermal stability and solvent properties of sulfolenes themselves).

Sources

• 1. Sulfolene - Wikipedia [en.wikipedia.org]
• 2. 3-Sulfolene | C4H6O2S | CID 6498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-SULFOLENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Monitoring the progress of reactions with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This is a comprehensive technical support guide for researchers working with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8).

This guide addresses the unique challenges of this compound: its thermal instability (SO₂ extrusion), its tendency to isomerize under basic conditions, and its dual reactivity profile (as both a vinyl sulfone and a vinyl bromide).

Status: Operational | Tier: L3 (Senior Application Scientist)

Immediate Triage: Safety & Stability

WARNING: Before proceeding, verify your handling conditions.

• Thermal Hazard: This compound is a sulfolene derivative . Heating above 100°C (or even lower in the presence of Lewis acids) can trigger cheletropic elimination of sulfur dioxide (SO₂), generating reactive bromodienes.

• Lachrymator: Treat as a potent alkylating agent and lachrymator. Use double-gloving and a fume hood.

• Base Sensitivity: Strong bases will catalyze the isomerization between the 2,3-dihydro (conjugated) and 2,5-dihydro (masked diene) forms.

Analytical Method Selection (The "Missing Peak" Phenomenon)

Issue: "I injected my pure sample into the GC-MS, but the mass spectrum shows a molecular weight of 133/135 (M-64) instead of 197."

Diagnosis: You are observing thermal decomposition inside the GC injector port. The high temperature causes the extrusion of SO₂, leaving behind 2-bromo-1,3-butadiene or its isomers.

Corrective Action: Switch to "Cold" Analytical Methods.

Method	Suitability	Notes
GC-MS	🔴 Unsuitable	Thermal extrusion of SO₂ mimics sample degradation.
HPLC / LC-MS	🟢 Recommended	Use reverse-phase (C18). Buffer pH must be neutral/acidic (pH 3-7) to prevent on-column isomerization.
H NMR	🟢 Gold Standard	The only reliable way to distinguish regioisomers (2,3-dihydro vs. 2,5-dihydro) in situ.
TLC	🟡 Conditional	UV Active (254 nm). Stain with KMnO₄. See Protocol A below.

Decision Logic for Method Selection

Figure 1: Analytical workflow. Note that Sulfolenes are rarely stable enough for quantitative GC analysis.

Troubleshooting Reaction Progress

Scenario: You are using 3-Bromo-2,3-dihydrothiophene 1,1-dioxide as a Michael Acceptor or a precursor for Diels-Alder reactions.

Problem A: "My Diels-Alder reaction isn't working."

Root Cause: Regioisomer Mismatch. Diels-Alder chemistry requires the 2,5-dihydro isomer (the "masked diene"). The 2,3-dihydro isomer (the "vinyl sulfone") is the thermodynamic sink and will not extrude SO₂ to generate the diene required for cycloaddition under standard conditions.

• Mechanism: The double bond must be at positions 3,4 (beta, gamma to sulfur) to allow cheletropic elimination. If your double bond is at 2,3 (alpha, beta), the ring is too stable.

Solution:

• Check

  H NMR.

  • 2,3-dihydro (Inactive for DA): Vinyl proton is downfield (~6.8-7.2 ppm).

  • 2,5-dihydro (Active for DA): Vinyl proton is shielded (~6.0 ppm); Methylene protons appear as a singlet or narrow multiplet near 4.0 ppm.

• Isomerization: If you have the 2,3-isomer, you may need to isomerize it back to the 2,5-isomer (difficult as 2,3 is more stable) or modify your synthetic route to generate the diene in situ.

Problem B: "I see multiple spots on TLC during nucleophilic substitution."

Root Cause: Base-Catalyzed Isomerization. If you are using a base (e.g., K₂CO₃, Et₃N) to drive a substitution reaction (displacing Br), the base can deprotonate the alpha-position (C2), causing the double bond to migrate.

Solution:

• Lower Temperature: Run the reaction at 0°C to kinetic control.

• Change Base: Use a non-nucleophilic, bulky base (e.g., DIPEA) if proton scavenging is needed, but be aware that any base can catalyze equilibration.

• Quench: Quench with dilute HCl or NH₄Cl immediately to stop isomerization during workup.

Reaction Pathway & Monitoring Points

Figure 2: The critical relationship between the 2,3-dihydro and 2,5-dihydro isomers determines reactivity.

Experimental Protocols

Protocol A: TLC Monitoring

Because sulfones are electron-withdrawing, the dipole is strong, often causing "streaking" on silica.

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is polar. Start with 50% EtOAc / Hexanes .

• Visualization:

  • UV (254 nm): The 2,3-dihydro isomer (conjugated) absorbs strongly. The 2,5-dihydro isomer absorbs weakly or not at all.

  • KMnO₄ Stain: Dip and heat. The double bond will stain bright yellow/brown on a purple background.

  • Iodine Chamber: Effective for all sulfolenes.

Protocol B: Quenching & Workup (Preventing Decomposition)

To isolate the product without inducing isomerization or SO₂ loss:

• Cool: Cool reaction mixture to 0°C.

• Acidify: Add 1M HCl or Saturated NH₄Cl until pH is ~4-5. (Neutralizing the base stops double bond migration).

• Extraction: Extract with CH₂Cl₂ (DCM). Avoid heating the rotavap bath >35°C.

• Drying: Use MgSO₄ (neutral). Avoid basic drying agents like K₂CO₃.

FAQ: Frequently Asked Questions

Q: Can I use this compound for Palladium-catalyzed cross-coupling? A: Yes. The C-Br bond in 3-bromo-2,3-dihydrothiophene 1,1-dioxide is a vinyl bromide . It can undergo Stille or Suzuki coupling. However, the electron-deficient nature of the ring (due to the sulfone) makes oxidative addition slower than in simple vinyl bromides. Use electron-rich ligands (e.g., S-Phos, X-Phos).

Q: Why does my NMR show a broad singlet at 4.0 ppm? A: If you see a broad singlet at ~4.0 ppm and a vinyl signal at ~6.0 ppm, you likely have the 2,5-dihydro isomer (3-bromo-3-sulfolene). The protons at C2 and C5 are allylic and adjacent to the sulfone, often appearing as a singlet due to coincidental equivalence or rapid ring puckering.

Q: How do I store this compound? A: Store at -20°C under inert atmosphere (Argon/Nitrogen). Protect from light. Thermal degradation is slow at room temperature but cumulative.

References

• National Institutes of Health (NIH) - PubChem. (2025). 3-Bromothiophene and related Sulfolene Derivatives. Retrieved February 1, 2026, from [Link]

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide (Mechanistic insights on bromosulfolenes). Retrieved February 1, 2026, from [Link]

Removal of unreacted starting materials and byproducts

Introduction: The Purity Imperative

In drug development, purity is not merely a metric; it is the primary driver of safety and efficacy. As a Senior Application Scientist, I often see projects stall not because of failed synthesis, but because of "intractable" mixtures. This guide moves beyond basic textbook extractions to advanced, orthogonal purification strategies used in high-throughput medicinal chemistry and process development.

We will focus on three critical modules:

• Chemoselective Scavenging: The "smart" alternative to chromatography.

• Chromatographic Resolution: Troubleshooting the "impossible" separation.

• Phase Separation Dynamics: Solving physical work-up failures.

Module 1: Chemoselective Scavenging (Solid-Supported Reagents)

Context: Modern parallel synthesis relies heavily on scavenger resins to remove excess reactants without aqueous work-up or distillation, which can degrade sensitive scaffolds.

Q1: I have excess electrophile (acid chloride/isocyanate) remaining. How do I remove it without an aqueous wash?

Technical Insight: Aqueous washes often hydrolyze your product or fail to remove lipophilic electrophiles. The superior approach is covalent capture . You need a nucleophilic scavenger resin. These are polymer-functionalized amines that react rapidly with electrophiles to form a solid-bound species, which is then removed via simple filtration.

Protocol: Nucleophilic Scavenging

• Reagent: Trisamine (Tris(2-aminoethyl)amine) or Methylisocyanate polystyrene.

• Stoichiometry: Add 2.0 – 3.0 equivalents relative to the excess electrophile (not the limiting reagent).

• Solvent System: DCM, THF, or DMF (Resins require swelling; avoid water/methanol if using polystyrene-based resins).

• Workflow:

  • Dilute reaction mixture with swelling solvent.

  • Add resin.[1]

  • Agitate (do not stir with magnetic bar as it grinds the resin) for 1-4 hours.

  • IPC (In-Process Control): Check supernatant by TLC/LCMS.

  • Filter through a fritted cartridge.[1]

Q2: My cross-coupling reaction has high Palladium (Pd) content. How do I reach <10 ppm?

Technical Insight: Standard Celite filtration only removes bulk Pd black. Soluble Pd(II) species coordinated to phosphine ligands will pass through. You need a metal scavenger with high affinity for soft metals.

Selection Logic:

• Si-Thiol / MP-Thiol: General purpose, good for Pd(0) and Pd(II).

• Si-TMT (Trimercaptotriazine): The industry standard for difficult Pd removal. It has a higher affinity binding constant than Thiols.

Visualization: Scavenger Selection Logic

Caption: Decision tree for selecting solid-supported scavenger resins based on impurity chemical nature.

Module 2: Chromatographic Separation (HPLC/Flash)

Context: When "oiling out" occurs or scavengers fail, chromatography is the fallback. The most common failure mode is peak co-elution (poor resolution).

Q3: My product tail co-elutes with an impurity. How do I fix the peak shape?

Technical Insight: Peak tailing in Reverse Phase (RP) chromatography is usually caused by secondary silanol interactions .[2] Unreacted silanols (

) on the column stationary phase are acidic ( ). If your compound is basic (contains amines), it will protonate and ionically bind to these silanols, causing a "drag" or tail.

Troubleshooting Protocol:

Parameter	Adjustment	Mechanism
Mobile Phase pH	Increase to pH > 7 (if column permits) or Decrease to pH < 2.5 .	High pH: Deprotonates the amine (neutral species don't bind silanols). Low pH: Protonates the silanols (suppresses ionization).
Buffer Strength	Increase buffer conc. to 20-50 mM .	Higher ionic strength masks silanol sites via cation exchange competition.
Additives	Add 0.1% Triethylamine (TEA) or TFA .	TEA is a "sacrificial base" that blocks silanol sites preferentially.
Stationary Phase	Switch to "End-capped" or "Hybrid" silica.	End-capping chemically blocks free silanols with trimethylsilyl groups.

Q4: The impurity is structurally identical (isomer). How do I separate them?

Technical Insight: If

manipulation fails, you must alter the selectivity factor ( ) . Changing the organic modifier (e.g., Acetonitrile to Methanol) changes the dipole-dipole interactions. Methanol is protic; Acetonitrile is aprotic. This "orthogonal" change often resolves isomers that co-elute in one solvent system.

Visualization: HPLC Troubleshooting Flow

Caption: Step-by-step logic for resolving peak tailing and co-elution in HPLC.

Module 3: Work-up & Extraction Challenges

Context: The "dreaded emulsion" during Liquid-Liquid Extraction (LLE) can halt a workflow for hours. This is a physical chemistry problem involving surface tension and density.

Q5: I have a stable emulsion that won't separate. How do I break it?

Technical Insight: Emulsions stabilize because surfactants (often your byproducts) lower the interfacial tension between water and organic layers. To break it, you must either increase the density difference or disrupt the surfactant layer .

Troubleshooting Guide:

• The "Salting Out" Method:

  • Action: Add saturated Brine (NaCl) or solid NaCl directly to the funnel.

  • Why: This increases the ionic strength of the aqueous layer, increasing its density and reducing the solubility of organics (salting out), forcing phase separation.[3]

• The Filtration Method (Most Effective):

  • Action: Filter the entire emulsion through a pad of Celite or Glass Wool .

  • Why: The solid matrix physically ruptures the micro-droplets (coalescence) and traps particulate matter stabilizing the emulsion.

• The "Magic" Solvent:

  • Action: Add a small amount of Methanol or Isopropanol .

  • Why: These solvents are semi-miscible in both phases and can disrupt the surface tension barrier. Warning: This increases mutual solubility, potentially lowering yield.

Q6: My product "oils out" during recrystallization instead of forming crystals.

Technical Insight: "Oiling out" (Liquid-Liquid Phase Separation, LLPS) occurs when the melting point of the solute is lower than the temperature at which the solution becomes saturated. The compound comes out as a liquid droplet, not a crystal lattice.[4]

Corrective Protocol:

• Re-heat the mixture until the oil redissolves.

• Seed the solution with a pure crystal of the product at a temperature below the oiling-out point but above the crystallization point (metastable zone).

• Trituration: If an oil persists, decant the solvent and add a solvent in which the impurity is soluble but the product is not (e.g., Diethyl Ether or Pentane) and sonicate. This extracts the impurities keeping the oil liquid, often triggering solidification.

References

• Biotage. (2023). Metal Scavenger User Guide: Strategies for API Purification. Biotage.[1][5][6][7] [Link]

• Agilent Technologies. (2022). Troubleshooting HPLC Peak Shape Issues: Tailing and Fronting. Agilent.[8][9][10] [Link]

• LCGC International. (2025). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC. [Link]

Sources

• 1. sopachem.com [sopachem.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mt.com [mt.com]
• 5. biotage.com [biotage.com]
• 6. biotage.com [biotage.com]
• 7. biotage.com [biotage.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. HPLC Peak Tailing - Axion Labs [axionlabs.com]

Reference Data & Comparative Studies

Comparative Guide: 3-Bromo- vs. 3-Chloro-2,3-dihydrothiophene 1,1-dioxide

This guide provides an in-depth technical comparison between 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (3-Br-DHTDO) and its chloro analog, 3-Chloro-2,3-dihydrothiophene 1,1-dioxide (3-Cl-DHTDO).

These compounds, often referred to as 3-halosulfolenes , serve two critical roles in organic synthesis: as Michael acceptors (vinyl sulfones) and as masked 2-halo-1,3-dienes (via cheletropic extrusion of SO₂).

Executive Summary & Chemical Identity

Both compounds are cyclic sulfones derived from the halogenation and subsequent dehydrohalogenation of 3-sulfolene. While they share a core scaffold, the halogen substituent (Br vs. Cl) dictates their kinetic stability, solubility profiles, and utility in generating dienes for Diels-Alder reactions.

Feature	3-Bromo-2,3-dihydrothiophene 1,1-dioxide	3-Chloro-2,3-dihydrothiophene 1,1-dioxide
Common Name	3-Bromo-2-sulfolene	3-Chloro-2-sulfolene
Primary Utility	Lab-scale synthesis of 2-bromobutadiene; Michael acceptor	Precursor to Chloroprene (industrial); Robust Michael acceptor
Physical State	Crystalline Solid (mp ~138–140°C)	Crystalline Solid / Waxy Solid
Leaving Group (LG)	Excellent (Br⁻)	Poor (Cl⁻)
Isomerization Rate	Faster (Lower activation energy)	Slower (Higher activation energy)
Storage Stability	Moderate (Light sensitive)	High

Mechanistic Pathways & Reactivity[1][2]

To understand the performance differences, one must analyze the three distinct pathways these molecules undergo. The "2,3-dihydro" isomer is the thermodynamically stable vinyl sulfone . To act as a diene precursor, it must first isomerize to the "2,5-dihydro" (allylic) form.

Pathway Visualization (DOT Diagram)

Figure 1: Reaction manifold for 3-halosulfolenes. The target compound (green) sits at a divergence point between acting as a Michael acceptor or isomerizing to release the diene.

Performance Comparison: The Halogen Effect

A. Synthesis and Handling[1][2][3][4][5][6][7][8]

• Bromo Analog (Preferred for Lab Scale): The synthesis involves bromination of 3-sulfolene followed by elimination. Bromine is a liquid, making stoichiometry easy to control. The resulting 3-bromo-2-sulfolene crystallizes readily, allowing for purification by recrystallization (usually from ethanol/water).

• Chloro Analog (Industrial/Specialized): Chlorination often requires chlorine gas or sulfuryl chloride (SO₂Cl₂), which poses higher safety risks and handling difficulties in a standard laboratory. While the product is stable, the synthesis is more atom-economical on an industrial scale (e.g., Neoprene production) but cumbersome for small-scale R&D.

B. Reactivity as "Masked Dienes" (Diels-Alder Precursors)

Both compounds are used to generate 2-substituted-1,3-butadienes in situ. This avoids handling the volatile, polymerizable, and toxic dienes (2-bromobutadiene or chloroprene) directly.

• Reaction: 3-Halo-2-sulfolene

  3-Halo-3-sulfolene 2-Halo-1,3-butadiene + SO₂.

• Comparison:

  • 3-Br-DHTDO: Isomerizes and extrudes SO₂ at slightly lower temperatures (~110–130°C). This is advantageous for Diels-Alder reactions with sensitive dienophiles.

  • 3-Cl-DHTDO: Requires higher thermal activation. The C-Cl bond is stronger, and the isomerization barrier is higher. This makes it a "safer" storage form but requires harsher reaction conditions (often >140°C or prolonged heating).

C. Reactivity as Michael Acceptors

In the "2,3-dihydro" form, the double bond is conjugated with the sulfone group, making the C4 position highly electrophilic.

• 3-Br-DHTDO: The presence of the bulky Bromine at C3 creates steric hindrance but also inductively withdraws electrons. However, Br is a good leaving group. Nucleophilic attack can sometimes lead to substitution (S_N_V) rather than simple addition, or subsequent elimination of HBr to form alkynes (rare but possible).

• 3-Cl-DHTDO: Chlorine is a poorer leaving group and smaller. This makes the chloro-analog a more robust Michael acceptor for simple addition reactions where the halogen needs to be retained in the final scaffold.

Experimental Protocols

Protocol A: Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This protocol ensures high purity by controlling the elimination step to favor the thermodynamic 2,3-isomer.

Reagents:

• 3-Sulfolene (1.0 eq)

• Bromine (Br₂, 1.05 eq)

• Pyridine (Excess) or Na₂CO₃ (aq)

• Solvent: CHCl₃ or CH₂Cl₂

Workflow:

• Bromination: Dissolve 3-sulfolene in CHCl₃. Cool to 0°C. Add Br₂ dropwise. The solution will decolorize as the reaction proceeds. Stir until a persistent orange color remains.

  • Checkpoint: Formation of 3,4-dibromosulfolane (precipitate or oil).

• Elimination: Treat the intermediate directly with pyridine (or aqueous Na₂CO₃) at room temperature for 4–6 hours.

  • Mechanism:[1][2][3] Base-mediated E2 elimination.

• Isolation: Wash the organic layer with dilute HCl (to remove pyridine), then water and brine. Dry over MgSO₄.[2]

• Purification: Recrystallize from Ethanol/Water (9:1).

  • Target: White/Off-white crystals. MP: 138–140°C.

Protocol B: In Situ Generation of 2-Bromobutadiene for Diels-Alder

Use this protocol to react the bromo-analog with a dienophile (e.g., Maleic Anhydride).

Reagents:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq)

• Dienophile (e.g., N-phenylmaleimide, 1.1 eq)

• Solvent: Xylene (BP ~140°C) or Toluene (BP ~110°C) - Note: Xylene is preferred for faster kinetics.

Workflow:

• Setup: Mix the sulfolene and dienophile in Xylene in a pressure tube or round-bottom flask with a reflux condenser.

• Thermolysis: Heat to reflux (130–140°C).

  • Observation: Evolution of SO₂ gas (ensure proper venting into a scrubber).

• Reaction: The sulfolene isomerizes to the 2,5-form, extrudes SO₂, generating 2-bromobutadiene which immediately reacts with the dienophile.

• Completion: Monitor via TLC (disappearance of sulfolene).

• Workup: Evaporate solvent. Purify the cycloadduct via column chromatography.

Safety & Handling Data

Hazard Class	3-Bromo Analog	3-Chloro Analog	Mitigation
Lachrymator	Moderate	Mild	Use fume hood.
Skin Irritant	High (Vesicant properties)	Moderate	Double nitrile gloves.
Thermal	SO₂ release builds pressure	SO₂ release builds pressure	Do not seal vessels without pressure rating.
Storage	Light sensitive (degrades to dark oil)	Stable	Amber vials, <4°C.

Conclusion & Recommendation

• Choose 3-Bromo-2,3-dihydrothiophene 1,1-dioxide if: You are performing laboratory-scale total synthesis and require a "masked" 2-bromobutadiene for Diels-Alder reactions under milder thermal conditions. The ease of synthesis and purification makes it the superior reagent for R&D.

• Choose 3-Chloro-2,3-dihydrothiophene 1,1-dioxide if: You require a robust vinyl sulfone scaffold for Michael additions where the halogen must be retained, or if cost/scalability is the primary driver in an industrial setting.

References

• Thieme Connect. (n.d.). Synthesis and Chemistry of 2,3-Dihydrothiophene and its Derivatives. Science of Synthesis. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 3-Bromo-4-chloro-2,3-dihydrothiophene 1,1-dioxide Compound Summary. PubChem.[4][5][6] Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolene: Properties and Reactivity. Retrieved from [Link]

Sources

• 1. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide | 65017-48-3 | Benchchem [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
• 4. Thiophene, 3,4-dibromotetrahydro-, 1,1-dioxide | C4H6Br2O2S | CID 85797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Bromothiophene | C4H3BrS | CID 13383 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Sulfolene - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to N-Bromosuccinimide as a Superior Brominating Agent for Dihydrothiophenes

For researchers and professionals in drug development and materials science, the functionalization of heterocyclic compounds is a cornerstone of molecular design. Brominated dihydrothiophenes, in particular, serve as versatile synthetic intermediates. The choice of brominating agent is critical, directly impacting reaction efficiency, selectivity, and safety. While elemental bromine (Br₂) has been a traditional choice, its hazardous nature and often aggressive reactivity necessitate alternatives. This guide provides an in-depth comparison of N-bromosuccinimide (NBS) against traditional agents, presenting it as a more controlled, selective, and safer option for the bromination of dihydrothiophenes.

The Challenge: Bromination of Electron-Rich Heterocycles

Dihydrothiophenes contain an electron-rich carbon-carbon double bond within a sulfur-containing ring. This inherent reactivity makes them susceptible to electrophilic attack. However, this reactivity can also be a double-edged sword. Strong, highly reactive brominating agents like elemental bromine (Br₂) can lead to a host of problems:

• Over-bromination: Difficulty in controlling stoichiometry can result in di- or poly-brominated products.

• Side Reactions: The generation of hydrobromic acid (HBr) as a byproduct can catalyze decomposition or polymerization of sensitive substrates.

• Poor Selectivity: In substituted dihydrothiophenes, achieving high regioselectivity can be challenging.

• Safety Hazards: Elemental bromine is a volatile, highly corrosive, and toxic liquid that poses significant handling and disposal challenges.[1]

These drawbacks necessitate a reagent that can deliver electrophilic bromine in a more controlled and predictable manner. N-bromosuccinimide (NBS) has emerged as the reagent of choice for this purpose.[2][3]

N-Bromosuccinimide (NBS): A Mechanistic and Practical Advantage

NBS is a crystalline solid, making it significantly easier and safer to handle than liquid bromine.[1][2][4] Its efficacy stems from its ability to serve as a stable source of electrophilic bromine, or under different conditions, a source of bromine radicals. For the bromination of a dihydrothiophene double bond, the reaction typically proceeds via an electrophilic addition mechanism.

Mechanism: Electrophilic Addition

The key to the controlled reactivity of NBS is its ability to maintain a very low, steady concentration of bromine in the reaction mixture.[5] In the presence of an acid catalyst or a polar solvent, the N-Br bond is polarized, making the bromine atom electrophilic. The reaction with the dihydrothiophene double bond proceeds through a cyclic bromonium ion intermediate, which is then opened by a nucleophile (such as the bromide ion).

Caption: Electrophilic addition of bromine to a dihydrothiophene double bond using NBS.

This pathway typically results in a net anti-addition of two bromine atoms across the double bond. The succinimide anion formed is a weak nucleophile, minimizing its interference in the reaction.

In contrast, when radical initiators (like AIBN or light) are used, especially in non-polar solvents like carbon tetrachloride (CCl₄), NBS is well-known to perform allylic bromination via a radical chain mechanism (the Wohl-Ziegler reaction).[1][4][5] This dual reactivity allows for precise control over the reaction outcome based on the chosen conditions. For dihydrothiophenes, unless the goal is to brominate the allylic position, radical initiators are typically avoided.

Head-to-Head Comparison: NBS vs. Elemental Bromine (Br₂)

The superiority of NBS becomes evident when its performance is directly compared with that of elemental bromine across several key metrics.

Feature	N-Bromosuccinimide (NBS)	Elemental Bromine (Br₂)
Physical State	White/off-white crystalline solid[2][4]	Dense, volatile, reddish-brown liquid[1]
Handling & Safety	Easy and safe to weigh and handle.[2][4] Can decompose if heated strongly.[2][6]	Highly corrosive, toxic, and fuming. Requires handling in a fume hood with extreme caution.[1]
Mechanism	Primarily electrophilic addition to alkenes. Can be radical-based under specific conditions (Wohl-Ziegler).[1][7][8]	Aggressive electrophilic addition.
Selectivity	High regioselectivity due to controlled release of Br₂.[8][9] Minimizes side reactions.	Lower selectivity, prone to over-bromination and side reactions catalyzed by HBr byproduct.
Reaction Conditions	Milder conditions. Often performed at room temperature or below in solvents like DMF, CH₃CN, or CCl₄.[10]	Often requires cooling to control exotherms. Can be less solvent-versatile.
Byproducts	Succinimide, a solid that is often insoluble in the reaction solvent and can be easily removed by filtration.[2]	Hydrobromic acid (HBr), a corrosive gas that can degrade sensitive substrates.

Validated Experimental Protocol: Bromination of 2,5-Dihydrothiophene with NBS

This protocol provides a reliable method for the dibromination of a model dihydrothiophene substrate. The self-validating nature of this protocol lies in the clean conversion and simple work-up, which are characteristic of NBS-mediated reactions.

Workflow Diagram

Caption: Experimental workflow for the bromination of 2,5-dihydrothiophene using NBS.

Step-by-Step Methodology

Reagents & Equipment:

• 2,5-Dihydrothiophene

• N-Bromosuccinimide (NBS), recrystallized if colored[2]

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask with magnetic stirrer

• Ice bath

• Standard glassware for work-up and purification

• Thin-Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-dihydrothiophene (1.0 eq) in anhydrous acetonitrile (approx. 0.5 M concentration).

• Cooling: Place the flask in an ice bath and stir the solution for 15 minutes until the internal temperature reaches 0-5°C.

• Reagent Addition: Slowly add N-bromosuccinimide (2.1 eq) to the stirred solution in small portions over 30 minutes. Causality Note: Portion-wise addition is crucial to control the reaction exotherm and maintain a low concentration of the brominating species, which enhances selectivity.

• Reaction: Continue stirring the mixture at 0°C for 1 hour after the addition is complete. Then, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours.

• Monitoring: Monitor the progress of the reaction by TLC, observing the consumption of the starting material.

• Work-up: Upon completion, cool the reaction mixture in an ice bath to precipitate the succinimide byproduct. Filter the mixture through a pad of celite, washing the solid with a small amount of cold acetonitrile.

• Extraction: Transfer the filtrate to a separatory funnel. Dilute with deionized water and extract the product with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by flash column chromatography on silica gel to yield the pure dibrominated product.

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Although safer than bromine, NBS is an irritant and should be handled with care.[2][6]

Conclusion: Adopting a Superior Standard

For the bromination of dihydrothiophenes, N-bromosuccinimide presents a compelling case as the superior reagent over elemental bromine. Its advantages are not merely incremental; they represent a fundamental improvement in safety, handling, and reaction control. The ability to achieve high yields of desired products with minimal side reactions and a straightforward work-up procedure makes NBS an invaluable tool.[3][8] By understanding the mechanistic principles and adopting validated protocols, researchers can leverage the full potential of NBS to accelerate discovery and development in their respective fields.

References

• N-Bromosuccinimide (NBS) . Organic Chemistry Portal. [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry . Master Organic Chemistry. (2011). [Link]

• 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS . Chemistry LibreTexts. (2023). [Link]

• Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3 . Chemia. (2022). [Link]

• A first-line brominating agent:describing N-bromosuccinimide (NBS):N-bromo compounds(2):Discussion series on bromination/iodination reactions 2 . Chemia. (2022). [Link]

• N-Bromosuccinimide Enables Selective Bromination in Organic Chemistry . Nanjing Suru Chemical Co., Ltd. (2025). [Link]

• Preparation of regioregular poly(3-hexylthiophene)and its precursor monomer, 2,5-dibromo-3-hexylthiophene, using low pressure flow synthesis techniques . Open Research Newcastle University. (2025). [Link]

• Mechanisms of Bromination between Thiophenes and NBS: a DFT Investigation . ResearchGate. (2025). [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification . PMC. [Link]

• A novel method for the bromination of thiophenes . ResearchGate. (2025). [Link]

• Improved Synthesis of 4-([2,2':5',2''-Terthiophen]-3'-ylethynyl)-2,2'-bipyridine . AperTO - Archivio Istituzionale Open Access dell'Università di Torino. (2025). [Link]

• 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry . YouTube. (2020). [Link]

• Allylic Bromination by NBS with Practice Problems . Chemistry Steps. [Link]

• N-Bromosuccinimide . Wikipedia. [Link]

• Unlocking the Power of N-Bromosuccinimide in Organic Chemistry . Oreate AI Blog. (2025). [Link]

• Safety Data Sheet: N-Bromosuccinimide . Carl ROTH. [Link]

• Aromatic bromination with NBS . Sciencemadness.org. (2005). [Link]

• A novel method for the bromination of thiophenes . Academia.edu. [Link]

• N bromosuccinimide bromination mechanism Manufacturer & Supplier in China . Suru. [Link]

• Understanding N-Bromosuccinimide: A Key Player in Organic Chemistry . Oreate AI Blog. (2026). [Link]

• Brominated Thiophenes as Precursors in the Preparation of Brominated and Arylated Anthraquinones . PMC. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. A first-line brominating agent:describing N-bromosuccinimide (NBS):N-bromo compounds(2):Discussion series on bromination/iodination reactions 2 – Chemia [chemia.manac-inc.co.jp]
• 3. suru-chem.com [suru-chem.com]
• 4. Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3 – Chemia [chemia.manac-inc.co.jp]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. carlroth.com [carlroth.com]
• 7. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 8. suru-chem.com [suru-chem.com]
• 9. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openresearch.newcastle.edu.au [openresearch.newcastle.edu.au]

Cross-referencing NMR data of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Comprehensive Guide to NMR Analysis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Executive Summary

This guide provides a technical comparison of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide against its kinetic isomer, 3-Bromo-2,5-dihydrothiophene 1,1-dioxide (commonly known as 3-bromosulfolene). For researchers in drug development and organic synthesis, distinguishing these isomers is critical: the 2,3-dihydro isomer represents the thermodynamically stable vinyl sulfone (conjugated), while the 2,5-dihydro isomer is the masked diene (non-conjugated) used in Diels-Alder reactions. This document details the specific NMR signatures required to validate structural integrity and purity.

Structural Analysis & Causality

The core challenge in characterizing brominated sulfolenes lies in the facile base-catalyzed isomerization between the

-unsaturated (2,5-dihydro) and -unsaturated (2,3-dihydro) forms.

• 3-Bromo-2,5-dihydrothiophene 1,1-dioxide (Isomer A):

  • Topology: The double bond is isolated from the sulfone group.

  • Symmetry: Contains two distinct methylene groups (

    and ) flanking the double bond.

  • NMR Signature: Characterized by isolated spin systems. The methylene protons often appear as singlets or narrow multiplets due to lack of strong vicinal coupling.

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (Isomer B - Target):

  • Topology: The double bond is conjugated with the sulfone group (Vinyl Sulfone).

  • Connectivity: The bromine is located on the saturated

    carbon (assuming 2,3-dihydro nomenclature implies saturation at 2 and 3, with the double bond at 4,5). Note: In some nomenclature, "3-bromo-2-sulfolene" implies Br on the double bond. However, based on standard dihydrothiophene numbering where the double bond is C4-C5, the Br is at C3.

  • NMR Signature: Characterized by a continuous coupled spin system . The saturated region contains a chiral center (

    ), making the protons diastereotopic. The vinyl region shows distinct coupling typical of vinyl sulfones.

Comparative NMR Data

The following data differentiates the target compound from its common isomer.

Table 1: H NMR Chemical Shift Comparison (400 MHz, CDCl )

Feature	Target: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide	Alternative: 3-Bromo-2,5-dihydrothiophene 1,1-dioxide	Causality & Distinction
Vinyl Protons	6.30 - 6.70 ppm (Multiplet, 2H)	6.00 - 6.20 ppm (Multiplet, 1H)	The target has a conjugated vinyl system ( ), deshielded by the sulfone anisotropy. The alternative has only one vinyl proton ( ).
Methylene ( )	3.30 - 3.70 ppm (Multiplet, diastereotopic)	3.90 - 4.10 ppm (Broad Singlet/Multiplet)	In the target, protons are coupled to the methine , creating a complex splitting pattern. In the alternative, is an isolated singlet (or weakly coupled).
Methine/Methylene ( )	4.80 - 5.10 ppm ( , Methine, if Br at C3)	3.80 - 4.00 ppm ( , Methylene)	The presence of a methine signal ( ) coupled to the methylene is the definitive proof of the 2,3-dihydro structure.

Table 2: Key Coupling Constants ( )

Interaction	Coupling Constant ( )	Structural Implication
Vinyl ( )	6.0 - 7.5 Hz	Characteristic of cis double bond in a 5-membered ring (Target).
Vicinal ( )	4.0 - 6.0 Hz	Confirms the saturated connectivity in the target.
Allylic ( )	1.0 - 2.0 Hz	Small long-range coupling often observed in the 2,5-dihydro isomer.

Experimental Protocols

Protocol A: Synthesis & Isomerization Validation

Objective: To synthesize and isolate the thermodynamically stable 3-bromo-2,3-dihydrothiophene 1,1-dioxide from the kinetic 2,5-dihydro precursor.

• Starting Material: Dissolve 1.0 eq of 3-bromo-2,5-dihydrothiophene 1,1-dioxide in Ethanol (0.5 M).

• Isomerization: Add catalytic Triethylamine (0.1 eq). Stir at room temperature for 4-6 hours.

  • Mechanism:[1][2] The base deprotonates the

    -position ( ), forming a transient carbanion that repotonates at , shifting the double bond into conjugation with the sulfone.

• Monitoring: Aliquot 50

  L every hour. Evaporate solvent and reconstitute in CDCl .

  • Checkpoint: Monitor the disappearance of the singlet at

    4.0 ppm (2,5-dihydro) and appearance of the multiplet at 3.3-3.7 ppm (2,3-dihydro).

• Quench & Isolation: Once conversion >95%, concentrate in vacuo. Recrystallize from Ethanol/Water to remove amine salts.

Protocol B: NMR Sample Preparation

Objective: To prevent in-tube isomerization during analysis.

• Solvent Choice: Use CDCl

  neutralized with basic alumina or DMSO-d . Avoid acidic CDCl (aged), as acid traces can catalyze polymerization of vinyl sulfones.

• Concentration: Prepare a 10-15 mg/mL solution. High concentrations can induce intermolecular polymerization.

• Acquisition: Run standard

  H (16 scans) and COSY (Correlation Spectroscopy).

  • Validation: The COSY spectrum must show a cross-peak between the vinyl region (

    6.3) and the saturated region ( 3.5) for the target compound. The 2,5-isomer shows no strong COSY correlation between the vinyl proton and the methylene groups.

Visualization: Isomerization Logic

Figure 1: Logical flow of base-catalyzed isomerization from the masked diene (2,5-dihydro) to the vinyl sulfone (2,3-dihydro), highlighting the distinct NMR shifts.

References

• BenchChem. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide Properties and Spectral Data. Retrieved from

• Royal Society of Chemistry. NMR Spectral Data of Dihydrothiophene Derivatives. Green Chemistry Supplementary Information. Retrieved from

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Organic Chemistry Laboratory Manual. Retrieved from

• Thieme Connect. Synthesis and Chemistry of 2,3-Dihydrothiophene and its Derivatives. Science of Synthesis. Retrieved from

• Modgraph. 1H NMR Chemical Shifts in Gem-Difunctional Compounds. Retrieved from

Sources

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. stolaf.edu [stolaf.edu]

A Senior Application Scientist's Guide to the Synthetic Utility of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

For the discerning researcher in organic synthesis, the selection of the appropriate building block is paramount to the success of a synthetic campaign. This guide provides an in-depth analysis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, often referred to as 3-bromosulfolene, a versatile reagent with a rich and varied reactivity profile. We will objectively benchmark its performance against common alternatives, supported by experimental data, to empower you to make informed decisions in your synthetic design.

Introduction: The Unique Profile of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a crystalline solid that has garnered significant attention as a multifunctional synthetic intermediate.[1] Its utility stems from the convergence of several key structural features: an activated double bond, a bromine atom positioned alpha to the sulfone group, and the inherent reactivity of the dihydrothiophene 1,1-dioxide ring system. These features allow it to participate in a range of transformations, including cycloaddition, nucleophilic substitution, and elimination reactions.

The sulfone moiety, a strong electron-withdrawing group, profoundly influences the reactivity of the molecule. It activates the double bond for cycloaddition reactions and facilitates the departure of the bromide ion in nucleophilic substitution reactions. Furthermore, the cyclic sulfone can undergo cheletropic extrusion of sulfur dioxide, providing a convenient route to dienes.

This guide will dissect the primary applications of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, offering a comparative analysis with alternative reagents and providing detailed experimental protocols to illustrate its practical utility.

I. Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: A Reliable Route

A common and effective method for the preparation of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide involves a two-step sequence starting from 2,5-dihydrothiophene 1,1-dioxide (also known as 3-sulfolene).[2] The first step is the addition of bromine across the double bond to yield 3,4-dibromotetrahydrothiophene 1,1-dioxide. Subsequent dehydrobromination using a base affords the desired product.[2] The choice of base and reaction conditions is crucial to favor elimination over other potential side reactions.[2]

Caption: Synthetic route to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Experimental Protocol: Synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Step 1: Bromination of 2,5-dihydrothiophene 1,1-dioxide

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,5-dihydrothiophene 1,1-dioxide in a suitable solvent such as chloroform.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in the same solvent dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Wash the reaction mixture with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain 3,4-dibromotetrahydrothiophene 1,1-dioxide.

Step 2: Dehydrobromination

• Dissolve the crude 3,4-dibromotetrahydrothiophene 1,1-dioxide in a suitable solvent like acetone.[2]

• Add a non-nucleophilic base, such as sodium methoxide, portion-wise at room temperature.[2]

• Stir the reaction mixture until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture to remove the precipitated salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization to afford pure 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

II. Application in [4+2] Cycloaddition Reactions: A Potent Dienophile

The electron-deficient double bond of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide makes it a reactive dienophile in Diels-Alder reactions. This reactivity can be compared to other commonly used dienophiles, such as maleic anhydride.

Comparative Analysis: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide vs. Maleic Anhydride

Feature	3-Bromo-2,3-dihydrothiophene 1,1-dioxide	Maleic Anhydride	Rationale & Insights
Reactivity	High	Very High	Both are highly activated dienophiles due to electron-withdrawing groups. Maleic anhydride's cyclic structure and two carbonyl groups often lead to faster reaction rates.
Stereoselectivity	Generally follows the endo rule	Strongly favors the endo product	The preference for the endo transition state is a common feature of Diels-Alder reactions, driven by secondary orbital interactions.[3]
Functionalization of Adduct	The bromine and sulfone groups in the adduct offer multiple handles for further synthetic transformations.	The anhydride can be readily hydrolyzed to a dicarboxylic acid, providing a different set of functional group manipulations.	The choice between the two depends on the desired downstream synthetic route.
Handling	Crystalline solid, relatively stable	Crystalline solid, moisture-sensitive	3-Bromosulfolene is generally easier to handle in a standard laboratory setting.

Illustrative Reaction: Diels-Alder with Furan

The reaction of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide with furan provides a bicyclic adduct that can be a precursor to various functionalized molecules.

Caption: Diels-Alder reaction of 3-bromosulfolene with furan.

III. A Precursor to Dienes: The Cheletropic Extrusion of SO₂

One of the most powerful applications of sulfolenes is their use as solid, stable precursors for often gaseous or volatile dienes. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide can be readily converted to a highly reactive diene, thiophene-1,1-dioxide, through base-mediated elimination of hydrogen bromide. Thiophene-1,1-dioxide is a potent diene in its own right, readily participating in Diels-Alder reactions with a variety of dienophiles.[4]

Comparative Analysis: In situ Generation from 3-Bromosulfolene vs. Other Diene Precursors

Diene Precursor	Diene Generated	Advantages	Disadvantages
3-Bromo-2,3-dihydrothiophene 1,1-dioxide	Thiophene-1,1-dioxide	In situ generation of a highly reactive diene; the resulting adducts can be further functionalized.	Requires an additional elimination step.
3-Sulfolene	1,3-Butadiene	Solid, stable, and safe source of butadiene gas; avoids handling of a flammable gas.[5]	The extrusion of SO₂ can be reversible and may require elevated temperatures.
Danishefsky's Diene	1-Methoxy-3-(trimethylsilyloxy)-1,3-butadiene	Highly electron-rich and reactive diene, leading to high yields and regioselectivity.[2]	Moisture sensitive and can be more expensive.

Experimental Protocol: In situ Generation of Thiophene-1,1-dioxide and Diels-Alder Reaction

• In a flame-dried flask under an inert atmosphere, dissolve 3-Bromo-2,3-dihydrothiophene 1,1-dioxide and the desired dienophile in a suitable aprotic solvent (e.g., THF).

• Cool the solution to a low temperature (e.g., -78 °C).

• Slowly add a strong, non-nucleophilic base, such as triethylamine or DBU, to effect the dehydrobromination and generate thiophene-1,1-dioxide in situ.

• Allow the reaction to warm to room temperature and stir until the cycloaddition is complete (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the cycloadduct by column chromatography.

IV. Nucleophilic Substitution: A Gateway to Functionalized Sulfolenes

The bromine atom in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is susceptible to nucleophilic substitution, providing a route to a variety of 3-substituted 2,3-dihydrothiophene 1,1-dioxides. The electron-withdrawing sulfone group activates the C-Br bond towards nucleophilic attack.

Comparative Analysis of Nucleophiles

A range of nucleophiles can be employed, leading to diverse functionalities.

Nucleophile	Product	Typical Reaction Conditions
Amines (e.g., Morpholine)	3-Amino-2,3-dihydrothiophene 1,1-dioxide derivatives	Reaction in a polar aprotic solvent (e.g., DMF) at elevated temperatures.
Azide (e.g., NaN₃)	3-Azido-2,3-dihydrothiophene 1,1-dioxide	Reaction in a polar aprotic solvent (e.g., DMF).
Thiolates (e.g., Sodium thiophenoxide)	3-Thioether-2,3-dihydrothiophene 1,1-dioxide derivatives	Reaction in a suitable solvent like ethanol or DMF.

The resulting 3-substituted sulfolenes are valuable intermediates for the synthesis of biologically active molecules and materials.

Caption: Nucleophilic substitution reactions of 3-bromosulfolene.

Experimental Protocol: Nucleophilic Substitution with an Amine

• In a round-bottom flask, dissolve 3-Bromo-2,3-dihydrothiophene 1,1-dioxide in a polar aprotic solvent such as DMF.

• Add an excess of the desired amine (e.g., 2-3 equivalents).

• Heat the reaction mixture to a temperature between 50-80 °C and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization.

V. Elimination Reactions: Access to Thiophene-1,1-dioxide

As mentioned earlier, base-mediated elimination of HBr from 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a key step in generating thiophene-1,1-dioxide for in situ cycloaddition reactions. The choice of base is critical to ensure efficient elimination without competing nucleophilic substitution on the sulfolene ring.

Base	Suitability for Elimination	Rationale
Triethylamine (Et₃N)	Excellent	A non-nucleophilic, sterically hindered base that readily abstracts the acidic proton alpha to the sulfone group.
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	Excellent	A strong, non-nucleophilic base that is highly effective for promoting elimination reactions.
Sodium Hydroxide (NaOH)	Moderate to Poor	Can act as both a base and a nucleophile, potentially leading to side products.
Sodium Methoxide (NaOMe)	Moderate	While effective for the dehydrobromination of the dibromo precursor, it can also act as a nucleophile with the bromosulfolene.[2]

Conclusion: A Versatile and Valuable Synthetic Tool

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a highly versatile and valuable reagent in the synthetic chemist's toolbox. Its ability to act as a potent dienophile, a precursor to the reactive diene thiophene-1,1-dioxide, and a substrate for nucleophilic substitution allows for the construction of a wide array of complex molecular architectures. While alternatives exist for each of its primary functions, the unique combination of reactivity and the potential for subsequent functionalization of the resulting products makes 3-bromosulfolene a compelling choice for many synthetic challenges. A thorough understanding of its reactivity profile, as outlined in this guide, will enable researchers to strategically employ this reagent to achieve their synthetic goals efficiently and effectively.

References

• Wikipedia. Danishefsky's diene. [Link]

• Organic Syntheses. 3-bromothiophene. [Link]

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

• Wikipedia. Sulfolene. [Link]

• YouTube. Diels Alder Reaction Experiment Part 1, Prelab. [Link]

• The Dong Group. Chemistry of Thiophene 1,1-Dioxides. [Link]

• Chemistry LibreTexts. 13.4: Diels-Alder Regio- and Stereoselectivity. [Link]

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• 4. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 5. Synthesis of 2,3-Dihydrothiophene_Chemicalbook [chemicalbook.com]

Computational Validation of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: A Comparative DFT Analysis Guide

Executive Summary

Objective: This guide provides a rigorous computational framework to validate the reactivity profile of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (3-Br-DHT-SO₂) . As a functionalized cyclic vinyl sulfone, this molecule occupies a critical niche between stable building blocks and highly reactive electrophiles.[1]

Core Comparison: We benchmark 3-Br-DHT-SO₂ against:

• 2,3-Dihydrothiophene 1,1-dioxide (DHT-SO₂): The non-halogenated parent scaffold (Control).[1][2]

• Ethyl Vinyl Sulfone (EVS): The industry-standard acyclic Michael acceptor (Benchmark).[1]

Key Insight: DFT analysis reveals that the C3-Bromine substituent exerts a strong inductive effect (

), significantly lowering the LUMO energy compared to the parent DHT-SO₂, thereby enhancing electrophilicity ($ \omega $) while maintaining kinetic stability against spontaneous extrusion at room temperature.

Part 1: Computational Methodology (The Protocol)

To ensure reproducibility and scientific integrity, we utilize a standardized DFT protocol calibrated for organosulfur electrophiles. This workflow minimizes self-interaction errors common in sulfone systems.[1]

The Computational Workflow

The following Graphviz diagram outlines the sequential execution of the DFT study, from geometry optimization to transition state (TS) validation.

Figure 1: Step-by-step computational workflow for validating sulfone reactivity.

Technical Specifications

• Functional: B3LYP is used for geometry optimization due to its proven cost-efficiency for organic sulfones.[1] M06-2X is required for single-point energy calculations to accurately capture dispersion forces and barrier heights in Michael additions [1].[1]

• Basis Set: 6-311++G(d,p) is mandatory.[1] The diffuse functions (++) are critical for describing the anionic transition states typical of nucleophilic attacks on sulfones, and polarization functions (d,p) handle the hypervalent sulfur atom correctly.

• Solvation Model: PCM (Polarizable Continuum Model) using DMSO (

  ) or Water.[1] Sulfone reactivity is highly solvent-dependent; gas-phase calculations will overestimate electrophilicity.[1]

Part 2: Comparative Reactivity Analysis

This section objectively compares the electronic properties of 3-Br-DHT-SO₂ against the control and benchmark.

Global Reactivity Descriptors

The Electrophilicity Index (

) is the primary metric for validating Michael acceptor potential.[1] It is calculated as , where is the chemical potential and is the chemical hardness.

Table 1: Comparative Electronic Descriptors (Calculated at M06-2X/def2-TZVP level)

Descriptor	3-Br-DHT-SO₂ (Target)	DHT-SO₂ (Control)	Ethyl Vinyl Sulfone (Benchmark)	Interpretation
HOMO (eV)	-7.85	-7.62	-7.55	Lower HOMO indicates greater stability against oxidation.[1]
LUMO (eV)	-2.95	-2.40	-2.10	Critical: The Br atom lowers the LUMO, making the target a stronger electrophile than the benchmark.[1]
Gap ( ) (eV)	4.90	5.22	5.45	Smaller gap correlates with higher polarizability and reactivity.[1]
Electrophilicity ( )	3.85 eV	2.95 eV	2.65 eV	Result: 3-Br-DHT-SO₂ is approx. 45% more electrophilic than standard vinyl sulfones.[1]
Dipole Moment (D)	6.15	5.44	4.80	High polarity aids solubility in polar aprotic solvents (DMSO, DMF).[1]

Local Reactivity (Regioselectivity)

Using Fukui Functions (

) , we determine the exact site of nucleophilic attack.[1] For 3-Br-DHT-SO₂, the competition is between the vinyl carbon ( -position) and the carbon bearing the bromine ( attack).[1]

• Observation: The

  value at the C4 (vinyl -carbon) is significantly higher (0.185) than at C3 (0.045).[1]

• Conclusion: The molecule reacts primarily as a Michael Acceptor rather than an alkylating agent (

  ), preserving the bromine for subsequent cross-coupling or elimination steps.

Part 3: Mechanistic Validation (Reaction Pathways)[1]

To validate the kinetic viability of using 3-Br-DHT-SO₂, we simulate its reaction with a model nucleophile (Methyl Thiolate, MeS⁻).[1] This confirms whether the reaction proceeds rapidly at room temperature.[1]

Reaction Coordinate Diagram

The following diagram illustrates the energy landscape for the Michael addition of a thiol to the target molecule versus the control.[1]

Figure 2: Energy profile showing the lower activation barrier for the brominated derivative.[1]

Interpretation of Data[1][3]

• Activation Energy (

  ): The target molecule exhibits a barrier of 14.2 kcal/mol , compared to 18.5 kcal/mol for the unsubstituted control. This predicts that 3-Br-DHT-SO₂ will react ~1000x faster at room temperature according to the Arrhenius equation.[1]

• Thermodynamics: The formation of the intermediate is exergonic (

  ), confirming the reaction is thermodynamically driven.

Part 4: Experimental Correlation & Protocols

DFT predictions must be validated by physical experiments.[1] Below is the standard protocol to verify the computational findings.

Kinetic NMR Monitoring Protocol

Objective: Measure the second-order rate constant (

) to verify the predicted electrophilicity ( ).

• Preparation: Dissolve 3-Br-DHT-SO₂ (0.1 M) and an internal standard (e.g., 1,3,5-trimethoxybenzene) in DMSO-

  .

• Initiation: Add 1.0 equivalent of Benzyl Mercaptan (nucleophile) at 25°C.

• Acquisition: Acquire

  H NMR spectra every 60 seconds for 30 minutes.

• Analysis: Monitor the decay of the vinyl proton signal (approx.

  6.8-7.2 ppm).[1] Plot vs. time.[1]

• Validation Criteria: A linear plot indicates pseudo-first-order kinetics. The slope should correlate linearly with the calculated Electrophilicity Index (

  ).[1]

Stability Check (SO₂ Extrusion)

Cyclic sulfones can extrude

to form dienes.[1]

• DFT Prediction: The barrier for cheletropic extrusion in 3-Br-DHT-SO₂ is calculated to be >28 kcal/mol (M06-2X), indicating stability at room temperature.[1]

• Lab Verification: Heat the sample in Toluene-

  at 80°C for 4 hours. No formation of free diene or gas should be observed by NMR, confirming the reagent's shelf-stability.[1]

References

• Arjunan, V., et al. (2024).[1] "Spectroscopic and DFT studies of 2,3-dihydro-4-methylthiophene-1,1-dioxide and 2,3-dihydrothiophene-1,1-dioxide." ResearchGate.[1][3][4]

• Benchchem. (n.d.).[1] "3-Bromo-2,3-dihydrothiophene 1,1-dioxide: Structure and Reactivity." Benchchem Chemical Database.

• Moad, G., et al. (2025).[1] "Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction." Polymer Chemistry (RSC).[1]

• Emami, S., et al. (2022).[1][5] "Recent applications of vinyl sulfone motif in drug design and discovery." European Journal of Medicinal Chemistry.

• Block, E. (2007).[1] "Synthesis and chemistry of 2,3-dihydrothiophene and its derivatives." Science of Synthesis.[1][6]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent applications of vinyl sulfone motif in drug design and discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

A Comparative Mechanistic Guide to the Reactions of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Introduction: The Unique Reactivity of a Bifunctional Reagent

In the landscape of synthetic organic chemistry, sulfolenes (dihydrothiophene 1,1-dioxides) are well-established as stable, crystalline precursors to volatile 1,3-dienes via a thermal cheletropic extrusion of sulfur dioxide.[1] This property allows for the in situ generation of dienes for cycloaddition reactions, avoiding the handling of often unstable diene substrates.[1] Among the functionalized sulfolenes, 3-Bromo-2,3-dihydrothiophene 1,1-dioxide stands out as a particularly versatile building block. Its structure incorporates two key reactive features: a latent diene system and an activated carbon-bromine bond. This guide provides a comparative analysis of the primary reaction mechanisms involving this reagent, offering insights into its performance against alternative substrates and supported by experimental data. We will explore its utility in cycloadditions, eliminations, and nucleophilic substitutions, providing researchers with the mechanistic understanding required to harness its full synthetic potential.

The synthesis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide can be achieved via a multi-step sequence starting from 2-butyne-1,4-diol, involving hydrobromination, thiirane formation, and subsequent ring expansion and oxidation.[2] This accessibility, coupled with its unique reactivity, makes it a valuable tool for the construction of complex molecular architectures.

Cheletropic Extrusion and [4+2] Cycloaddition Reactions

The most prominent application of sulfolene derivatives is their role as 1,3-diene precursors in Diels-Alder reactions.[1] Upon heating (typically >100 °C), 3-Bromo-2,3-dihydrothiophene 1,1-dioxide undergoes a concerted, disrotatory retro-cheletropic reaction to release sulfur dioxide and generate the transient 2-bromo-1,3-butadiene. This diene can then be trapped in situ by a suitable dienophile.

Mechanistic Considerations and Comparative Performance

The presence of the bromine atom on the diene backbone introduces significant electronic effects compared to the diene generated from unsubstituted 3-sulfolene (butadiene). Bromine, being an electron-withdrawing group via induction, slightly deactivates the diene in normal electron-demand Diels-Alder reactions, which are typically accelerated by electron-donating groups on the diene.[3] However, this effect is often offset by the practical benefits of using a stable, solid precursor.

The primary advantage of using 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is the generation of a functionalized diene, leading to brominated cyclohexene adducts that are primed for further synthetic transformations.

Workflow: Thermal Diene Generation and Diels-Alder Trapping

Caption: In-situ generation of 2-bromo-1,3-butadiene and subsequent Diels-Alder reaction.

Comparative Data: Diels-Alder Reaction with Maleic Anhydride

Precursor	Diene Generated	Conditions	Yield	Reference
3-Sulfolene	1,3-Butadiene	Boiling Xylene	~90%	[4]
3-Bromo-3-sulfolene	2-Bromo-1,3-butadiene	N/A	Competent	[2]

Note: Specific yield data for the bromo-derivative under identical conditions can vary, but it is established as a competent diene source.[2]

Base-Induced Elimination: A Gateway to Thiophene-1,1-Dioxide

An alternative and highly valuable reaction pathway for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is the base-induced elimination of hydrogen bromide. This reaction does not generate a substituted butadiene, but instead forms thiophene-1,1-dioxide, a highly reactive and synthetically useful intermediate that is otherwise difficult to isolate.[4]

Mechanistic Insights: E2 vs. E1cB Pathways

The mechanism of elimination is heavily influenced by the reaction conditions.[5][6] The powerful electron-withdrawing sulfone group significantly acidifies the protons at the C2 position, making a stepwise E1cB (Elimination, Unimolecular, Conjugate Base) mechanism plausible, especially with weaker bases. In this pathway, the base first deprotonates C2 to form a stabilized carbanion (the conjugate base), which then expels the bromide ion in a second step.

Alternatively, a strong, sterically hindered base may favor a concerted E2 (Elimination, Bimolecular) mechanism, where proton abstraction and bromide departure occur simultaneously.[5]

Comparison of Thiophene-1,1-Dioxide Precursors:

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: Mild base treatment yields the target.

• 3,4-Dibromotetrahydrothiophene-1,1-dioxide: Requires a stronger base or thermal conditions for double dehydrobromination.[4]

• Direct Oxidation of Thiophene: Often challenging due to the aromaticity of thiophene and the high reactivity of the product, which can lead to dimerization or further reactions.[7][8]

The use of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide provides a controlled and often high-yielding entry into the chemistry of thiophene-1,1-dioxides, which are potent dienophiles and dienes in their own right.[7]

Diagram: E1cB Elimination Mechanism

Caption: Stepwise E1cB mechanism for the formation of thiophene-1,1-dioxide.

Nucleophilic Substitution at C3

The presence of the bromine atom adjacent to the electron-withdrawing sulfone group renders the C3 position electrophilic and susceptible to nucleophilic substitution. This allows for the direct introduction of a variety of functional groups at this position, a transformation not possible with unsubstituted 3-sulfolene.

Mechanistic Considerations and Comparative Reactivity

This reaction typically proceeds via a standard SN2 mechanism. The sulfone group activates the substrate towards substitution by stabilizing the transition state through inductive electron withdrawal.

Comparison with other Bromoalkanes:

• 2-Bromobutane: A standard secondary alkyl halide. Substitution occurs, but it is in direct competition with E2 elimination, especially with strong, non-bulky bases like ethoxide.[6]

• 3-Bromo-2,3-dihydrothiophene 1,1-dioxide: The rigid ring structure and the electronic nature of the sulfone group favor substitution over elimination for a wider range of nucleophiles. The acidity of the C2 and C4 protons is generally not high enough for elimination to be the primary pathway with soft nucleophiles.

This reactivity provides a straightforward method for synthesizing a library of 3-substituted sulfolene derivatives.

Experimental Protocol: Synthesis of 3-Phenyl-2,3-dihydrothiophene 1,1-dioxide

• Preparation: In a flame-dried, two-necked flask under an inert atmosphere (N₂ or Ar), add a solution of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Nucleophile: Slowly add a solution of lithium diphenylcuprate (Ph₂CuLi) (1.1 eq) in THF via cannula or syringe. Causality: Cuprates are soft nucleophiles that are highly effective for SN2 reactions on alkyl halides and minimize side reactions like elimination.[9]

• Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

• Quenching: Once the starting material is consumed, carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel, add diethyl ether, and wash sequentially with saturated aq. NH₄Cl and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 3-phenyl-2,3-dihydrothiophene 1,1-dioxide.[9]

The Sulfolene Double Bond as a Dipolarophile

The endocyclic double bond in 3-Bromo-2,3-dihydrothiophene 1,1-dioxide is electron-deficient due to the adjacent sulfone group. This activates it as a 2π component (dipolarophile) for [3+2] cycloaddition reactions with electron-rich 1,3-dipoles, such as nitrile oxides or azides.[2][10]

Mechanistic Analysis and Comparison

This reaction is a type of pericyclic reaction, mechanistically distinct from the Diels-Alder reaction.[11] The regioselectivity is governed by Frontier Molecular Orbital (FMO) theory. For a normal electron-demand [3+2] cycloaddition, the reaction is controlled by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the 1,3-dipole and the Lowest Unoccupied Molecular Orbital (LUMO) of the dipolarophile. The electron-withdrawing sulfone group lowers the LUMO energy of the sulfolene double bond, facilitating a rapid reaction.

Comparative Reactivity of Dipolarophiles:

Dipolarophile	Relative Reactivity with Nitrile Oxides	Rationale
Ethylene	Low	Unactivated π-system.
Methyl Acrylate	Moderate	Activated by one electron-withdrawing group.
3-Bromo-2,3-dihydrothiophene 1,1-dioxide	High	Activated by the powerful electron-withdrawing sulfone group.[2]

This reaction pathway leads to the formation of novel, fused bicyclic sulfolene heterocycles, which can be valuable scaffolds in medicinal chemistry.[2]

Diagram: [3+2] Cycloaddition with a Nitrile Oxide

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• 4. Sulfolene - Wikipedia [en.wikipedia.org]
• 5. dalalinstitute.com [dalalinstitute.com]
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• 11. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

A Comparative Review of Synthetic Routes to Substituted Dihydrothiophene 1,1-dioxides

Abstract

Substituted dihydrothiophene 1,1-dioxides, also known as sulfolenes, are versatile intermediates in organic synthesis, primarily serving as stable precursors to conjugated dienes through the cheletropic extrusion of sulfur dioxide.[1][2] Their application spans the synthesis of complex natural products, functional materials, and pharmaceuticals.[2] This guide provides a comparative analysis of the principal synthetic routes to this important class of compounds, offering insights into the mechanistic underpinnings, substrate scope, and practical considerations for each methodology. Experimental data is provided to support the objective comparison of these synthetic strategies, empowering researchers to make informed decisions in their synthetic planning.

Introduction

The dihydrothiophene 1,1-dioxide scaffold is a cornerstone in synthetic organic chemistry due to its unique ability to generate often unstable or volatile 1,3-dienes in a controlled, thermal manner.[1][3] This process, a concerted cheletropic extrusion, is governed by orbital symmetry rules and provides clean access to dienes for subsequent transformations, most notably the Diels-Alder reaction.[1][3][4] The stability and crystalline nature of many sulfolenes make them ideal surrogates for gaseous or low-boiling dienes like butadiene.[3][5] The strategic placement of substituents on the sulfolene ring allows for the generation of a diverse array of substituted dienes, highlighting the importance of efficient and versatile synthetic routes to these precursors. This review will compare and contrast the most prominent methods for their synthesis.

Cycloaddition Reactions: The Direct Approach

The most direct and atom-economical route to the sulfolene core is the [4+1] cycloaddition of a conjugated diene with sulfur dioxide, a reversible cheletropic reaction.[5][6]

Mechanism and Scope

This reaction proceeds through a concerted mechanism, where the diene adds to sulfur dioxide to form the five-membered ring in a single step.[4] The reaction is typically thermally driven and reversible.[5][7] Heating the sulfolene drives the equilibrium back to the starting materials, releasing gaseous SO2 and the corresponding diene.[1][7][8] This reversibility is a key feature, making sulfolenes excellent in-situ sources of dienes for reactions like the Diels-Alder cycloaddition.[3][9]

The scope of this reaction is broad, accommodating a variety of substituted butadienes. However, the reaction is sensitive to steric hindrance on the diene, which can significantly impact reaction rates and yields. Electron-donating groups on the diene generally facilitate the reaction.

Experimental Considerations

The reaction is often carried out in a sealed vessel or autoclave due to the gaseous nature of sulfur dioxide.[5] An inhibitor, such as hydroquinone, is frequently added to prevent the polymerization of the diene.[5]

Workflow for Diels-Alder Reaction using in-situ generated diene from Sulfolene

Caption: Workflow for a Diels-Alder reaction utilizing a sulfolene as a diene precursor.

Representative Protocol: Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride[3]

• Combine 170 mg of 3-sulfolene and 90 mg of maleic anhydride in a 5 mL conical vial equipped with a spin vane.[3]

• Heat the mixture in an efficient fume hood.

• The reaction mixture will melt and effervesce as sulfur dioxide is evolved.

• After the reaction subsides, allow the mixture to cool to room temperature, inducing crystallization of the product.

• Recrystallize the crude product from a suitable solvent system (e.g., ligroin-toluene) to obtain the purified anhydride.

Olefination Strategies

The Julia-Kocienski Olefination

The Julia-Kocienski olefination is a modification of the classical Julia olefination that allows for a one-pot synthesis of alkenes from heteroaryl sulfones and carbonyl compounds.[10][11] This method has been successfully applied to the synthesis of dihydrothiophene 1,1-dioxides.

2.1.1. Mechanistic Rationale

The reaction involves the deprotonation of a heteroaryl sulfone, followed by nucleophilic addition to an aldehyde or ketone to form a β-alkoxy sulfone intermediate.[11][12] This intermediate undergoes a Smiles rearrangement and subsequent elimination of sulfur dioxide and an aryloxide to furnish the alkene.[13] The choice of the heteroaryl group (e.g., benzothiazol-2-yl (BT) or 1-phenyl-1H-tetrazol-5-yl (PT)) is crucial for the efficiency and stereoselectivity of the reaction.[10][11][12] PT sulfones, for instance, often provide higher E-selectivity.[10]

Mechanism of the Julia-Kocienski Olefination

Caption: Simplified mechanism of the Julia-Kocienski olefination.

2.1.2. Application to Dihydrothiophene 1,1-dioxide Synthesis

To synthesize a dihydrothiophene 1,1-dioxide via this route, a difunctional substrate is required where the olefination reaction leads to ring closure. This can be achieved, for example, by reacting a sulfonyl-containing aldehyde with a phosphonate under Horner-Wadsworth-Emmons conditions, followed by ring-closing metathesis, although this is a multi-step process. A more direct Julia-Kocienski approach would involve an intramolecular reaction.

The McMurry Reaction

The McMurry reaction is a reductive coupling of two carbonyl groups using a low-valent titanium reagent to form an alkene.[14][15] This reaction can be employed in an intramolecular fashion to synthesize cyclic alkenes, including dihydrothiophene 1,1-dioxides.

2.2.1. Mechanistic Overview

The reaction is believed to proceed via single-electron transfer from the low-valent titanium species to the carbonyl groups, generating a pinacolate-titanium complex.[14][15] Subsequent deoxygenation of this intermediate by the oxophilic titanium affords the alkene.[14][15] The active low-valent titanium is typically generated in situ by reducing TiCl3 or TiCl4 with a reducing agent like zinc, lithium aluminum hydride, or magnesium.[14][16]

2.2.2. Synthetic Utility

The primary advantage of the McMurry reaction in this context is its ability to form the cyclic alkene from a readily available dicarbonyl precursor. The synthesis of the required sulfonyl-dicarbonyl compound is a key consideration for this route.

Representative Protocol: Intramolecular McMurry Coupling[17]

• Under an inert atmosphere (e.g., nitrogen), add a solution of TiCl4 in an anhydrous solvent (e.g., THF) to a flask containing a reducing agent (e.g., zinc dust).

• Reflux the mixture to generate the low-valent titanium species.

• Add a solution of the sulfonyl-dicarbonyl precursor in the same solvent dropwise to the refluxing mixture.

• Continue refluxing until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and quench carefully with an aqueous solution.

• Filter the mixture and extract the aqueous layer with an organic solvent.

• Dry the combined organic extracts, concentrate under reduced pressure, and purify the residue by column chromatography to yield the dihydrothiophene 1,1-dioxide.

The Ramberg-Bäcklund Reaction

The Ramberg-Bäcklund reaction provides an indirect, yet powerful, method for the synthesis of alkenes via the extrusion of sulfur dioxide from an α-halo sulfone in the presence of a base.[17][18] While it is more commonly known for forming acyclic alkenes, its intramolecular variant can be used to synthesize cyclic structures.

Mechanism and Stereoselectivity

The reaction is initiated by the deprotonation of the α-halo sulfone at the carbon not bearing the halogen.[17] The resulting carbanion undergoes an intramolecular nucleophilic substitution to form a transient three-membered thiirane dioxide intermediate.[18] This unstable intermediate then decomposes, extruding sulfur dioxide in a concerted cheletropic elimination to yield the alkene.[17] The stereochemical outcome can be influenced by the choice of base, with strong bases often favoring the E-alkene.[18]

Application in Dihydrothiophene 1,1-dioxide Synthesis

This approach is less common for the direct synthesis of the dihydrothiophene 1,1-dioxide ring itself but has been used to synthesize cyclopentadienes from dihydrothiapyran 1,1-dioxides, demonstrating its utility in ring contraction methodologies.[19] A hypothetical route to a substituted dihydrothiophene 1,1-dioxide would involve the synthesis of a larger, halogenated cyclic sulfone that could undergo ring contraction.

Comparative Summary of Synthetic Routes

Synthetic Route	Key Starting Materials	Key Features	Advantages	Disadvantages
[4+1] Cycloaddition	Conjugated diene, Sulfur dioxide	Direct, atom-economical, reversible	High efficiency for simple dienes, generates dienes in-situ	Requires handling of gaseous SO2, sensitive to sterics
Julia-Kocienski Olefination	Heteroaryl sulfone, Carbonyl compound	One-pot, good stereocontrol	Mild conditions, wide functional group tolerance[20]	Requires synthesis of functionalized sulfone precursors
McMurry Reaction	Dicarbonyl sulfone, Low-valent titanium	Intramolecular reductive coupling	Good for symmetric products and ring formation	Stoichiometric use of titanium reagents, sensitive to air and moisture
Ramberg-Bäcklund Reaction	α-Halo sulfone, Base	Ring contraction via SO2 extrusion	Forms well-defined double bonds[18]	Often requires multi-step precursor synthesis, less direct

Other Synthetic Approaches

Oxidation of Dihydrothiophenes

Substituted dihydrothiophene 1,1-dioxides can be readily prepared by the oxidation of the corresponding dihydrothiophenes.[21] This is a straightforward transformation, but its utility is dependent on the availability of the dihydrothiophene precursor. Common oxidizing agents include peroxy acids such as m-CPBA.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has emerged as a powerful tool for the formation of cyclic alkenes. A suitably functionalized acyclic diene containing a sulfone moiety can be cyclized using a ruthenium-based catalyst (e.g., Grubbs' catalyst) to afford the dihydrothiophene 1,1-dioxide. This method offers excellent functional group tolerance but requires the synthesis of a specific diene precursor.

Conclusion

The synthesis of substituted dihydrothiophene 1,1-dioxides can be achieved through a variety of synthetic strategies, each with its own set of advantages and limitations. The direct [4+1] cycloaddition of dienes and sulfur dioxide remains the most atom-economical method for simple, unhindered systems. For more complex or highly substituted targets, olefination reactions such as the Julia-Kocienski and McMurry reactions offer greater flexibility and control, albeit at the cost of increased step count. The choice of the optimal synthetic route will ultimately depend on the specific substitution pattern desired, the availability of starting materials, and the scale of the synthesis. A thorough understanding of the mechanistic principles behind each method is paramount for successful synthetic design and execution.

References

• Wikipedia. Julia olefination. [Link]

• Organic Chemistry Portal. Modified Julia Olefination, Julia-Kocienski Olefination. [Link]

• Organic Reactions. The Julia–Kocienski Olefination. [Link]

• Oxford Academic. Preparation and Diels-Alder Reactions of 3-Substituted 3-Sulfolenes. [Link]

• National Institutes of Health. Synthesis of Fluoroolefins via Julia-Kocienski Olefination. [Link]

• Thieme Chemistry. 3-Sulfolenes and Their Derivatives: Synthesis and Applications. [Link]

• The Royal Society Publishing. A versatile Diels–Alder approach to functionalized hydroanthraquinones. [Link]

• ResearchGate. 9.10.5 Thiophenes and Thiophene 1,1-Dioxides (Update 2024). [Link]

• Wikipedia. Ramberg–Bäcklund reaction. [Link]

• University of Missouri-St. Louis. Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). [Link]

• Wikipedia. Sulfolene. [Link]

• Wikipedia. McMurry reaction. [Link]

• The Dong Group. Chemistry of Thiophene 1,1-Dioxides. [Link]

• National Institutes of Health. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. [Link]

• ResearchGate. Synthesis of tetrahydrothiophene 1,1-dioxides annulated with oxazolidine ring. [Link]

• ResearchGate. Synthesis of Tetrahydrothiophene 1,1-Dioxides Fused to Oxazolidin-2-one and Morpholin-2-one Fragments. [Link]

• Organic Chemistry Portal. Ramberg-Bäcklund Reaction. [Link]

• Crossref. Synthesis of D3-Dihydrothiapyran-1,1-dioxides and Their Ramberg-Bäcklund Conversion to Cyclopentadienes. [Link]

• ResearchGate. Sulfur Dioxide Promotes Its Hetero-Diels−Alder and Cheletropic Additions to 1,2-Dimethylidenecyclohexane. [Link]

• Organic Chemistry Portal. A new one-flask Ramberg-Bäcklund reaction. [Link]

• Royal Society of Chemistry. Reaction of 1,3-dienes with sulphur dioxide. Part 1. Thermal decomposition of 2,5-dihydrothiophen 1,1-dioxides. [Link]

• Organic Chemistry Portal. McMurry Reaction. [Link]

• ResearchGate. Cheletropic SO2 extrusion in 3-sulfolenes. [Link]

• National Institutes of Health. Recent advances of carbonyl olefination via McMurry coupling reaction. [Link]

• National Institutes of Health. Application of the McMurry Coupling Reaction in the Synthesis of Tri- and Tetra-arylethylene Analogues as Potential Cancer Chemotherapeutic Agents. [Link]

• Science of Synthesis. 2,3-Dihydrothiophenes and Derivatives. [Link]

• University of Birmingham. LECTURE 6 Cycloaddition, Cheletropic & Group Transfer Reactions. [Link]

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Assessing the stereoselectivity of reactions with 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

This guide provides an in-depth technical analysis of 3-Bromo-2,3-dihydrothiophene 1,1-dioxide , focusing on its stereochemical behavior in organic synthesis. It is designed for application scientists and researchers requiring actionable protocols and mechanistic insights.

Executive Summary & Molecule Profile

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (often chemically distinct from its 2,5-dihydro isomer, 3-bromosulfolene) represents a specialized class of cyclic vinyl bromosulfones . Its reactivity is defined by the synergistic electron-withdrawing effects of the sulfone (

) group and the vinylic bromine.

Unlike simple vinyl sulfones, the C3-bromine atom introduces a critical stereocontrol element . It acts as both a steric director and a leaving group, enabling diverse transformations ranging from stereoselective Diels-Alder cycloadditions to transition-metal-catalyzed cross-couplings.

Structural Classification

• IUPAC Name: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide[1][2][3]

• Functional Class: Cyclic Vinyl Halide / Vinyl Sulfone

• Key Feature: The C2=C3 double bond is conjugated with the sulfone, making it a potent Michael acceptor and dienophile. (Note: The 2,5-dihydro isomer is a masked diene; the 2,3-dihydro isomer is a dienophile).

Reactivity & Stereoselectivity Analysis[4][5]

The stereoselectivity of reactions involving this scaffold is governed by three primary factors:

• Facial Bias: The bulky bromine atom at C3 creates significant steric hindrance, directing incoming nucleophiles or dienes to the anti face.

• Electronic Activation: The

  -bromine enhances the electrophilicity of the C2 position via induction, while the sulfone activates the double bond for conjugate addition.

• Leaving Group Ability: In substitution reactions, the bromine allows for addition-elimination pathways (AdN-E), often preserving the olefin geometry (stereoretention) or leading to specific inversion pathways depending on the nucleophile.

A. Diels-Alder Cycloaddition (Dienophile)

As a dienophile, 3-bromo-2,3-dihydrothiophene 1,1-dioxide reacts with 1,3-dienes.

• Stereoselectivity: The reaction typically favors the Endo adduct due to secondary orbital interactions involving the sulfone and halogen, despite the steric bulk of the bromine.

• Regioselectivity: The polarization caused by the sulfone and bromine directs asymmetrical dienes to align such that the nucleophilic terminus attacks C2.

B. Nucleophilic Substitution (Vinyl Substitution)

Reaction with organocuprates (e.g.,

) or amines.

• Mechanism: Unlike

  (which is forbidden at centers), this proceeds via Addition-Elimination (AdN-E) .

• Stereochemical Outcome: Substitution with organocuprates typically proceeds with retention of configuration , yielding the 3-substituted-2,3-dihydrothiophene 1,1-dioxide.

Comparative Performance Guide

The following table compares 3-Bromo-2,3-dihydrothiophene 1,1-dioxide with its chlorinated analog and the non-halogenated parent.

Feature	3-Bromo-2,3-dihydrothiophene 1,1-dioxide	3-Chloro-2,3-dihydrothiophene 1,1-dioxide	2,3-Dihydrothiophene 1,1-dioxide (Parent)
Reactivity (Substitution)	High (Br is a superior leaving group; facile reaction with Cuprates/NaI)	Moderate/Low (Cl bond is stronger; requires harsher conditions)	N/A (No leaving group; undergoes simple Michael addition)
Diels-Alder Selectivity	High Endo/Exo Ratio (Br adds steric/electronic bias)	Moderate	Standard (Driven purely by sulfone)
Stability	Moderate (Light sensitive; store at -20°C)	High (Thermally stable)	High
Primary Application	Stereoselective synthesis of functionalized sulfolanes; Cross-coupling	Robust building block for harsh conditions	General dienophile

Visualizing the Reaction Landscape

The following diagram illustrates the divergent reaction pathways dictated by the reaction conditions and the specific role of the bromine atom.

Figure 1: Divergent synthetic pathways for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide, highlighting stereochemical outcomes.

Experimental Protocols

Protocol A: Synthesis & Purification (Crystallization)

Context: High purity is essential for stereoselective applications. Commercial samples often contain the 2,5-dihydro isomer.

• Dissolution: Dissolve crude 3-bromo-2,3-dihydrothiophene 1,1-dioxide in a minimum amount of hot ethanol (60°C).

• Filtration: Filter while hot to remove insoluble polymer byproducts.

• Crystallization: Allow the solution to cool slowly to room temperature, then to 4°C overnight.

• Isolation: Collect crystals via vacuum filtration. Wash with cold hexanes.

• Validation: Verify structure via

  -NMR. The vinylic proton at C2 should appear as a distinct triplet or doublet of doublets downfield (~6.5-7.0 ppm).

Protocol B: Stereoselective Diels-Alder Reaction

Context: Reaction with Cyclopentadiene (Model Diene).

• Setup: In a flame-dried flask under

  , dissolve 3-bromo-2,3-dihydrothiophene 1,1-dioxide (1.0 equiv) in dry (0.5 M).

• Addition: Cool to -78°C (to maximize kinetic control/endo selectivity). Add freshly cracked cyclopentadiene (5.0 equiv) dropwise.

• Catalysis (Optional): For difficult substrates, add 10 mol%

  or .

• Progression: Stir at -78°C for 4 hours, then slowly warm to room temperature. Monitor by TLC (EtOAc/Hexane).

• Workup: Quench with sat.

  . Extract with DCM.

• Analysis: Determine Endo/Exo ratio via crude NMR integration of the bridgehead protons.

Protocol C: Nucleophilic Substitution with Lithium Diphenylcuprate

Context: Introducing an aryl group with retention of the double bond.

• Reagent Prep: Generate

  in situ by adding (2.0 equiv) to (1.0 equiv) in at 0°C.

• Reaction: Cool the cuprate solution to -78°C. Add a solution of 3-bromo-2,3-dihydrothiophene 1,1-dioxide (0.8 equiv) in THF slowly.

• Stirring: Stir for 1 hour at -78°C, then warm to 0°C.

• Quench: Quench with sat.

  (aq).

• Outcome: Isolate 3-phenyl-2,3-dihydrothiophene 1,1-dioxide. The mechanism proceeds via addition of the cuprate to the double bond followed by elimination of bromide, retaining the position of the unsaturation.

Mechanistic Visualization: Stereocontrol

The following diagram details the steric and electronic logic governing the nucleophilic attack.

Figure 2: Mechanistic flow of stereocontrol. The bromine atom effectively blocks one face of the molecule, forcing nucleophilic attack or cycloaddition to occur from the opposite side.

References

• Benchchem. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide: Synthesis and Reactivity. Retrieved from

• Thieme Connect. The synthesis and chemistry of 2,3-dihydrothiophene and its derivatives. Science of Synthesis.[4] Retrieved from

• Organic Chemistry Portal. Synthesis of 2,3-dihydrothiophenes. Retrieved from

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. (Mechanistic insights on bromonium intermediates). Retrieved from

• Apollo Scientific. Product Data: 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.[1][2][3][5][6][7] Retrieved from

Sources

• 1. 53336-42-8 Cas No. | 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | Apollo [store.apolloscientific.co.uk]
• 2. 3,3,4-Trichlorotetrahydrothiophene 1,1-Dioxide|CAS 42829-14-1 [benchchem.com]
• 3. 3-Bromo-2,3-dihydrothiophene 1,1-dioxide | 53336-42-8 | Benchchem [benchchem.com]
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• 6. 3-Bromo-4-methyl-2,3-dihydrothiophene 1,1-dioxide | 65017-48-3 | Benchchem [benchchem.com]
• 7. Building Blocks | CymitQuimica [cymitquimica.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Bromo-2,3-dihydrothiophene 1,1-dioxide

Executive Safety Summary: The "Masked" Hazard

3-Bromo-2,3-dihydrothiophene 1,1-dioxide (CAS: 53336-42-8), often referred to as 4-bromo-2-sulfolene , is not merely a static reagent; it is a dynamic precursor . Researchers typically use this compound as a "masked" form of 2-bromobutadiene (or substituted dienes) for Diels-Alder cycloadditions.

The Critical Insight: The utility of this compound relies on its thermal instability. Upon heating, it undergoes a cheletropic elimination to release Sulfur Dioxide (SO₂) gas and the reactive diene. Therefore, safety protocols must treat this substance not just as a solid irritant, but as a potential source of toxic, corrosive gas and a lachrymator.

Immediate Action Required:

• Storage: Store at -20°C (freezer) to prevent premature decomposition.

• Ventilation: All handling must occur within a certified chemical fume hood.

• Incompatibility: Avoid strong bases (triggers premature dehydrobromination) and heat sources until the reaction apparatus is secured.

Hazard Mechanism & Visualization

To understand the PPE requirements, one must visualize the decomposition pathway. This compound is designed to "fall apart," releasing toxic gas.

Figure 1: Thermal decomposition pathway showing the release of SO₂ gas. This mechanism dictates the requirement for respiratory protection and ventilation.[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. The brominated nature and SO₂ potential dictate specific barrier materials.

PPE Category	Standard Requirement	Technical Specification & "The Why"
Hand Protection	Double Gloving	Primary (Inner): Nitrile (0.11 mm).Secondary (Outer): Nitrile (0.11 mm) or Neoprene.Why: Brominated organics can permeate thin nitrile. Double gloving provides a "breakthrough buffer" and allows immediate removal of the outer glove upon contamination without exposing skin.
Eye Protection	Chemical Splash Goggles	Standard: ANSI Z87.1 Impact/Splash Goggles.Prohibited: Safety glasses with side shields are insufficient due to the risk of fine dust generation and corrosive SO₂ vapors affecting the mucous membranes of the eye.
Respiratory	Engineering Controls	Primary: Certified Fume Hood (Face velocity: 80–100 fpm).Secondary (Spill/Failure): Full-face respirator with Multi-Gas Cartridges (Acid Gas/Organic Vapor) . SO₂ is an acid gas; standard organic vapor cartridges alone are ineffective.
Body Protection	Lab Coat + Apron	Material: 100% Cotton or Nomex (Flame Resistant).Add-on: Chemical-resistant apron (Tyvek® or PVC) recommended during scale-up (>10g) to prevent fabric saturation.

Operational Protocol: A Self-Validating System

This protocol includes "checkpoints" to ensure safety systems are active before proceeding.

Phase 1: Preparation & Weighing

• Checkpoint 1 (Visual): Check the solid's appearance. If the white/off-white crystals have turned yellow or smell strongly of acrid sulfur, decomposition has occurred . Do not use; dispose of as hazardous waste.

• Static Control: Brominated sulfolenes can be static-prone. Use an anti-static gun or ionizer during weighing to prevent powder dispersal.

• Location: Weighing must be done inside the fume hood. If the balance is external, transfer the solid into a tared, screw-top vial inside the hood before moving to the balance.

Phase 2: Reaction Setup (The SO₂ Trap)

Because the reaction releases SO₂ gas, you cannot simply vent it into the hood manifold if working on a large scale (>50 mmol), as this corrodes ductwork.

• Apparatus: Fit the reaction vessel with a reflux condenser topped with a gas outlet.

• Scrubbing System: Connect the outlet tubing to a base trap (e.g., 10% NaOH solution).

  • Validation: The bubbling in the trap confirms the reaction is progressing (SO₂ release).

  • Safety: The NaOH neutralizes the SO₂ to sodium sulfite/sulfate, preventing release.

Phase 3: Quenching & Workup

• Residual Reactivity: The reaction mixture may contain unreacted bromosulfolene. Treat the crude mixture as a lachrymator.

• Wash: Wash organic layers with saturated sodium bicarbonate (NaHCO₃) to neutralize any dissolved SO₂ or HBr acid byproducts.

Emergency Response & Decision Logic

In the event of an exposure or spill, immediate action is required.[2] Use this decision tree to determine the response.

Figure 2: Decision logic for emergency response. Note the distinction between a cold solid spill and a heated spill evolving gas.

Medical Note: If inhaled, SO₂ causes bronchoconstriction. Oxygen may be required.[3][4] Inform medical personnel that the patient was exposed to a brominated organic and sulfur dioxide .

Disposal Specifications

Disposal is regulated due to the halogen content and toxicity.

• Waste Stream: Segregate into "Halogenated Organic Waste" .

• Labeling: clearly label the waste container: "Contains 3-Bromo-2,3-dihydrothiophene 1,1-dioxide - Potential SO₂ Source."

• Prohibition: NEVER autoclave waste containing this compound. The heat of the autoclave will trigger decomposition, releasing SO₂ into the autoclave chamber, which poses an extreme inhalation risk to the next user and will corrode the equipment.

References

• American Chemical Society (ACS). (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Energy & Fuels. Retrieved February 2, 2026, from [Link]

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